(R)-BAY-6035

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of (R)-BAY-6035

Introduction

This technical guide provides a comprehensive overview of the mechanism of action of (R)-BAY-6035, a potent and selective small-molecule inhibitor. The initial query concerning the "mechanism of inaction" is addressed herein by a detailed exploration of its well-characterized inhibitory activities. (R)-BAY-6035 serves as a valuable chemical probe for studying the biological roles of its target, SET and MYND domain-containing protein 3 (SMYD3), a lysine (B10760008) methyltransferase implicated in various cancers.[1] This document outlines the molecular interactions, downstream signaling consequences, and the experimental validation of (R)-BAY-6035's activity, tailored for researchers, scientists, and drug development professionals.

Primary Mechanism of Action: Selective Inhibition of SMYD3

(R)-BAY-6035 functions as a substrate-competitive inhibitor of SMYD3.[2][3] It binds to the substrate-binding site of the enzyme, specifically occupying the hydrophobic lysine-binding pocket.[3][4][5] This binding is characterized by a unique hydrogen bonding pattern, which prevents SMYD3 from methylating its protein substrates.[4][5] The (R)-isomer of BAY-6035 is the active enantiomer, and a structurally similar but significantly less active compound is available as a negative control for experiments.[1][4]

The primary non-histone substrate of SMYD3 relevant to oncology is Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2.[1][2] SMYD3-mediated methylation of MAP3K2 at lysine 260 enhances the activation of the Ras/Raf/MEK/ERK signaling cascade, a critical pathway for tumor cell proliferation and survival.[2][6] By inhibiting SMYD3, (R)-BAY-6035 prevents the methylation of MAP3K2, leading to the suppression of the downstream MEK/ERK pathway.[6]

Quantitative Data Presentation

The following tables summarize the key quantitative data for (R)-BAY-6035's engagement with the SMYD3 target.

Table 1: In Vitro Potency and Binding Affinity of (R)-BAY-6035 for SMYD3

Assay Type	Parameter	Value (nM)	Reference(s)
Scintillation Proximity Assay (SPA)	IC50	88	[2][7]
Isothermal Titration Calorimetry (ITC)	Kd	100	[2][3][8]
Surface Plasmon Resonance (SPR)	Kd	97	[2][3]
Thermal Shift Assay (TSA)	ΔTm	9.9 K	[2]

Table 2: Cellular Activity of (R)-BAY-6035

Assay Type	Cell Line	Parameter	Value (nM)	Reference(s)
Cellular MAP3K2 Methylation Assay	HeLa	IC50	~70 - 183	[2][7]

Experimental Protocols

Detailed methodologies for the key experiments used in the characterization of (R)-BAY-6035 are provided below.

Thermal Shift Assay (TSA)

This assay was employed for the primary high-throughput screening to identify compounds that bind to and stabilize the SMYD3 protein.[1][6]

• Principle: Ligand binding to a protein typically increases its thermal stability, resulting in a higher melting temperature (Tm). This change in Tm is detected by monitoring the fluorescence of a dye that binds to unfolded proteins.[1][6]

• Protocol:

  • A solution containing the SMYD3 protein is incubated with test compounds from a library.[6]

  • A fluorescent dye (e.g., SYPRO Orange) that binds to the hydrophobic regions of unfolded proteins is included in the reaction.[1]

  • The fluorescence intensity is measured as the temperature is increased in a real-time PCR instrument.[1]

  • The Tm is determined from the inflection point of the melting curve. A positive shift in Tm in the presence of a compound indicates binding.[1]

Scintillation Proximity Assay (SPA)

This biochemical assay is used to measure the catalytic activity of SMYD3 and its inhibition.[9]

• Principle: A radiolabeled methyl donor, S-Adenosyl-L-[methyl-³H]-methionine ([³H]-SAM), is used. When SMYD3 methylates a biotinylated peptide substrate derived from MEKK2, the radiolabel is brought into close proximity to a scintillant-coated bead, generating a detectable signal.[6][9][10]

• Protocol:

  • The reaction mixture contains SMYD3 (e.g., 10 nM), [³H]-SAM (e.g., 335 nM), and a biotinylated MEKK2-derived peptide substrate (e.g., 15 µM) in a suitable buffer (e.g., 50 mM Tris pH 9, 2.5 mM DTT, and 0.02% Tween 20).[6]

  • Various concentrations of (R)-BAY-6035 are added to the reaction mixture.[6]

  • The reaction is incubated for a set time (e.g., 40 minutes) at a specific temperature (e.g., 23°C).[6]

  • Streptavidin-coated SPA beads are added to capture the biotinylated peptide.[6]

  • The scintillation signal is measured to determine the extent of methylation and calculate the IC50 value.[6]

Isothermal Titration Calorimetry (ITC)

ITC is used to confirm the binding of (R)-BAY-6035 to SMYD3 and to determine the dissociation constant (Kd).[6]

• Principle: ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of binding affinity, stoichiometry, and thermodynamic parameters.[1][6]

• Protocol:

  • The SMYD3 protein is placed in the sample cell of the calorimeter.[6]

  • (R)-BAY-6035 (e.g., at a concentration of 0.3 mM) is loaded into the injection syringe.[6]

  • The buffer used is typically 20 mM HEPES pH 7.4, 150 mM NaCl, and 0.005% Tween 20.[6]

  • A series of small injections of the (R)-BAY-6035 solution are made into the SMYD3 solution.[6]

  • The heat changes upon binding are measured to determine the binding affinity (Kd).[1]

Cellular MAP3K2 Methylation Assay

This cell-based assay assesses the ability of (R)-BAY-6035 to inhibit SMYD3 activity in a cellular context.[1][6]

• Principle: The assay measures the level of SMYD3-mediated methylation of its substrate, MAP3K2, within cells using Western blotting.[1][6]

• Protocol:

  • HeLa cells are co-transfected with plasmids expressing SMYD3 and HA-tagged MAP3K2.[1][6]

  • The transfected cells are treated with varying concentrations of (R)-BAY-6035.[6]

  • Cell lysates are collected, and proteins are separated by SDS-PAGE.[6]

  • Western blotting is performed to detect the levels of methylated MAP3K2 (using a specific antibody) and total MAP3K2.[6][8]

Mandatory Visualizations

Signaling Pathway of SMYD3 and Inhibition by (R)-BAY-6035

Caption: SMYD3 pathway and (R)-BAY-6035 inhibition.

Experimental Workflow for (R)-BAY-6035 Discovery and Characterization

Caption: Workflow for discovery and validation of (R)-BAY-6035.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. bayer.com [bayer.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

(R)-BAY-6035: A Technical Guide to a Selective SMYD3 Probe and its Stereochemistry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the small molecule (R)-BAY-6035, contextualizing its role as a crucial experimental control for its biologically active stereoisomer, (S)-BAY-6035, a potent and selective inhibitor of the SET and MYND domain-containing protein 3 (SMYD3). SMYD3 is a lysine (B10760008) methyltransferase implicated in various cancers, making it a significant target for therapeutic development. This document details the target engagement, mechanism of action, quantitative biochemical and cellular data, comprehensive experimental protocols for key validation assays, and the relevant signaling pathways.

Core Target: SMYD3 and the Inactive Role of the (R)-Isomer

The primary molecular target of the active (S)-BAY-6035 isomer is SMYD3 , a protein lysine methyltransferase.[1][2] (S)-BAY-6035 functions as a substrate-competitive inhibitor, binding to the lysine-binding pocket of SMYD3.[3][4] This action directly prevents the methylation of its key non-histone substrate, Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2.[4][5]

It is critical to note that the biological activity resides almost exclusively in the (S)-enantiomer . The (R)-isomer of BAY-6035, also referred to as BAY-444 , is significantly less potent and serves as an essential negative control in experiments to ensure that the observed biological effects are due to the specific inhibition of SMYD3 and not off-target activities of the chemical scaffold.[6]

Quantitative Data Summary

The differential potency between the (S) and (R) isomers of BAY-6035 is stark, highlighting the stereospecificity of the interaction with SMYD3. This data is essential for designing experiments that can confidently attribute observed phenotypes to SMYD3 inhibition.

Parameter	(S)-BAY-6035 (Active Isomer)	(R)-BAY-6035 / BAY-444 (Inactive Isomer)	Reference
Biochemical IC50	88 nM (for MEKK2 peptide methylation)	> 10 µM	[2][7]
Cellular IC50	~70 nM (in HeLa cells for MEKK2 methylation)	> 10 µM	[7][8][9]

Signaling Pathway: SMYD3-MAP3K2 Axis

SMYD3 plays a pivotal role in oncogenic signaling by methylating MAP3K2. This methylation event inhibits the binding of the phosphatase PP2A to MAP3K2, leading to its sustained activation.[3] Activated MAP3K2 then triggers a downstream phosphorylation cascade through MEK1/2 and ERK1/2, ultimately promoting cell proliferation and survival.[4] (S)-BAY-6035, by inhibiting SMYD3, effectively blocks this cascade.

SMYD3-MAP3K2 signaling pathway and the inhibitory action of (S)-BAY-6035.

Experimental Protocols

Detailed methodologies for the key experiments used in the characterization of BAY-6035 are provided below.

Thermal Shift Assay (TSA)

This high-throughput screening method was used to identify compounds that bind to and stabilize the SMYD3 protein.

• Principle: Ligand binding to a protein typically increases its thermal stability, resulting in a higher melting temperature (Tm). This change is monitored using a fluorescent dye that binds to unfolded proteins.

• Protocol:

  • A solution containing the SMYD3 protein is incubated with test compounds from a library.

  • A fluorescent dye (e.g., SYPRO Orange) that binds to the hydrophobic regions of unfolded proteins is added to the mixture.

  • The temperature of the solution is gradually increased.

  • Fluorescence is monitored in real-time using a qPCR instrument.

  • The melting temperature (Tm) is determined as the temperature at which 50% of the protein is unfolded, corresponding to the midpoint of the fluorescence transition curve. An increase in Tm in the presence of a compound indicates binding and stabilization.[4]

Scintillation Proximity Assay (SPA)

This biochemical assay is used to measure the catalytic activity of SMYD3 and the inhibitory potency of compounds.

• Principle: A radiolabeled methyl donor (S-Adenosyl-L-methionine, [³H]-SAM) is used. When SMYD3 methylates a biotinylated peptide substrate (derived from MEKK2), the radiolabel is brought into close proximity to a scintillant-coated bead, generating a light signal.

• Protocol:

  • The reaction mixture is prepared containing 10 nM SMYD3, 335 nM [³H]-SAM, and 15 µM of a biotinylated MEKK2-derived peptide substrate in a buffer of 50 mM Tris pH 9, 2.5 mM DTT, and 0.02% Tween 20.[1]

  • Various concentrations of (S)-BAY-6035 or the (R)-isomer control are added to the reaction mixture.

  • The reaction is incubated for 40 minutes at 23°C.[1]

  • Streptavidin-coated SPA beads are added to capture the biotinylated peptide.

  • The scintillation signal is measured using a microplate scintillation counter to determine the extent of methylation.

  • IC50 values are calculated from the dose-response curves.

Workflow for the Scintillation Proximity Assay (SPA).

Cellular MAP3K2 Methylation Assay (Western Blot)

This cell-based assay assesses the ability of BAY-6035 to inhibit SMYD3 activity within a cellular context.

• Principle: The assay measures the level of SMYD3-mediated methylation of its substrate, MAP3K2, within cells using an antibody specific to the methylated form of MAP3K2.

• Protocol:

  • HeLa cells are co-transfected with plasmids expressing SMYD3 and HA-tagged MAP3K2.[6]

  • The transfected cells are treated with varying concentrations of (S)-BAY-6035 or the (R)-isomer control.

  • After treatment, cell lysates are collected, and total protein concentration is determined.

  • Proteins are separated by size using SDS-PAGE and transferred to a membrane (e.g., PVDF).

  • The membrane is probed with a primary antibody specific for tri-methylated lysine 260 of MAP3K2 (MAP3K2-K260me3).[6]

  • The membrane is also probed with a primary antibody for total MAP3K2 or a loading control (e.g., GAPDH) to normalize the data.

  • Following incubation with appropriate secondary antibodies, the protein bands are visualized using chemiluminescence.

  • The level of MAP3K2 methylation is quantified and normalized to total MAP3K2 levels to determine the cellular IC50.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. SMYD3: a regulator of epigenetic and signaling pathways in cancer - ProQuest [proquest.com]
• 6. bayer.com [bayer.com]
• 7. researchgate.net [researchgate.net]
• 8. The SMYD3-MAP3K2 signaling axis promotes tumor aggressiveness and metastasis in prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Errata and In-Depth Technical Guide: A Comparative Analysis of (R)- and (S)-BAY-6035 Activity and Introduction to the A2B Adenosine Receptor Agonist BAY 60-6583

A Note to the Reader: Initial analysis of the topic "(R)-BAY-6035 vs (S)-BAY-6035 activity" in the context of the A2B adenosine (B11128) receptor has revealed a critical discrepancy in publicly available scientific literature. The compounds (R)-BAY-6035 and (S)-BAY-6035 are not agonists for the A2B adenosine receptor. Instead, they are well-characterized as potent and selective inhibitors of the lysine (B10760008) methyltransferase SMYD3 (SET and MYND domain-containing protein 3).[1][2][3]

This guide has been structured to address this by first providing a detailed comparative analysis of the (R) and (S) enantiomers of BAY-6035 in their established role as SMYD3 inhibitors. Subsequently, this document will introduce and detail the activity of BAY 60-6583 , a potent agonist of the A2B adenosine receptor, which may be of interest to researchers in this field.[4][5][6]

Part 1: The Stereoisomers of BAY-6035 as SMYD3 Inhibitors

Introduction to SMYD3 and BAY-6035

SET and MYND domain-containing protein 3 (SMYD3) is a lysine methyltransferase that plays a significant role in various cancers by methylating both histone and non-histone proteins, thereby regulating gene expression and cell signaling pathways critical for cancer cell proliferation and migration.[2] One of the key non-histone substrates of SMYD3 is Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2.[7] The methylation of MAP3K2 by SMYD3 leads to the sustained activation of the MAPK signaling pathway.[2]

BAY-6035 is a potent, selective, and substrate-competitive chemical probe for SMYD3.[2] It was identified through a high-throughput thermal shift assay screen.[3] The activity of BAY-6035 is stereospecific, with one enantiomer being significantly more active than the other. It is important to note that there is conflicting information in the literature regarding which enantiomer is the active one. Some sources identify the (S)-enantiomer as the active form[1], while others identify the (R)-enantiomer as the active one.[2][8] The less active enantiomer serves as a valuable negative control in experiments.[9]

Data Presentation: (R)-BAY-6035 vs. (S)-BAY-6035 Potency

The following table summarizes the quantitative data for the enantiomers of BAY-6035. Note that the active isomer is variously reported as (R) or (S), so data is presented as "Active Isomer" and "Inactive Isomer" to reflect this ambiguity in the literature.

Parameter	Active Isomer (Reported as (R) or (S))	Inactive Isomer (Negative Control)	Assay Type	Reference
Biochemical IC50	88 nM	> 10 µM	Scintillation Proximity Assay (SPA)	[1][2]
Cellular IC50	< 100 nM	> 10 µM	MAP3K2 Methylation in HeLa cells	[1][3]
Binding Affinity (Kd)	100 nM	Not Reported	Isothermal Titration Calorimetry (ITC)	[2][10]
Binding Affinity (Kd)	97 nM	Not Reported	Surface Plasmon Resonance (SPR)	[2][10]
Thermal Shift (ΔTm)	9.9 K	Not Reported	Thermal Shift Assay (TSA)	[2]

Experimental Protocols

1. Scintillation Proximity Assay (SPA) for Biochemical IC50 Determination

• Principle: This assay measures the proximity of a radiolabeled substrate to a scintillant-coated bead. When the radiolabeled methyl group from S-[3H-methyl]-adenosyl-L-methionine is transferred to a biotinylated peptide substrate by SMYD3, the biotinylated peptide is captured by streptavidin-coated SPA beads, bringing the radiolabel into close proximity with the scintillant and generating a signal.

• Protocol Outline:

  • Reactions are set up in a 384-well plate containing SMYD3 enzyme, biotinylated MAP3K2 peptide substrate, and varying concentrations of the BAY-6035 enantiomers.

  • The reaction is initiated by the addition of S-[3H-methyl]-adenosyl-L-methionine.

  • After incubation, the reaction is stopped, and streptavidin-coated SPA beads are added.

  • The plate is incubated to allow for the capture of the biotinylated peptide.

  • The scintillation signal is measured using a suitable plate reader. A decrease in signal indicates inhibition of SMYD3.[11]

2. Isothermal Titration Calorimetry (ITC) for Binding Affinity (Kd) Determination

• Principle: ITC directly measures the heat released or absorbed during a binding event between the inhibitor and the target protein, allowing for the determination of binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).

• Protocol Outline:

  • A solution of the BAY-6035 enantiomer is titrated into a solution containing the SMYD3 protein in the sample cell of a calorimeter.

  • The heat change upon binding is measured relative to a reference cell.

  • The resulting data are fitted to a binding model to determine the thermodynamic parameters of the interaction.[7][8]

3. Thermal Shift Assay (TSA) for Target Engagement

• Principle: This assay measures the change in the thermal denaturation temperature (Tm) of a protein in the presence of a ligand. Ligand binding stabilizes the protein, resulting in a higher Tm.

• Protocol Outline:

  • SMYD3 protein is mixed with a fluorescent dye that binds to hydrophobic regions of unfolded proteins.

  • The mixture is aliquoted into a multiwell plate with varying concentrations of the BAY-6035 enantiomers.

  • The fluorescence intensity is measured as the temperature is gradually increased.

  • The Tm is determined as the temperature at which 50% of the protein is unfolded. A positive shift in Tm indicates ligand binding.[3][8]

SMYD3 Signaling Pathway and Inhibition by BAY-6035

The primary signaling pathway affected by BAY-6035 involves the inhibition of SMYD3-mediated methylation of MAP3K2, which in turn suppresses the downstream MEK/ERK signaling cascade, a critical driver of cell proliferation in many cancers.[7][8]

Caption: SMYD3-mediated activation of the MAP3K2 pathway and its inhibition by BAY-6035.

Part 2: BAY 60-6583 as an A2B Adenosine Receptor Agonist

For researchers interested in the A2B adenosine receptor, BAY 60-6583 is a relevant and potent tool.

Introduction to the A2B Adenosine Receptor and BAY 60-6583

The A2B adenosine receptor (A2BAR) is one of four G protein-coupled receptors for adenosine. It is generally considered a low-affinity receptor that is activated under conditions of high adenosine concentrations, such as inflammation or hypoxia.[12] The A2BAR is coupled to both Gs and Gq proteins, leading to the activation of multiple downstream signaling pathways.[13]

BAY 60-6583 is a potent partial agonist of the A2B adenosine receptor.[4][6] It displays high selectivity for the A2B receptor over other adenosine receptor subtypes (A1, A2A, and A3).[4][5] Its partial agonism means that while it activates the receptor, it does so with lower efficacy than the endogenous full agonist adenosine.[6] This property can be significant, as at high concentrations of adenosine, BAY 60-6583 may act as an antagonist.[6]

Data Presentation: BAY 60-6583 Activity at the A2B Receptor

Parameter	Value	Species/System	Reference
EC50	3 nM	Human A2B Receptor (recombinant CHO cells)	[5]
EC50	2.83 nM	Murine A2B Receptor	[4]
Ki	750 nM	Mouse A2B Receptor	[5]
Ki	340 nM	Rabbit A2B Receptor	[5]
Ki	330 nM	Dog A2B Receptor	[5]
Selectivity	EC50 > 10,000 nM for human A1 and A2A receptors	Human A1/A2A Receptors (recombinant CHO cells)	[5]

Experimental Protocols

cAMP Accumulation Assay for Functional Activity

• Principle: This assay measures the functional activation of Gs-coupled receptors, such as the A2B receptor. Agonist binding leads to the activation of adenylyl cyclase, which converts ATP to cyclic AMP (cAMP). The amount of cAMP produced is then quantified.

• Protocol Outline:

  • Cells expressing the A2B receptor (e.g., recombinant CHO or HEK293 cells) are pre-treated with a phosphodiesterase inhibitor to prevent cAMP degradation.

  • Cells are then stimulated with varying concentrations of BAY 60-6583.

  • After incubation, the cells are lysed, and the intracellular cAMP concentration is measured using a competitive immunoassay (e.g., HTRF, ELISA, or AlphaScreen).

  • The data are used to generate a dose-response curve and determine the EC50 value.[6]

A2B Adenosine Receptor Signaling Pathways

Activation of the A2B adenosine receptor by an agonist like BAY 60-6583 can initiate signaling through two primary G protein-mediated pathways:

• Gs Pathway: The receptor couples to a Gs protein, activating adenylyl cyclase (AC), which increases intracellular cAMP levels. cAMP then activates Protein Kinase A (PKA) and other effectors like Epac, leading to various cellular responses.[14][15]

• Gq Pathway: The receptor can also couple to a Gq protein, which activates Phospholipase C (PLC). PLC cleaves PIP2 into IP3 and DAG. IP3 stimulates the release of intracellular calcium (Ca2+), and DAG activates Protein Kinase C (PKC).[13][16]

Caption: Dual signaling pathways of the A2B adenosine receptor upon agonist binding.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rndsystems.com [rndsystems.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. BAY60-6583 acts as a partial agonist at adenosine A2B receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. A2B adenosine receptor antagonists rescue lymphocyte activity in adenosine-producing patient-derived cancer models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A2B adenosine receptor signaling and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Signaling pathways involving adenosine A2A and A2B receptors in wound healing and fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Adenosine A2B Receptor: From Cell Biology to Human Diseases [frontiersin.org]
• 16. A2B adenosine receptors in immunity and inflammation - PMC [pmc.ncbi.nlm.nih.gov]

The Crucial Role of Stereochemistry in Targeting SMYD3: A Technical Guide to BAY-6035 Inhibitors

For Immediate Release

This technical guide provides an in-depth analysis of the stereochemistry of BAY-6035, a potent and selective inhibitor of the lysine (B10760008) methyltransferase SMYD3 (SET and MYND domain-containing protein 3). A critical aspect of BAY-6035's pharmacology is its stereospecificity, with the (S)-enantiomer being the biologically active form and the (R)-enantiomer serving as a valuable negative control. This document is intended for researchers, scientists, and drug development professionals engaged in the study of SMYD3 and the development of related therapeutics.

Executive Summary

SMYD3 is a key enzyme implicated in various cancers through its methylation of both histone and non-histone protein targets, thereby regulating critical oncogenic signaling pathways.[1] BAY-6035 has emerged as a vital chemical probe for interrogating the biological functions of SMYD3.[1] Understanding the distinct pharmacological profiles of its stereoisomers is paramount for the accurate interpretation of experimental results and for advancing structure-activity relationship (SAR) studies. This guide details the quantitative differences in activity between the (S)- and (R)-enantiomers of BAY-6035, provides comprehensive experimental protocols for their characterization, and visualizes the relevant biological and experimental frameworks.

Data Presentation: Quantitative Comparison of BAY-6035 Stereoisomers

The differential activity of the BAY-6035 enantiomers is starkly illustrated by their respective potencies in biochemical and cellular assays. The (S)-isomer is a potent inhibitor of SMYD3, while the (R)-isomer, also known as BAY-444, is significantly less active.[2][3] This dramatic difference in potency underscores the highly specific nature of the interaction between the active enantiomer and the SMYD3 substrate-binding pocket.

Parameter	(S)-BAY-6035 (Active Isomer)	(R)-BAY-6035 / BAY-444 (Inactive Control)	Reference
Biochemical IC50	88 nM (for MEKK2 peptide methylation)	> 10 µM	[2]
Cellular IC50	~70 nM (in HeLa cells for MEKK2 methylation)	> 10 µM	[2][4]
Mechanism of Action	Substrate-competitive	Inactive	[2]

Signaling Pathway and Mechanism of Action

BAY-6035 functions as a substrate-competitive inhibitor by binding to the substrate-binding site of SMYD3, thereby preventing the methylation of its targets.[1] A key non-histone substrate of SMYD3 is Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2.[5][6] The methylation of MAP3K2 by SMYD3 at lysine 260 inhibits the binding of the protein phosphatase 2A (PP2A) complex, a negative regulator of the MAP kinase pathway.[5][7] This leads to the sustained activation of the downstream MEK/ERK signaling cascade, which is a critical driver of cell proliferation in Ras-driven cancers.[5][8][9] The (S)-enantiomer of BAY-6035 effectively blocks this process, while the (R)-enantiomer does not.

SMYD3-MAP3K2 signaling pathway and inhibition by (S)-BAY-6035.

Experimental Protocols

Detailed methodologies are crucial for the rigorous evaluation of BAY-6035 stereoisomers. Below are protocols for key experiments used in their characterization.

Thermal Shift Assay (TSA)

This assay is used to identify compounds that bind to and stabilize a target protein by measuring the change in its melting temperature (Tm).[7][10]

• Principle: Ligand binding increases the thermal stability of a protein. This change is monitored using a fluorescent dye (e.g., SYPRO Orange) that binds to exposed hydrophobic regions of the unfolding protein, causing an increase in fluorescence.

• Protocol:

  • Prepare a solution of purified SMYD3 protein (e.g., 2 µM) in a suitable buffer (e.g., 25 mM Tris-HCl, pH 8.0, 500 mM NaCl).[1][11]

  • Add SYPRO Orange dye to the protein solution (e.g., at a 1:1000 dilution from a 5000x stock).[11]

  • Dispense the protein-dye mixture into a 384-well PCR plate.[11]

  • Add (S)-BAY-6035 or (R)-BAY-6035/BAY-444 to the wells at various concentrations (e.g., from a 10 mM DMSO stock).

  • Seal the plate and place it in a real-time PCR instrument.

  • Apply a temperature gradient (e.g., 25°C to 95°C) and monitor the fluorescence.[11]

  • The Tm is the temperature at the midpoint of the unfolding transition. A significant increase in Tm in the presence of the compound indicates binding.

General experimental workflow for characterizing SMYD3 inhibitor stereoisomers.

Scintillation Proximity Assay (SPA)

SPA is a homogeneous and robust method for measuring the enzymatic activity of SMYD3 and the inhibitory potential of compounds.[12][13]

• Principle: A biotinylated peptide substrate (e.g., derived from MEKK2) is used. The methyl donor, S-adenosyl-L-methionine (SAM), is radiolabeled (e.g., with ³H). When the radiolabeled methyl group is transferred to the biotinylated peptide by SMYD3, the peptide is captured by streptavidin-coated SPA beads. The proximity of the radioisotope to the scintillant in the beads results in a light signal that is proportional to the enzyme activity.[13]

• Protocol:

  • In a microplate, combine purified SMYD3 enzyme, the biotinylated MEKK2-derived peptide substrate, and the test compound ((S)-BAY-6035 or (R)-BAY-6035/BAY-444) in an appropriate assay buffer.

  • Initiate the reaction by adding ³H-labeled SAM.

  • Incubate to allow for the methylation reaction to proceed.

  • Stop the reaction and add streptavidin-coated SPA beads.

  • Allow the beads to settle and capture the biotinylated peptide.

  • Measure the scintillation signal using a suitable plate reader. A decrease in signal in the presence of the compound indicates inhibition.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with a binding event, allowing for the determination of binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).[14][15]

• Principle: A solution of the ligand ((S)-BAY-6035 or (R)-BAY-6035/BAY-444) is titrated into a solution of the protein (SMYD3) in the sample cell of a calorimeter. The heat released or absorbed upon binding is measured.

• Protocol:

  • Prepare highly purified SMYD3 and the inhibitor enantiomers in the same, precisely matched buffer to minimize heats of dilution.

  • Load the SMYD3 solution into the sample cell of the ITC instrument.

  • Load the inhibitor solution into the injection syringe.

  • Perform a series of small, sequential injections of the inhibitor into the protein solution.

  • Record the heat change after each injection.

  • Integrate the heat pulses and plot them against the molar ratio of ligand to protein. The resulting isotherm is fitted to a binding model to determine the thermodynamic parameters.

Cellular MAP3K2 (MEKK2) Methylation Assay

This Western blot-based assay assesses the ability of the BAY-6035 stereoisomers to inhibit SMYD3-mediated methylation of its substrate MAP3K2 within a cellular context.[1]

• Principle: Cells are engineered to overexpress SMYD3 and an epitope-tagged version of MAP3K2. The level of MAP3K2 methylation is then detected by Western blotting using an antibody specific for methylated MAP3K2.

• Protocol:

  • Seed a suitable cell line (e.g., HeLa cells) in culture plates.

  • Co-transfect the cells with plasmids encoding SMYD3 and HA-tagged MAP3K2.

  • Treat the transfected cells with various concentrations of (S)-BAY-6035 or (R)-BAY-6035/BAY-444 for a defined period.

  • Lyse the cells and separate the proteins by SDS-PAGE.

  • Transfer the proteins to a membrane (e.g., PVDF).

  • Probe the membrane with an antibody specific for tri-methylated lysine 260 of MAP3K2 (K260me3).

  • Strip and re-probe the membrane with an antibody against the HA-tag to determine the total amount of expressed MAP3K2.

  • Quantify the band intensities and normalize the methylated MAP3K2 signal to the total MAP3K2 signal to determine the cellular IC50.

Conclusion

The stereochemistry of BAY-6035 is a critical determinant of its biological activity. The (S)-enantiomer is a potent and selective inhibitor of SMYD3, while the (R)-enantiomer is largely inactive. This stereoselectivity provides a powerful tool for researchers, allowing for the use of (R)-BAY-6035/BAY-444 as a negative control to delineate on-target from off-target effects. The detailed experimental protocols and pathway diagrams provided in this guide are intended to facilitate the rigorous investigation of SMYD3 biology and the development of next-generation SMYD3 inhibitors for therapeutic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. BAY-6035 | Structural Genomics Consortium [thesgc.org]
• 4. BAY 6035 | Other Lysine Methyltransferases | Tocris Bioscience [tocris.com]
• 5. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 6. scispace.com [scispace.com]
• 7. benchchem.com [benchchem.com]
• 8. The SMYD3-MAP3K2 signaling axis promotes tumor aggressiveness and metastasis in prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lysine methylation in cancer: SMYD3-MAP3K2 teaches us new lessons in the Ras-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. proteos.com [proteos.com]
• 11. eubopen.org [eubopen.org]
• 12. researchgate.net [researchgate.net]
• 13. A High Throughput Scintillation Proximity Imaging Assay for Protein Methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Isothermal Titration Calorimetry for Measuring Macromolecule-Ligand Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

The Role of (R)-BAY-6035 as a Negative Control for the SMYD3 Inhibitor (S)-BAY-6035: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

In the study of lysine (B10760008) methyltransferases, the use of precise chemical probes is paramount to validate biological findings and ensure on-target activity. This technical guide provides an in-depth overview of the stereoisomers of BAY-6035, focusing on the potent and selective SMYD3 inhibitor, (S)-BAY-6035, and its crucial role alongside its corresponding inactive enantiomer, (R)-BAY-6035 (also known as BAY-444), which serves as an essential negative control. This document details the mechanism of action, comparative quantitative data, detailed experimental protocols for key validation assays, and the relevant signaling pathways. The stark differential activity between these enantiomers provides a robust framework for researchers to confidently attribute observed biological effects to the specific inhibition of SMYD3.

Introduction: Stereochemistry and Specificity in SMYD3 Inhibition

SET and MYND domain-containing protein 3 (SMYD3) is a lysine methyltransferase that has garnered significant attention as a therapeutic target, particularly in oncology. SMYD3 regulates diverse cellular processes by methylating both histone and non-histone protein substrates.[1] A key non-histone target is Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), which, upon methylation by SMYD3, triggers the activation of the oncogenic Ras/MEK/ERK signaling pathway.[2]

To investigate the function of SMYD3, highly potent and selective chemical probes are required. (S)-BAY-6035 emerged from a high-throughput thermal shift assay screen as a novel, benzodiazepine-based, peptide-competitive inhibitor of SMYD3.[1][3] A critical component of a rigorous chemical probe is the availability of a structurally analogous but biologically inactive control compound. This control allows researchers to differentiate on-target effects from potential off-target or compound scaffold-related activities. For (S)-BAY-6035, this role is fulfilled by its stereoisomer, (R)-BAY-6035 (BAY-444).[3] The S-configuration is crucial for high-affinity binding within the SMYD3 substrate pocket, while the R-configuration possesses significantly diminished activity, making it an ideal negative control.[3]

Quantitative Data Presentation: A Tale of Two Enantiomers

The profound difference in biological activity between the (S) and (R) enantiomers of BAY-6035 is the cornerstone of its utility as a chemical probe set. The following tables summarize the key quantitative data, highlighting the stereospecificity of SMYD3 inhibition.

Table 1: Comparative Biochemical Potency of BAY-6035 Enantiomers against SMYD3

Compound	Isomer Configuration	Assay Type	Parameter	Value	Reference
BAY-6035	S-enantiomer (Active)	Scintillation Proximity Assay (SPA)	IC₅₀	88 nM	[4]
BAY-444	R-enantiomer (Inactive Control)	Scintillation Proximity Assay (SPA)	IC₅₀	> 10 µM	[4]

Table 2: Comparative Cellular Target Engagement of BAY-6035 Enantiomers

Compound	Isomer Configuration	Assay Type	Cell Line	Parameter	Value	Reference
BAY-6035	S-enantiomer (Active)	MAP3K2 Methylation Assay (Western Blot)	HeLa	IC₅₀	~70 nM	[4][5]
BAY-444	R-enantiomer (Inactive Control)	MAP3K2 Methylation Assay (Western Blot)	HeLa	IC₅₀	> 10 µM	[4]

Table 3: Biophysical Binding Affinity of (S)-BAY-6035 to SMYD3

Assay Type	Parameter	Value	Reference
Isothermal Titration Calorimetry (ITC)	Kd	100 nM	[4]
Surface Plasmon Resonance (SPR)	Kd	97 nM	[4]
Thermal Shift Assay (TSA)	ΔTm	9.9 K	[4]

(Note: The R-enantiomer shows negligible binding in these assays at comparable concentrations.)

SMYD3 Signaling Pathway and Mechanism of Inhibition

SMYD3 exerts its oncogenic effects primarily through the methylation and subsequent activation of MAP3K2. This action initiates a phosphorylation cascade that promotes cell proliferation and survival. (S)-BAY-6035 acts as a substrate-competitive inhibitor, binding to the lysine-binding pocket of SMYD3 and preventing the methylation of MAP3K2.[3]

SMYD3-MAP3K2 signaling and the inhibitory action of BAY-6035 enantiomers.

Experimental Protocols

Detailed methodologies are essential for the rigorous application of (S)-BAY-6035 and its negative control, (R)-BAY-6035.

Biochemical Activity: Scintillation Proximity Assay (SPA)

This assay quantitatively measures the enzymatic activity of SMYD3 by detecting the transfer of a radiolabeled methyl group to a biotinylated peptide substrate derived from MAP3K2.

• Principle: A tritium-labeled methyl donor ([³H]-SAM) is used. When SMYD3 methylates the biotinylated MAP3K2 peptide, the tritium (B154650) label is brought into close proximity to a scintillant-coated streptavidin bead, generating a light signal. An inhibitor will prevent this reaction, leading to a decrease in signal.

• Materials:

  • Recombinant human SMYD3 enzyme

  • Biotinylated MAP3K2 peptide substrate (e.g., Biotin-Ahx-KEEPASS(Lys)APEK-NH₂)

  • S-Adenosyl-L-[methyl-³H]-methionine ([³H]-SAM)

  • Streptavidin-coated SPA beads (e.g., from PerkinElmer)

  • Assay Buffer: 50 mM Tris-HCl (pH 8.0), 50 mM NaCl, 1 mM DTT, 5% glycerol

  • Stop Solution: 500 µM S-Adenosyl-L-homocysteine (SAH) in assay buffer

  • (S)-BAY-6035 and (R)-BAY-6035 dissolved in 100% DMSO

  • 384-well assay plates

• Procedure:

  • Prepare serial dilutions of test compounds ((S)-BAY-6035, (R)-BAY-6035) in DMSO. Typically, an 11-point, 3-fold dilution series starting from 100 µM is appropriate.

  • Add 50 nL of compound dilutions to the wells of a 384-well plate. Include DMSO-only wells for high signal (no inhibition) and buffer-only wells for background controls.

  • Add 5 µL of SMYD3 enzyme solution (e.g., final concentration of 10 nM) to each well.

  • Incubate for 15 minutes at room temperature to allow compound binding.

  • Initiate the methylation reaction by adding 5 µL of a substrate mix containing the MAP3K2 peptide (e.g., 300 nM final concentration) and [³H]-SAM (e.g., 300 nM final concentration).

  • Incubate the reaction for 60 minutes at 30°C.

  • Stop the reaction by adding 5 µL of Stop Solution containing streptavidin-coated SPA beads (e.g., 0.5 mg/mL).

  • Incubate for at least 30 minutes to allow the biotinylated peptide to bind to the beads.

  • Measure the scintillation signal using a suitable plate reader (e.g., MicroBeta TriLux or TopCount).

  • Calculate IC₅₀ values by plotting the percentage of inhibition against the log concentration of the inhibitor and fitting the data to a four-parameter logistic equation.

Cellular Target Engagement: MAP3K2 Methylation Western Blot

This assay validates that (S)-BAY-6035 can enter cells and inhibit the methylation of its endogenous substrate, MAP3K2.

• Principle: Cells are treated with the inhibitor enantiomers. The level of methylated MAP3K2 is then assessed by Western blot using an antibody that specifically recognizes the methylated form of the protein (e.g., anti-MAP3K2-K260me3). A decrease in the methylation signal upon treatment with the active compound indicates target engagement.

• Materials:

  • HeLa cells (or other suitable cell line with low endogenous SMYD3)

  • Plasmids: pCMV-SMYD3, pCMV-HA-MAP3K2

  • Transfection reagent (e.g., Lipofectamine 3000)

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • (S)-BAY-6035 and (R)-BAY-6035

  • RIPA Lysis Buffer with protease and phosphatase inhibitors

  • Primary Antibodies: anti-MAP3K2-K260me3 (custom or commercial), anti-HA tag, anti-GAPDH (loading control)

  • HRP-conjugated secondary antibodies

  • ECL substrate

• Procedure:

  • Transfection: Seed HeLa cells in 6-well plates. Co-transfect the cells with plasmids encoding untagged SMYD3 and HA-tagged MAP3K2 according to the manufacturer's protocol. Allow cells to express the proteins for 24 hours.

  • Inhibitor Treatment: Treat the transfected cells with increasing concentrations of (S)-BAY-6035 and (R)-BAY-6035 (e.g., 0.01, 0.1, 1, 10 µM) for 20-24 hours. Include a DMSO vehicle control.

  • Cell Lysis: Wash cells with ice-cold PBS. Lyse the cells in 150 µL of ice-cold RIPA buffer.

  • Protein Quantification: Clear the lysates by centrifugation (14,000 x g for 15 min at 4°C). Determine the protein concentration of the supernatant using a BCA assay.

  • SDS-PAGE and Transfer: Normalize protein amounts (load 20-30 µg per lane), add Laemmli sample buffer, and boil for 5-10 minutes. Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

    • Incubate the membrane with primary antibody (e.g., anti-MAP3K2-K260me3) overnight at 4°C.

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Detect the signal using an ECL substrate.

  • Normalization: Strip the membrane and re-probe with an anti-HA antibody (for total MAP3K2) and an anti-GAPDH antibody (for loading control).

  • Analysis: Quantify the band intensities. Normalize the methylated MAP3K2 signal to the total MAP3K2 signal. Plot the normalized signal against inhibitor concentration to determine the cellular IC₅₀.

Experimental and Discovery Workflows

Visualizing the workflow for inhibitor validation provides a clear logical progression from biochemical activity to cellular function.

Workflow for the validation of (S)-BAY-6035 using (R)-BAY-6035 as a negative control.

Conclusion

The careful characterization and proper use of the (S)-BAY-6035/(R)-BAY-6035 enantiomer pair is a prime example of rigorous chemical biology. The significant (>100-fold) difference in potency between the active (S)-isomer and the inactive (R)-isomer provides researchers with an essential toolset to dissect the biological functions of SMYD3. By consistently including (R)-BAY-6035 as a negative control, scientists can confidently attribute observed cellular phenotypes to the specific, on-target inhibition of SMYD3's methyltransferase activity. This guide provides the necessary quantitative data and detailed protocols to empower the robust design and interpretation of experiments aimed at understanding and targeting this important enzyme in health and disease.

References

• 1. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 3. bayer.com [bayer.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Discovery and Synthesis of BAY-6035 Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the discovery, mechanism of action, and pharmacological characterization of BAY-6035, a potent and selective inhibitor of the SET and MYND domain-containing protein 3 (SMYD3) lysine (B10760008) methyltransferase. The (S)-enantiomer of BAY-6035 is the biologically active form, demonstrating nanomolar potency in biochemical and cellular assays. This document details the discovery process through high-throughput screening, the key signaling pathways affected by SMYD3 inhibition, and provides detailed protocols for relevant experimental procedures. All quantitative data is presented in structured tables for ease of comparison, and signaling pathways and experimental workflows are visualized using diagrams. While the detailed synthetic route and specific chiral separation methods for BAY-6035 are not yet fully disclosed in publicly available literature, this guide consolidates the current knowledge to support further research and development in the field of SMYD3 inhibition.

Discovery of BAY-6035

BAY-6035 was identified as a potent SMYD3 inhibitor through a rigorous high-throughput screening (HTS) campaign.[1] A thermal shift assay (TSA) was employed to screen a library of approximately 410,000 compounds for their ability to bind to and stabilize the SMYD3 protein.[1] This initial screen identified a novel benzodiazepine-based inhibitor series. Subsequent optimization of this hit series, guided by structure-activity relationship (SAR) studies, led to the development of BAY-6035.[2]

The discovery workflow involved multiple stages of validation to ensure the potency, selectivity, and desired mechanism of action of the identified compounds.

Discovery workflow for BAY-6035.

Synthesis and Enantiomers of BAY-6035

The chemical structure of the active (S)-enantiomer of BAY-6035 is (2S)-1-(3-azabicyclo[3.1.0]hex-3-ylcarbonyl)-N-(2-cyclopropylethyl)-2,3,4,5-tetrahydro-2-methyl-4-oxo-1H-1,5-benzodiazepine-7-carboxamide.

Detailed, step-by-step synthetic protocols for racemic BAY-6035 and the specific methods for the separation of its enantiomers have not been made publicly available in peer-reviewed literature to date. The development of 1,5-benzodiazepine derivatives often involves the condensation of o-phenylenediamines with ketones.[2][3] The chiral separation of enantiomers in pharmaceutical development is commonly achieved through techniques such as chiral High-Performance Liquid Chromatography (HPLC) or diastereomeric crystallization.

Mechanism of Action and Signaling Pathway

BAY-6035 is a substrate-competitive inhibitor of SMYD3.[1] SMYD3 is a lysine methyltransferase that has been implicated in various cancers through its methylation of both histone and non-histone proteins. A key non-histone substrate of SMYD3 is Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2).[1] Methylation of MAP3K2 by SMYD3 at lysine 260 prevents its dephosphorylation by Protein Phosphatase 2A (PP2A), leading to the sustained activation of the downstream MEK/ERK signaling pathway.[1] This pathway is crucial for cell proliferation, differentiation, and survival, and its dysregulation is a hallmark of many cancers.

By binding to the lysine-binding pocket of SMYD3, BAY-6035 prevents the methylation of MAP3K2, thereby promoting its dephosphorylation by PP2A and leading to the downregulation of the MEK/ERK pathway.

SMYD3 signaling pathway and the inhibitory action of BAY-6035.

Quantitative Data

The biological activity of the enantiomers of BAY-6035 has been characterized using various biochemical and cellular assays. The (S)-enantiomer is the active form, while the (R)-enantiomer serves as a negative control.

Table 1: Biochemical and Biophysical Characterization of BAY-6035 Enantiomers

Assay Type	Parameter	(S)-BAY-6035	(R)-BAY-6035 (Negative Control)
Scintillation Proximity Assay (SPA)	IC₅₀ (nM)	88	> 10,000
Isothermal Titration Calorimetry (ITC)	Kd (nM)	100	Not reported
Surface Plasmon Resonance (SPR)	Kd (nM)	97	Not reported
Thermal Shift Assay (TSA)	ΔTm (°C)	9.9	Not reported

Table 2: Cellular Activity of (S)-BAY-6035

Assay Type	Cell Line	Parameter	Value (nM)
Cellular MAP3K2 Methylation	HeLa	IC₅₀	< 100

Experimental Protocols

Thermal Shift Assay (TSA)

This assay measures the change in the thermal denaturation temperature of a protein upon ligand binding.

• Principle: The binding of a ligand stabilizes the protein, leading to an increase in its melting temperature (Tm). This change is monitored using a fluorescent dye that binds to hydrophobic regions of the protein as it unfolds.

• Protocol:

  • Prepare a solution of SMYD3 protein in a suitable buffer.

  • Add the fluorescent dye (e.g., SYPRO Orange) to the protein solution.

  • Dispense the protein-dye mixture into a 96- or 384-well PCR plate.

  • Add BAY-6035 or other test compounds at various concentrations to the wells. Include a DMSO control.

  • Seal the plate and perform a temperature ramp from 25°C to 95°C in a real-time PCR instrument, monitoring fluorescence at each temperature increment.

  • The Tm is determined by fitting the fluorescence data to a Boltzmann equation. The change in Tm (ΔTm) is calculated by subtracting the Tm of the DMSO control from the Tm in the presence of the compound.

Scintillation Proximity Assay (SPA)

This biochemical assay measures the enzymatic activity of SMYD3.

• Principle: A biotinylated peptide substrate for SMYD3 is captured on streptavidin-coated SPA beads. SMYD3 transfers a radiolabeled methyl group from S-adenosyl-L-[methyl-³H]-methionine ([³H]-SAM) to the peptide. The proximity of the radiolabel to the scintillant in the beads generates a light signal that is proportional to the enzyme activity.

• Protocol:

  • Prepare a reaction mixture containing SMYD3 enzyme, a biotinylated MAP3K2-derived peptide substrate, and [³H]-SAM in an appropriate buffer.

  • Add varying concentrations of BAY-6035 or control compounds.

  • Incubate the reaction at room temperature to allow for methylation.

  • Add streptavidin-coated SPA beads to stop the reaction and capture the biotinylated peptide.

  • Measure the scintillation signal using a microplate scintillation counter.

  • Calculate the IC₅₀ value by fitting the dose-response data to a four-parameter logistic equation.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with binding events to determine the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS).

• Principle: A solution of the ligand (BAY-6035) is titrated into a solution of the protein (SMYD3) in the sample cell of a microcalorimeter. The heat released or absorbed upon binding is measured.

• Protocol:

  • Prepare solutions of SMYD3 and BAY-6035 in the same buffer (e.g., 20 mM HEPES pH 7.4, 150 mM NaCl, 0.005% Tween-20).

  • Load the SMYD3 solution into the sample cell and the BAY-6035 solution into the injection syringe.

  • Perform a series of small injections of the BAY-6035 solution into the SMYD3 solution.

  • Measure the heat change after each injection.

  • Integrate the heat pulses and fit the data to a suitable binding model to determine the thermodynamic parameters.

Cellular MAP3K2 Methylation Assay

This cell-based assay assesses the ability of BAY-6035 to inhibit SMYD3-mediated methylation of MAP3K2 in a cellular context.

• Principle: The level of MAP3K2 methylation is measured by Western blot using an antibody specific for methylated MAP3K2.

• Protocol:

  • Co-transfect a suitable cell line (e.g., HeLa cells) with plasmids expressing SMYD3 and HA-tagged MAP3K2.

  • Treat the transfected cells with varying concentrations of BAY-6035.

  • Lyse the cells and separate the proteins by SDS-PAGE.

  • Perform a Western blot using antibodies specific for methylated MAP3K2 and total MAP3K2 (or the HA-tag).

  • Quantify the band intensities and determine the ratio of methylated MAP3K2 to total MAP3K2.

  • Calculate the cellular IC₅₀ value from the dose-response curve.

Workflow for the Cellular MAP3K2 Methylation Assay.

Conclusion

BAY-6035 has been identified and characterized as a potent, selective, and cell-active chemical probe for the lysine methyltransferase SMYD3. The (S)-enantiomer is the active form and effectively inhibits the methylation of the SMYD3 substrate MAP3K2, leading to the downregulation of the oncogenic MEK/ERK signaling pathway. This technical guide consolidates the available information on the discovery and pharmacological profile of BAY-6035, providing valuable data and protocols for researchers in the field. Further disclosure of the detailed synthetic and chiral separation methodologies will be critical for advancing the development of SMYD3 inhibitors as potential therapeutic agents.

References

• 1. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of 1,5-benzodiazepine and its derivatives by condensation reaction using H-MCM-22 as catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

(R)-BAY-6035: A Technical Guide for Researchers

(R)-BAY-6035 is a potent and highly selective small-molecule inhibitor of SET and MYND domain-containing protein 3 (SMYD3), a lysine (B10760008) methyltransferase implicated in the development of various cancers. This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the core aspects of (R)-BAY-6035, including its mechanism of action, experimental protocols, and sourcing information.

Sourcing and Chemical Properties

(R)-BAY-6035 is available from several commercial suppliers. The following table summarizes key information for procurement and reference.

Supplier	Catalog Number	Purity	Formula	Molecular Weight	CAS Number
R&D Systems	6561[1][2]	≥98%[1][2]	C₂₂H₂₈N₄O₃[1]	396.48[1]	2247890-13-5[1][2]
MedChemExpress	HY-112080A[3]	99.82%[4]	C₂₂H₂₈N₄O₃	396.48	2247890-13-5
Cayman Chemical	Not specified	≥95%[5]	C₂₂H₂₈N₄O₃[5]	396.5[5]	2247890-13-5[5]

Solubility: (R)-BAY-6035 is soluble in DMSO and ethanol (B145695) up to 100 mM.[1][6] Storage: It is recommended to store the compound at -20°C.[1][2][5]

Mechanism of Action and Signaling Pathway

(R)-BAY-6035 functions as a substrate-competitive inhibitor of SMYD3.[7][8] It binds to the substrate-binding site of SMYD3, specifically occupying the hydrophobic lysine-binding pocket.[9] This binding is characterized by a unique hydrogen bonding pattern.[9]

A key non-histone substrate of SMYD3 is Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2.[7][10] SMYD3-mediated methylation of MAP3K2 at lysine 260 is a critical event that enhances the activation of the Ras/Raf/MEK/ERK signaling cascade, a pathway frequently dysregulated in cancer.[7] This methylation prevents the binding of the protein phosphatase 2A (PP2A) complex, a negative regulator of the MAP kinase pathway, to MAP3K2.[7] By inhibiting SMYD3, (R)-BAY-6035 prevents the methylation of MAP3K2, thereby suppressing the downstream activation of the MEK/ERK pathway.[7]

Figure 1. SMYD3 signaling pathway and inhibition by (R)-BAY-6035.

Experimental Protocols

This section details methodologies for key experiments used to characterize the activity of (R)-BAY-6035.

Scintillation Proximity Assay (SPA) for IC₅₀ Determination

This biochemical assay is used to determine the half-maximal inhibitory concentration (IC₅₀) of (R)-BAY-6035 against SMYD3 enzymatic activity.[7]

Principle: A biotinylated substrate peptide is captured on streptavidin-coated SPA beads. When a radiolabeled methyl group from S-adenosyl-L-methionine (SAM) is transferred to the peptide by SMYD3, the radioactivity is brought into close proximity to the scintillant in the beads, generating a light signal.[7]

Protocol:

• Prepare a reaction mixture containing 10 nM SMYD3, 335 nM [³H]-SAM, and 15 µM of a MEKK2-derived peptide substrate in a buffer of 50 mM Tris pH 9, 2.5 mM DTT, and 0.02% Tween 20.[7]

• Add various concentrations of (R)-BAY-6035 to the reaction mixture.[7]

• Incubate the reaction for 40 minutes at 23°C.[7]

• Add streptavidin-coated SPA beads to capture the biotinylated peptide.[7]

• Measure the scintillation signal to determine the extent of methylation and calculate the IC₅₀ value.[7]

Isothermal Titration Calorimetry (ITC) for Binding Affinity

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of binding affinity (Kd), stoichiometry (n), and thermodynamic parameters.[10]

Protocol:

• Place the SMYD3 protein in the sample cell.[7]

• Load (R)-BAY-6035 at a concentration of 0.3 mM into the injection syringe.[7]

• Use a buffer of 20 mM HEPES pH 7.4, 150 mM NaCl, and 0.005% Tween 20.[7]

• Perform a series of small injections of the (R)-BAY-6035 solution into the SMYD3 solution.[7]

• Measure the heat change upon each injection to determine the binding parameters.

Cellular MAP3K2 (MEKK2) Methylation Assay

This cell-based Western blot assay assesses the ability of (R)-BAY-6035 to inhibit SMYD3-mediated methylation of its substrate MAP3K2 in a cellular context.[10]

Principle: The assay measures the level of SMYD3-mediated methylation of its substrate, MAP3K2, within cells.[7]

Protocol:

• Co-transfect HeLa cells with plasmids expressing SMYD3 and HA-tagged MAP3K2.[7]

• Treat the transfected cells with varying concentrations of (R)-BAY-6035.[7]

• Collect cell lysates and separate proteins by SDS-PAGE.[7]

• Perform Western blotting to detect the levels of methylated MAP3K2 (using a specific antibody) and total MAP3K2.[7]

Figure 2. Experimental workflow for the cellular MAP3K2 methylation assay.

Quantitative Data Summary

The following table summarizes the key quantitative data for (R)-BAY-6035.

Assay	Parameter	Value	Reference
Cellular MEKK2 Methylation Assay	IC₅₀	70 nM	[1][2][5]
Cell-free MEKK2 Peptide Methylation Assay	IC₅₀	88 nM	[5]
Isothermal Titration Calorimetry (ITC)	K_d	100 nM	[11]

Discovery and Selectivity

(R)-BAY-6035 was identified through a high-throughput screening (HTS) campaign utilizing a thermal shift assay (TSA) from a library of approximately 410,000 compounds.[7][9] It has demonstrated excellent selectivity for SMYD3, with over 100-fold selectivity against other histone methyltransferases.[1][2][5]

References

• 1. rndsystems.com [rndsystems.com]
• 2. rndsystems.com [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. BAY 6035 | Other Lysine Methyltransferases | Tocris Bioscience [tocris.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. bayer.com [bayer.com]

Unveiling the Role of SMYD3: A Technical Guide to the Use of Inactive Isomers in Target Validation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

SET and MYND domain-containing protein 3 (SMYD3) has emerged as a significant target in oncology due to its role in regulating key cellular processes through the methylation of both histone and non-histone proteins. The development of small molecule inhibitors against SMYD3 has provided valuable tools to probe its function and therapeutic potential. A critical aspect of rigorous pharmacological investigation is the use of a structurally similar but biologically inactive isomer as a negative control. This ensures that the observed cellular and physiological effects of an inhibitor are a direct result of its on-target activity and not due to off-target interactions. This technical guide provides an in-depth overview of known SMYD3 inhibitors and their corresponding inactive isomers, with a focus on their application in target validation studies. We present quantitative data, detailed experimental protocols, and visual representations of signaling pathways and experimental workflows to facilitate the robust design and interpretation of experiments in the field of SMYD3 research.

Introduction to SMYD3 and the Importance of Inactive Isomers

SMYD3 is a lysine (B10760008) methyltransferase that has been implicated in the progression of various cancers, including those of the breast, colon, liver, and pancreas.[1][2] It exerts its oncogenic functions by methylating a variety of substrates. A key non-histone target of SMYD3 is Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2.[1] Methylation of MAP3K2 by SMYD3 leads to the activation of the downstream RAS/RAF/MEK/ERK signaling pathway, a critical driver of cell proliferation.[3] SMYD3 has also been reported to methylate histone H3 at lysine 4 (H3K4) and histone H4 at lysine 5 (H4K5), influencing gene expression.[4][5]

Given the multifaceted role of SMYD3 in cancer, potent and selective inhibitors are crucial for both basic research and therapeutic development. However, to conclusively attribute the biological effects of an inhibitor to the modulation of its intended target, a proper negative control is essential. An ideal negative control is an inactive isomer (enantiomer or diastereomer) of the active compound. This molecule shares the same chemical composition and connectivity as the active inhibitor but differs in its three-dimensional arrangement of atoms. This subtle structural difference often leads to a significant loss of biological activity, making it an excellent tool to control for off-target effects and non-specific compound activities.

Quantitative Data: Active Inhibitors and Their Inactive Isomers

The use of stereoisomers with differential activity is best exemplified by the SMYD3 inhibitor BAY-6035. The S-enantiomer is the potent, active inhibitor, while the R-enantiomer, BAY-444, serves as the inactive control.[1][6] This stark difference in activity between the two isomers provides a powerful tool for dissecting the specific role of SMYD3 in cellular processes.

Compound Name	Isomer	Type	Biochemical IC50 (SMYD3)	Cellular IC50 (MAP3K2 Methylation)	Reference
BAY-6035	S-isomer	Active Inhibitor	88 nM (for MEKK2 peptide methylation)	~70 nM (in HeLa cells)	[1][6]
BAY-444	R-isomer	Inactive Control	> 10 µM	> 10 µM	[1][6]
EPZ031686	N/A	Active Inhibitor	3 nM	36 nM (in HEK-293T cells)	[6][7]
BCI-121	N/A	Active Inhibitor	Not specified	Inhibits cell proliferation	[3][8]
LLY-507 (Negative Control)	N/A	Inactive Control	Not specified	Used as a negative control	[2]

Note: IC50 values may vary depending on the specific assay conditions and cell lines used.

Key Experimental Protocols

Robust validation of SMYD3 as a therapeutic target relies on well-designed experiments that include appropriate controls. The following are detailed protocols for key assays used to characterize SMYD3 inhibitors and the essential role of inactive isomers.

In Vitro Histone/Protein Methyltransferase (HMT/PMT) Assay

This assay directly measures the enzymatic activity of SMYD3 and its inhibition by small molecules.

Principle: Recombinant SMYD3 is incubated with a substrate (e.g., a peptide derived from MAP3K2 or histone H3) and a methyl donor, typically S-adenosyl-L-[methyl-³H]-methionine ([³H]-SAM). The transfer of the radiolabeled methyl group to the substrate is quantified as a measure of enzyme activity.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction buffer (e.g., 50 mM Tris-HCl pH 8.5, 10 mM MgCl₂, 4 mM DTT).

• Compound Incubation: Add varying concentrations of the active inhibitor (e.g., BAY-6035) and the inactive isomer (e.g., BAY-444) to the wells of a 96-well plate. Include a DMSO control.

• Enzyme and Substrate Addition: Add recombinant human SMYD3 enzyme and the peptide substrate (e.g., biotinylated MEKK2 peptide) to each well.

• Initiate Reaction: Start the reaction by adding [³H]-SAM.

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

• Stop Reaction: Terminate the reaction by adding a stop solution (e.g., trichloroacetic acid).

• Detection: Transfer the reaction mixture to a filter plate to capture the radiolabeled peptide. Measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control and determine the IC50 values. The inactive isomer should show significantly higher or no inhibition compared to the active compound.

Cellular MAP3K2 Methylation Assay (Western Blot)

This assay assesses the ability of an inhibitor to engage SMYD3 and inhibit its catalytic activity within a cellular context.

Principle: Cells are treated with the SMYD3 inhibitor or its inactive isomer. The level of methylation on the endogenous or overexpressed MAP3K2 is then measured by Western blot using an antibody specific to the methylated form of the protein.

Protocol:

• Cell Culture and Treatment: Plate a suitable cell line (e.g., HEK293T or a cancer cell line with detectable MAP3K2 methylation) and allow them to adhere. Treat the cells with a dose-response of the active inhibitor and the inactive isomer for a specified time (e.g., 24 hours).

• Cell Lysis: Harvest the cells and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blot: Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and then incubate with a primary antibody specific for methylated MAP3K2 (e.g., anti-MAP3K2-K260me3). Also, probe a separate membrane or strip and re-probe the same membrane with an antibody against total MAP3K2 as a loading control.

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and a chemiluminescent substrate to detect the protein bands.

• Image Analysis: Capture the chemiluminescent signal and quantify the band intensities. Normalize the methylated MAP3K2 signal to the total MAP3K2 signal.

• Interpretation: A dose-dependent decrease in MAP3K2 methylation should be observed with the active inhibitor, while the inactive isomer should have a minimal or no effect at similar concentrations.

Visualizing SMYD3's Role and Inhibition

SMYD3 Signaling Pathway

The following diagram illustrates the central role of SMYD3 in the RAS/RAF/MEK/ERK signaling cascade through its methylation of MAP3K2.

Caption: SMYD3-mediated methylation of MAP3K2 activates the MAPK signaling pathway, promoting cancer cell proliferation. Active SMYD3 inhibitors block this process, while inactive isomers do not.

Experimental Workflow for Target Validation

The following diagram outlines a logical workflow for validating the on-target effects of a SMYD3 inhibitor using an inactive isomer.

Caption: A workflow for validating the on-target effects of a SMYD3 inhibitor, emphasizing the comparison between an active inhibitor and its inactive isomer.

Conclusion

The study of SMYD3 continues to be a promising avenue for cancer research and drug development. The availability of potent and selective inhibitors has been instrumental in advancing our understanding of its biological roles. However, the rigor of these investigations is significantly enhanced by the proper use of negative controls, particularly inactive isomers. This technical guide highlights the importance of such controls and provides the necessary data, protocols, and conceptual frameworks to aid researchers in designing and interpreting experiments with the highest degree of scientific validity. The clear differentiation of on-target versus off-target effects, facilitated by the use of inactive isomers, is paramount for the successful translation of basic research findings into novel therapeutic strategies targeting SMYD3.

References

• 1. benchchem.com [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. Playing on the Dark Side: SMYD3 Acts as a Cancer Genome Keeper in Gastrointestinal Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Smyd3 regulates cancer cell phenotypes and catalyzes histone H4 lysine 5 methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Novel Oxindole Sulfonamides and Sulfamides: EPZ031686, the First Orally Bioavailable Small Molecule SMYD3 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A SMYD3 Small-Molecule Inhibitor Impairing Cancer Cell Growth - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Stereoselective Inhibition of PDE2A and the Biological Inertness of the (R)-Enantiomer of BAY 60-7550

Note on Compound Nomenclature: Initial query focused on "(R)-BAY-6035". Publicly available scientific literature identifies BAY-6035 as a potent inhibitor of the lysine (B10760008) methyltransferase SMYD3. The compound relevant to stereoselective phosphodiesterase inhibition is BAY 60-7550 , a potent and selective inhibitor of phosphodiesterase 2A (PDE2A). This guide will focus on BAY 60-7550, for which the (S)-enantiomer is the active form and the (R)-enantiomer is considered biologically inert with respect to PDE2A.

Introduction

Phosphodiesterase 2A (PDE2A) is a critical enzyme in cellular signal transduction, unique for its dual-substrate specificity, hydrolyzing both cyclic adenosine (B11128) monophosphate (cAMP) and cyclic guanosine (B1672433) monophosphate (cGMP).[1][2] The catalytic activity of PDE2A is allosterically activated by cGMP binding to its GAF-B domain, creating a complex feedback loop in cyclic nucleotide signaling.[1] Given its high expression in brain regions associated with memory and cognition, such as the hippocampus and cortex, PDE2A has emerged as a significant therapeutic target for neurological and psychiatric disorders.[3]

BAY 60-7550 is a widely utilized small molecule inhibitor renowned for its high potency and selectivity for PDE2A.[4] Pharmacological activity is highly dependent on the three-dimensional structure of a molecule. BAY 60-7550 is a chiral compound, existing as two non-superimposable mirror images, or enantiomers: (S)-BAY 60-7550 and (R)-BAY 60-7550. The profound difference in their biological activity underscores the principle of stereoselectivity in drug-target interactions. The (S)-enantiomer is the pharmacologically active form, potently inhibiting PDE2A, while the (R)-enantiomer is effectively inactive. This document serves as a technical guide to the biological inertness of the (R)-enantiomer, contextualized by the potent and selective activity of its (S)-counterpart.

Quantitative Data: Potency and Selectivity of (S)-BAY 60-7550

While direct, side-by-side quantitative data for the (R)-enantiomer is not extensively available in public literature—largely because its inactivity makes it a less frequent subject of detailed study—the inertness is inferred from the high potency of the (S)-enantiomer.[3] The following table summarizes the inhibitory activity of (S)-BAY 60-7550 against a panel of phosphodiesterase enzymes, demonstrating its exceptional potency and selectivity for PDE2A.

Target Enzyme	IC50 (nM)	Selectivity vs. PDE2A (approx. fold)
PDE2A (human)	4.7	-
PDE1 (bovine)	>200	>50
PDE3B	>1000	>200
PDE4B	>1000	>200
PDE5A	>200	>50
PDE7B	>1000	>200
PDE8A	>1000	>200
PDE9A	>1000	>200
PDE10A	>1000	>200
PDE11A	>1000	>200

Data compiled from multiple sources.[5][6]

The nanomolar potency for PDE2A, contrasted with IC50 values orders of magnitude higher for other PDE families, highlights the precise structural fit of (S)-BAY 60-7550 into the PDE2A active site.[6] The biological inertness of the (R)-enantiomer stems from its stereochemistry, which prevents it from establishing the necessary molecular interactions within this highly specific binding pocket.

Experimental Protocols

The determination of inhibitory potency (IC50) is crucial for characterizing compounds like BAY 60-7550. A standard method for this is the radioenzymatic assay.

PDE2A Radioenzymatic Inhibition Assay (Generalized Protocol)

Principle: This assay quantifies the enzymatic activity of PDE2A by measuring the conversion of a radiolabeled substrate, [³H]cGMP or [³H]cAMP, to its linear mononucleotide form, [³H]5'-GMP or [³H]5'-AMP. The inhibitor's potency is determined by its ability to prevent this conversion in a dose-dependent manner.

Methodology:

• Reaction Mixture Preparation: A reaction buffer is prepared, typically containing Tris-HCl, MgCl₂, and bovine serum albumin (BSA).

• Inhibitor Dilution: The test compound, (S)-BAY 60-7550 or its (R)-enantiomer, is serially diluted in DMSO to create a range of concentrations for IC50 determination.

• Enzyme Reaction:

  • Recombinant human PDE2A enzyme is added to the reaction buffer.

  • A fixed concentration of the radiolabeled substrate (e.g., [³H]cGMP) is added.

  • The serially diluted inhibitor is added to the corresponding wells. Control wells contain only DMSO.

  • The reaction is initiated and incubated at 30°C for a defined period (e.g., 10-20 minutes) within the enzyme's linear activity range.

• Reaction Termination: The reaction is stopped by heat inactivation (boiling) or by adding a stop solution.

• Product Conversion: Snake venom nucleotidase is added and incubated to convert the radiolabeled [³H]5'-mononucleotide product into a [³H]nucleoside (e.g., [³H]guanosine). This step is necessary because the separation method distinguishes the charged substrate from the uncharged nucleoside.

• Separation: The reaction mixture is passed through an anion-exchange resin (e.g., Dowex). The negatively charged, unreacted [³H]cGMP binds to the resin, while the uncharged [³H]guanosine product passes through.

• Quantification: The amount of [³H]guanosine in the eluate is measured using liquid scintillation counting.

• Data Analysis: The percentage of inhibition at each compound concentration is calculated relative to the control. The IC50 value is then determined by fitting the data to a four-parameter logistic curve.

Visualizing Pathways and Processes

Signaling and Evaluation Frameworks

To understand the context of BAY 60-7550's action and the basis of its stereoselectivity, the following diagrams illustrate the relevant biological pathway and the experimental logic for evaluating enantiomers.

Canonical PDE2A Signaling Pathway.

Workflow for Evaluating Enantiomeric Activity.

Conclusion: The Structural Basis for Biological Inertness

The biological inertness of (R)-BAY-6035 (with respect to PDE2A) is a direct consequence of the highly specific, three-dimensional architecture of the PDE2A catalytic site. Drug-receptor interactions are not governed solely by chemical formula but by precise spatial arrangement, including hydrogen bond donors/acceptors, hydrophobic regions, and steric compatibility. The active (S)-enantiomer of BAY 60-7550 possesses the correct configuration to fit snugly into this pocket, establishing multiple high-affinity interactions that lock it in place and prevent the substrate from binding.

Conversely, the (R)-enantiomer, being a mirror image, presents its key interacting groups in the wrong spatial orientation. This misalignment creates steric clashes and prevents the formation of the critical bonds necessary for potent inhibition. As a result, its affinity for the PDE2A active site is drastically reduced to the point of being pharmacologically insignificant. This stark difference between enantiomers serves as a powerful illustration of the principle of chirality in drug design and the necessity of evaluating stereoisomers independently to identify the true source of biological activity and ensure therapeutic specificity.

References

• 1. Frontiers | Upregulation of Phosphodiesterase 2A Augments T Cell Activation by Changing cGMP/cAMP Cross-Talk [frontiersin.org]
• 2. Phosphodiesterase 2 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis and In Vitro Evaluation of 8-Pyridinyl-Substituted Benzo[e]imidazo[2,1-c][1,2,4]triazines as Phosphodiesterase 2A Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for (R)-BAY-6035 in Western Blot Analysis

An important clarification regarding the molecular target of (R)-BAY-6035 is necessary. Scientific literature identifies (R)-BAY-6035 not as a phosphodiesterase 2A (PDE2A) inhibitor, but as a potent and selective inhibitor of SMYD3 (SET and MYND domain-containing protein 3), a protein lysine (B10760008) methyltransferase.[1][2][3][4][5] The compound often associated with PDE2A inhibition is BAY 60-7550.[6] Therefore, the following application notes and protocols are based on the well-documented activity of (R)-BAY-6035 as a SMYD3 inhibitor.

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(R)-BAY-6035 is a highly potent and selective small molecule inhibitor of SMYD3, a lysine methyltransferase implicated in the pathogenesis of various cancers.[1][4] SMYD3 plays a critical role in regulating cellular signaling pathways by methylating both histone and non-histone proteins.[3][5] A key non-histone substrate of SMYD3 is Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2).[2][7] The methylation of MAP3K2 by SMYD3 enhances the activation of the downstream MEK/ERK signaling cascade, which is frequently dysregulated in cancer and promotes tumor cell proliferation and survival.[1][3] (R)-BAY-6035 acts as a substrate-competitive inhibitor by binding to the lysine-binding pocket of SMYD3, thereby preventing the methylation of its targets.[3][5]

This document provides a detailed protocol for utilizing Western blotting to assess the inhibitory activity of (R)-BAY-6035 on the SMYD3-mediated methylation of MAP3K2 in a cellular context.

Signaling Pathway of SMYD3 and Inhibition by (R)-BAY-6035

Caption: SMYD3 signaling pathway and the inhibitory action of (R)-BAY-6035.

Quantitative Data for (R)-BAY-6035

The following table summarizes the key quantitative data for the target engagement of (R)-BAY-6035 with SMYD3.

Assay Type	Parameter	Value (nM)	Cell Line	Reference
Scintillation Proximity Assay (SPA)	IC50	88	N/A	[3]
Isothermal Titration Calorimetry (ITC)	Kd	100	N/A	[3][7]
Surface Plasmon Resonance (SPR)	Kd	97	N/A	[3]
Cellular MAP3K2 Methylation Assay	IC50	~70 - 183	HeLa	[3]

Western Blot Experimental Workflow

Caption: A typical experimental workflow for Western blot analysis.

Detailed Experimental Protocol: Western Blot for MAP3K2 Methylation

This protocol is designed to assess the effect of (R)-BAY-6035 on the methylation of MAP3K2 in cultured cells.

1. Cell Culture and Treatment

• Culture cells (e.g., HeLa) to 70-80% confluency.

• Treat cells with varying concentrations of (R)-BAY-6035 (e.g., 0, 10, 50, 100, 500 nM) for a predetermined time (e.g., 24 hours). Include a vehicle control (DMSO).

2. Cell Lysis

• Aspirate the culture medium and wash the cells once with ice-cold Phosphate Buffered Saline (PBS).[8]

• Add ice-cold RIPA Lysis Buffer (50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with fresh protease and phosphatase inhibitors.[8][9]

• For adherent cells, scrape them off the plate and transfer the lysate to a microcentrifuge tube.[8]

• Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysate at 12,000 x g for 15 minutes at 4°C to pellet cellular debris.[8]

• Transfer the supernatant (protein lysate) to a new pre-chilled tube.

3. Protein Quantification

• Determine the protein concentration of each lysate using a BCA Protein Assay Kit according to the manufacturer's instructions.[8]

4. Sample Preparation and SDS-PAGE

• Normalize the protein concentration for all samples with lysis buffer.

• Add 4x Laemmli sample buffer to the lysates to a final concentration of 1x.

• Boil the samples at 95-100°C for 5-10 minutes.[10]

• Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel. The percentage of the gel should be chosen based on the molecular weight of MAP3K2 (~69 kDa).

• Run the gel in 1x running buffer until the dye front reaches the bottom.[10]

5. Protein Transfer

• Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system.[8][9]

• Confirm successful transfer by staining the membrane with Ponceau S solution.[9]

6. Blocking

• Wash the membrane with Tris-Buffered Saline with 0.1% Tween 20 (TBST).

• Block the membrane with 5% non-fat dry milk or 3-5% Bovine Serum Albumin (BSA) in TBST for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.[9][10]

7. Antibody Incubation

• Primary Antibodies:

  • Incubate the membrane with a primary antibody specific for methylated MAP3K2 (at the relevant lysine residue, if available) diluted in blocking buffer overnight at 4°C with gentle agitation. The optimal antibody dilution should be determined experimentally.

  • For normalization, a separate blot can be incubated with a primary antibody against total MAP3K2.

  • To ensure equal loading, a loading control antibody (e.g., anti-GAPDH or anti-β-actin) should be used.

• Washing:

  • Wash the membrane three times for 5-10 minutes each with TBST.[8][10]

• Secondary Antibody:

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (that recognizes the host species of the primary antibody) diluted in blocking buffer for 1 hour at room temperature.[8][10]

• Final Washes:

  • Wash the membrane three times for 10 minutes each with TBST.[10]

8. Detection and Analysis

• Prepare the enhanced chemiluminescence (ECL) detection reagent according to the manufacturer's instructions.[8]

• Incubate the membrane with the ECL reagent for 1-5 minutes.[10]

• Capture the chemiluminescent signal using an imaging system or X-ray film.[9]

• Quantify the band intensities using image analysis software. Normalize the methylated-MAP3K2 signal to the total MAP3K2 signal and/or the loading control.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. bayer.com [bayer.com]
• 8. origene.com [origene.com]
• 9. bio-rad.com [bio-rad.com]
• 10. ptglab.com [ptglab.com]

Application Notes and Protocols: (S)-BAY-6035 and its Inactive Enantiomer (R)-BAY-444 for Robust Control Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing the potent and selective SMYD3 inhibitor, (S)-BAY-6035, and its corresponding inactive (R)-enantiomer, BAY-444, for rigorous and well-controlled experiments. It is a common misconception that (R)-BAY-6035 is the active compound; however, the S-isomer is the biologically active entity, while the R-isomer serves as an ideal negative control.[1]

Mechanism of Action

(S)-BAY-6035 is a potent, substrate-competitive inhibitor of SMYD3 (SET and MYND domain-containing protein 3), a lysine (B10760008) methyltransferase.[2][3] It specifically binds to the lysine-binding pocket of SMYD3, preventing the methylation of its substrates, most notably Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2 or MEKK2).[2][4][5] The inhibition of MAP3K2 methylation leads to its dephosphorylation by PP2A, subsequently downregulating the MEK/ERK signaling pathway.[2] The high selectivity of (S)-BAY-6035 for SMYD3 over other methyltransferases and kinases minimizes off-target effects.[4][5][6]

Data Presentation: Quantitative Comparison of (S)-BAY-6035 and (R)-BAY-444

The following table summarizes the key quantitative data for the active SMYD3 inhibitor (S)-BAY-6035 and its inactive control (R)-BAY-444. This data is crucial for designing experiments that can effectively differentiate between on-target and off-target effects.

Compound Name	Stereoisomer	Mechanism of Action	Biochemical IC50 (vs. MEKK2 peptide)	Cellular IC50 (MAP3K2 methylation)	Binding Affinity (Kd/Ki)
BAY-6035	S-isomer	Substrate-Competitive	88 nM[3]	70 nM[2][3][7]	97 nM (SPR), 133 nM (ITC)[3]
BAY-444	R-isomer	Inactive Control	23 µM[7]	> 10 µM	Not reported

Recommended Concentrations for Control Experiments

For cellular assays, a typical starting concentration for (S)-BAY-6035 is around 1 µM.[6] However, it is highly recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions. For control experiments, the inactive enantiomer, (R)-BAY-444, should be used at the same concentration as the active (S)-BAY-6035 to ensure that any observed cellular effects are due to the specific inhibition of SMYD3 and not a result of the compound's chemical scaffold.[6]

Signaling Pathway Diagram

Caption: The SMYD3-MAP3K2 signaling pathway and the inhibitory action of (S)-BAY-6035.

Experimental Protocols

Here are detailed methodologies for key experiments to validate the on-target effects of (S)-BAY-6035 using (R)-BAY-444 as a negative control.

Cellular Target Engagement Assay (Western Blot for MAP3K2 Methylation)

This assay confirms that (S)-BAY-6035 can enter cells and inhibit the methylation of its endogenous substrate, MAP3K2.

Principle: Cells are treated with the inhibitor, and the level of methylated MAP3K2 is assessed by Western blot using an antibody that specifically recognizes the methylated form of the protein. A decrease in the methylation signal upon treatment with (S)-BAY-6035, but not with (R)-BAY-444, indicates on-target engagement.

Protocol:

• Cell Culture: Plate cells (e.g., HeLa or another cancer cell line with detectable MAP3K2 methylation) and allow them to adhere overnight. For some cell lines, co-transfection with plasmids expressing SMYD3 and HA-tagged MAP3K2 may be necessary to enhance the signal.[4][8]

• Compound Treatment: Treat the cells with increasing concentrations of (S)-BAY-6035 and (R)-BAY-444 for a specified time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).[3]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.[3]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[3]

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[3]

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[3]

  • Incubate the membrane with a primary antibody specific for methylated MAP3K2 (e.g., anti-tri-methyl-Lys260-MAP3K2) overnight at 4°C.[8]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.[3]

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.[3]

• Normalization: To normalize for protein loading, strip the membrane and re-probe with an antibody against total MAP3K2 and a loading control (e.g., GAPDH or β-actin).[3]

• Data Analysis: Quantify the band intensities to determine the concentration-dependent inhibition of MAP3K2 methylation and calculate the cellular IC50 for (S)-BAY-6035.

Caption: Workflow for the cellular target engagement assay using Western blot.

In Vitro Biochemical Assay (Scintillation Proximity Assay)

This assay measures the direct inhibitory effect of (S)-BAY-6035 on the catalytic activity of SMYD3.

Principle: A radiolabeled methyl donor ([³H]-SAM) is used. When SMYD3 methylates a biotinylated peptide substrate derived from MEKK2, the radiolabel is brought into close proximity to a scintillant-coated bead, generating a signal.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture containing recombinant SMYD3 (e.g., 10 nM), a biotinylated MEKK2-derived peptide substrate (e.g., 15 µM), and [³H]-S-adenosylmethionine ([³H]-SAM; e.g., 335 nM) in an appropriate buffer (e.g., 50 mM Tris pH 9, 2.5 mM DTT, 0.02% Tween 20).[4]

• Inhibitor Addition: Add various concentrations of (S)-BAY-6035, (R)-BAY-444, or DMSO to the reaction mixture.

• Incubation: Incubate the reaction for a defined period (e.g., 40 minutes) at a controlled temperature (e.g., 23°C).[4]

• Signal Detection: Add streptavidin-coated SPA beads to capture the biotinylated peptide. The scintillation signal is then measured to determine the extent of methylation.

• Data Analysis: Calculate the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Biophysical Binding Assay (Thermal Shift Assay - TSA)

This assay confirms the direct binding of (S)-BAY-6035 to the SMYD3 protein.

Principle: Ligand binding to a protein typically increases its thermal stability, resulting in a higher melting temperature (Tm). This change in Tm is detected by monitoring the fluorescence of a dye that binds to unfolded proteins.

Protocol:

• Protein-Dye Mixture: Prepare a solution containing the purified SMYD3 protein and a fluorescent dye (e.g., SYPRO Orange) in a suitable buffer.[1][8]

• Compound Addition: Dispense the protein-dye mixture into the wells of a 384-well plate. Add (S)-BAY-6035, (R)-BAY-444, or DMSO to the respective wells.[1][8]

• Thermal Denaturation: Gradually increase the temperature of the plate in a real-time PCR instrument while monitoring the fluorescence.[1][9]

• Data Analysis: The melting temperature (Tm) is the temperature at which 50% of the protein is unfolded. A significant positive shift in the Tm in the presence of (S)-BAY-6035 compared to the DMSO control and the minimal shift with (R)-BAY-444 indicates specific binding.

By employing these protocols and utilizing the inactive (R)-enantiomer as a negative control, researchers can confidently attribute the observed biological effects to the specific inhibition of SMYD3 by (S)-BAY-6035, leading to more robust and reproducible scientific findings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. BAY-6035 | Structural Genomics Consortium [thesgc.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for (R)-BAY-6035 in In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-BAY-6035 is a potent, selective, and cell-active small molecule inhibitor of SET and MYND domain-containing protein 3 (SMYD3), a lysine (B10760008) methyltransferase implicated in various cancers.[1][2] It acts as a substrate-competitive inhibitor, binding to the lysine-binding pocket of SMYD3.[2][3] This inhibition prevents the methylation of SMYD3's substrates, most notably Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2.[4][5] The methylation of MAP3K2 by SMYD3 is a crucial step in the activation of the MEK/ERK signaling pathway, a critical driver of cell proliferation in Ras-driven cancers.[1][4] (R)-BAY-6035's high selectivity for SMYD3 over other methyltransferases and kinases makes it an invaluable chemical probe for studying the biological functions of SMYD3.[4][6]

This document provides detailed information on the solubility and preparation of (R)-BAY-6035 for in vitro studies, along with protocols for key experiments to assess its activity.

Data Presentation

Solubility of (R)-BAY-6035

Solvent	Solubility	Reference
DMSO	≤ 100 mM	[7][8]
Ethanol	≤ 100 mM	[7][8]

Biochemical and Cellular Activity of (R)-BAY-6035

Assay Type	Parameter	Value	Cell Line (if applicable)	Reference
Scintillation Proximity Assay (SPA)	IC₅₀	88 nM	N/A	[5]
Isothermal Titration Calorimetry (ITC)	Kd	100 nM	N/A	[5]
Surface Plasmon Resonance (SPR)	Kd	97 nM	N/A	[5]
Thermal Shift Assay (TSA)	ΔTm	9.9 K	N/A	[5]
Cellular MAP3K2 Methylation Assay	IC₅₀	~70 nM	HeLa	[5][9]
Cellular MAP3K2 Methylation Assay	IC₅₀	183 nM	HeLa	[5]

Note: The (S)-isomer of BAY-6035, also known as BAY-444, serves as a negative control and has significantly lower potency (IC₅₀ > 10 µM).[10]

Experimental Protocols

Preparation of (R)-BAY-6035 Stock and Working Solutions

Objective: To prepare a concentrated stock solution of (R)-BAY-6035 and subsequent working solutions for in vitro experiments.

Materials:

• (R)-BAY-6035 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Sterile cell culture medium or assay buffer

Protocol:

• Stock Solution Preparation (10 mM):

  • Aseptically weigh out the required amount of (R)-BAY-6035 powder. The molecular weight is 396.48 g/mol .[9]

  • To prepare a 10 mM stock solution, dissolve the compound in an appropriate volume of DMSO. For example, to make 1 mL of a 10 mM stock, dissolve 3.96 mg of (R)-BAY-6035 in 1 mL of DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C for long-term storage.[7]

• Working Solution Preparation:

  • Thaw an aliquot of the 10 mM stock solution at room temperature.

  • Dilute the stock solution to the desired final concentration using sterile cell culture medium or the appropriate assay buffer. For example, to prepare a 10 µM working solution in 1 mL of medium, add 1 µL of the 10 mM stock solution to 999 µL of medium.

  • Mix well by gentle pipetting or brief vortexing.

  • It is recommended to prepare fresh working solutions for each experiment.[11]

  • Note: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity. An equivalent concentration of DMSO should be used in the vehicle control.

Cellular MAP3K2 Methylation Assay (Western Blot-Based)

Objective: To assess the ability of (R)-BAY-6035 to inhibit SMYD3-mediated methylation of MAP3K2 in a cellular context.[1]

Principle: Cells are co-transfected with constructs expressing SMYD3 and an epitope-tagged MAP3K2. Following treatment with (R)-BAY-6035, the level of MAP3K2 methylation is determined by Western blotting using an antibody specific for methylated MAP3K2.[1]

Protocol:

• Cell Culture and Transfection:

  • Seed a suitable cell line (e.g., HeLa cells) in culture plates.[1]

  • Co-transfect the cells with plasmids encoding untagged SMYD3 and HA-tagged MAP3K2 using a suitable transfection reagent.[1][6]

• Compound Treatment:

  • After transfection, treat the cells with varying concentrations of (R)-BAY-6035 (and a vehicle control). A dose-response curve is recommended to determine the optimal concentration.[2]

• Cell Lysis and Protein Quantification:

  • Following the treatment period, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the cell lysates using a standard protein assay (e.g., BCA assay).

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with a primary antibody specific for methylated MAP3K2 (e.g., anti-K260me3-MAP3K2).[6]

  • Also, probe a separate membrane or strip the first membrane and re-probe with an antibody against total MAP3K2 (or the HA-tag) to normalize for protein loading.[4]

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Data Analysis:

  • Quantify the band intensities for methylated MAP3K2 and total MAP3K2.

  • Normalize the methylated MAP3K2 signal to the total MAP3K2 signal.

  • Calculate the percent inhibition of methylation for each concentration of (R)-BAY-6035 relative to the vehicle control.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.

Thermal Shift Assay (TSA)

Objective: To confirm the direct binding of (R)-BAY-6035 to SMYD3 and its stabilizing effect on the protein.[11]

Principle: The melting temperature (Tm) of a protein is measured in the presence and absence of a test compound. A positive shift in Tm indicates that the compound binds to and stabilizes the protein.[1][11]

Protocol:

• Assay Setup:

  • Mix recombinant SMYD3 protein with a fluorescent dye that binds to unfolded proteins (e.g., SYPRO Orange).[1]

  • Aliquot the protein-dye mixture into a 96-well or 384-well PCR plate.

  • Add (R)-BAY-6035 at various concentrations to the wells. Include a vehicle control (DMSO).

• Thermal Denaturation:

  • Place the plate in a real-time PCR instrument.

  • Gradually increase the temperature from a starting temperature (e.g., 25°C) to a final temperature (e.g., 95°C) with a defined ramp rate.[6]

  • Monitor the fluorescence intensity at each temperature increment.

• Data Analysis:

  • Plot the fluorescence intensity as a function of temperature to generate a melting curve for each condition.

  • The Tm is the temperature at which 50% of the protein is unfolded, which corresponds to the inflection point of the curve.

  • Calculate the change in melting temperature (ΔTm) by subtracting the Tm of the vehicle control from the Tm of each (R)-BAY-6035 concentration.

Visualizations

Caption: SMYD3-MAP3K2 signaling pathway and the inhibitory action of (R)-BAY-6035.

Caption: Workflow for the Cellular MAP3K2 Methylation Assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. bayer.com [bayer.com]
• 7. rndsystems.com [rndsystems.com]
• 8. rndsystems.com [rndsystems.com]
• 9. BAY 6035 | Other Lysine Methyltransferases | Tocris Bioscience [tocris.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for Designing Experiments with Negative Controls for the A2B Adenosine Receptor

Disclaimer: The premise of using (R)-BAY-6035 as a negative control for the A2B adenosine (B11128) receptor is incorrect. Scientific literature consistently identifies (R)-BAY-6035 as a potent and selective inhibitor of SMYD3 (SET and MYND domain-containing protein 3) , a protein lysine (B10760008) methyltransferase.[1] Its utility as a chemical probe is for studying the biological roles of SMYD3.[1]

Conversely, the compound BAY 60-6583 is a known selective agonist for the A2B adenosine receptor .[2] The similarity in the "BAY" nomenclature may have led to this confusion. This document will therefore provide a guide on the principles and protocols for using appropriate negative controls in experiments involving the A2B adenosine receptor, which is crucial for robust and reliable scientific findings.

Introduction to Negative Controls in A2B Receptor Research

In pharmacology and cell biology, a negative control is a crucial component of experimental design. It is a sample or condition that is not expected to produce the phenomenon being studied. This helps to ensure that any observed effect from a test compound (e.g., an A2B receptor agonist or antagonist) is due to its specific interaction with the target and not due to other factors like the vehicle it is dissolved in, or non-specific interactions with the cellular machinery.

For A2B adenosine receptor (A2BAR) studies, effective negative controls can include:

• Vehicle Control: The solvent (e.g., DMSO, PBS) in which the test compound is dissolved, used at the same final concentration. This accounts for any effects of the solvent itself on the cells or assay system.

• Inactive Enantiomer/Congener: An ideal negative control is a molecule that is structurally very similar to the active compound (a congener or the other enantiomer) but is biologically inactive against the target receptor. While a specific, commercially available inactive enantiomer for a potent A2BAR agonist like BAY 60-6583 is not widely documented in the provided search results, the principle remains a gold standard. For the SMYD3 inhibitor BAY-6035, a congeneric negative control has been described, highlighting the utility of this approach.[1]

• Pharmacological Blockade: Using a known selective A2B receptor antagonist to block the effect of an A2B agonist. If the antagonist prevents the agonist's effect, it provides strong evidence that the effect is mediated by the A2B receptor.

Application Notes: Experimental Design

When designing experiments to study the A2B adenosine receptor, it is critical to incorporate appropriate controls to validate the specificity of the observed effects.

Key Considerations:

• Cell Line Selection: Use cell lines that endogenously express the A2B receptor (e.g., HEK-293 cells) or are engineered to overexpress it.[3][4] Characterize the expression level, as it can influence ligand potency and signaling.[4]

• Agonist and Antagonist Selection: Use well-characterized and selective ligands. BAY 60-6583 is a selective A2B agonist, though it can act as a partial agonist.[2][4] Several selective A2B antagonists, such as PSB 603, are available.[3]

• Dose-Response Curves: Always perform dose-response experiments for your test compounds to determine their potency (EC50 for agonists, IC50 for antagonists) and efficacy.

• Control for Off-Target Effects: If a structurally similar inactive compound is not available, demonstrating that the effect is blocked by a selective antagonist is the next best approach to argue for on-target activity.

Signaling Pathway and Experimental Workflow

The A2B adenosine receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gs proteins, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP).[5] It can also couple to Gq proteins in some cell types.[4]

Caption: A2B Adenosine Receptor Signaling Pathway.

Caption: General workflow for a cell-based A2B receptor assay.

Experimental Protocols

Protocol 1: In Vitro cAMP Accumulation Assay

This protocol measures the functional consequence of A2B receptor activation by quantifying intracellular cAMP levels.

Materials:

• HEK-293 cells stably expressing the human A2B receptor.

• Cell culture medium (e.g., DMEM with 10% FCS).

• Assay buffer (e.g., HBSS with 20 mM HEPES).

• A2B Agonist: BAY 60-6583.

• A2B Antagonist (for control): PSB 603.

• Vehicle: DMSO.

• cAMP detection kit (e.g., HTRF, ELISA, or GloSensor™-based).[3]

• 96-well or 384-well microplates.

Methodology:

• Cell Plating: Seed the A2B receptor-expressing HEK-293 cells into a 96-well plate at a density that will result in a confluent monolayer on the day of the assay. Culture overnight.

• Preparation of Compounds: Prepare stock solutions of BAY 60-6583 and PSB 603 in DMSO. On the day of the experiment, create serial dilutions in assay buffer to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells (typically ≤ 0.1%).

• Assay Procedure:

  • Wash the cells once with warm assay buffer.

  • For antagonist control wells: Add the desired concentration of PSB 603 and incubate for 30 minutes at 37°C.

  • For all wells: Add the respective treatments:

    • Vehicle Control: Add assay buffer with the same final DMSO concentration as the compound wells.

    • Agonist Treatment: Add various concentrations of BAY 60-6583.

    • Antagonist + Agonist: Add BAY 60-6583 to the wells pre-treated with PSB 603.

  • Incubate for the time recommended by the agonist literature or your optimization (e.g., 10-30 minutes) at 37°C.[5]

• cAMP Measurement: Lyse the cells and measure cAMP levels according to the manufacturer's protocol for your chosen detection kit.

• Data Analysis:

  • Calculate the concentration of cAMP for each well.

  • Normalize the data, for example, by setting the basal level (vehicle control) to 0% and the maximal response to a non-selective agonist like NECA to 100%.

  • Plot the cAMP concentration against the log of the agonist concentration and fit a sigmoidal dose-response curve to determine the EC50.

Data Presentation

Quantitative data should be summarized in tables to clearly show the effects of the agonist and the controls.

Table 1: Hypothetical cAMP Assay Results

Treatment Group	Agonist (BAY 60-6583) Conc.	Antagonist (PSB 603) Conc.	cAMP Level (nM)	% Response (Normalized)
Vehicle Control	0	0	1.5	0%
Agonist	100 nM	0	15.0	90%
Agonist	1 µM	0	16.5	100%
Antagonist + Agonist	1 µM	500 nM	1.8	2%

Table 2: Summary of Ligand Potencies

Compound	Assay Type	Parameter	Value
BAY 60-6583	cAMP Accumulation	EC50	~165 nM[5]
PSB 603	cAMP Accumulation	IC50	~0.5 nM (Ki)[3]
Vehicle (DMSO)	cAMP Accumulation	-	No significant activity
Antagonist Control	cAMP Accumulation	-	Blocks agonist activity

This document provides guidance based on publicly available scientific information. Researchers should always consult primary literature and perform appropriate validation experiments for their specific systems.

References

• 1. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BAY 60–6583 - Wikipedia [en.wikipedia.org]
• 3. Characterisation of endogenous A2A and A2B receptor-mediated cyclic AMP responses in HEK 293 cells using the GloSensor™ biosensor: Evidence for an allosteric mechanism of action for the A2B-selective antagonist PSB 603 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A2B adenosine receptor signaling and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Adenosine A2A receptor ligand recognition and signaling is blocked by A2B receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application of (R)-BAY-6035 in MAP3K2 Methylation Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-BAY-6035 is a potent and selective small molecule inhibitor of the protein lysine (B10760008) methyltransferase SMYD3 (SET and MYND domain-containing protein 3). SMYD3 has been identified as a key regulator in various cancers through its methylation of both histone and non-histone protein targets. A critical non-histone substrate of SMYD3 is the Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2. The methylation of MAP3K2 at lysine 260 by SMYD3 is a crucial event that leads to the activation of the downstream MEK/ERK signaling pathway, a well-established driver of oncogenesis, particularly in Ras-driven cancers.[1][2][3][4][5]

The methylation of MAP3K2 by SMYD3 prevents the binding of the protein phosphatase 2A (PP2A) complex, a negative regulator of the MAP kinase pathway.[4][5] This inhibition of dephosphorylation results in sustained MAP3K2 activity and downstream signaling. (R)-BAY-6035 serves as a valuable chemical probe to investigate the role of SMYD3-mediated MAP3K2 methylation in cellular processes and to assess the therapeutic potential of SMYD3 inhibition.

These application notes provide detailed protocols for utilizing (R)-BAY-6035 in cellular assays to monitor the methylation status of MAP3K2.

Data Presentation

The following tables summarize the quantitative data for (R)-BAY-6035's activity and binding affinity for SMYD3.

Table 1: Inhibitory Activity of (R)-BAY-6035

Assay Type	Parameter	Value	Cell Line	Reference
Cellular MAP3K2 Methylation Assay	IC50	~70 nM	HeLa	[1][6]
Cellular Mechanistic Assay	IC50	< 100 nM	-	[7]
Biochemical Assay (MEKK2 peptide methylation)	IC50	88 nM	-	[6]

Table 2: Binding Affinity of (R)-BAY-6035 for SMYD3

Assay Type	Parameter	Value	Reference
Isothermal Titration Calorimetry (ITC)	Kd	100 nM	[1][8]
Surface Plasmon Resonance (SPR)	Kd	97 nM	[8]

Signaling Pathway and Experimental Workflow

To visualize the biological context and the experimental approach, the following diagrams are provided.

References

• 1. bayer.com [bayer.com]
• 2. (PDF) SMYD3 links lysine methylation of MAP3K2 to Ras-driven cancer (2014) | Pawel K. Mazur | 374 Citations [scispace.com]
• 3. The SMYD3-MAP3K2 signaling axis promotes tumor aggressiveness and metastasis in prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lysine methylation in cancer: SMYD3-MAP3K2 teaches us new lessons in the Ras-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. SMYD3 links lysine methylation of MAP3K2 to Ras-driven cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Illuminating SMYD3's Role: A Guide to Using (R)-BAY-6035 for Target-Specific Effects

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

SET and MYND domain-containing protein 3 (SMYD3) is a lysine (B10760008) methyltransferase implicated in the development and progression of various cancers through its regulation of epigenetic and signaling pathways.[1][2][3] SMYD3 methylates both histone and non-histone substrates, influencing gene transcription and cellular signaling cascades crucial for cancer cell proliferation and migration.[1][4] A key non-histone substrate is Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), where SMYD3-mediated methylation at lysine 260 leads to sustained activation of the oncogenic Ras/Raf/MEK/ERK pathway.[4][5]

(R)-BAY-6035 has been identified as a potent, selective, and substrate-competitive small molecule inhibitor of SMYD3.[5][6] Its high selectivity and nanomolar potency make it an invaluable chemical probe for elucidating the specific biological functions of SMYD3.[6] These application notes provide a comprehensive guide for utilizing (R)-BAY-6035 to confirm SMYD3-specific effects in cellular and biochemical assays. Detailed protocols for key experiments are provided to enable researchers to robustly assess target engagement, downstream signaling modulation, and changes in gene expression.

Quantitative Data Summary

The following tables summarize the key quantitative data for (R)-BAY-6035's engagement with the SMYD3 target, providing a reference for expected potency in various experimental setups.

Table 1: Biochemical and Biophysical Binding Affinity of (R)-BAY-6035 [5]

Assay Type	Parameter	Value (nM)
Scintillation Proximity Assay (SPA)	IC50	88
Isothermal Titration Calorimetry (ITC)	Kd	100
Surface Plasmon Resonance (SPR)	Kd	97
Thermal Shift Assay (TSA)	ΔTm	9.9 K

Table 2: Cellular Target Engagement and Activity of (R)-BAY-6035 [5]

Assay Type	Cell Line	Parameter	Value (nM)
Cellular MAP3K2 Methylation Assay	HeLa	IC50	~70
Cellular Mechanistic Assay	-	IC50	< 100

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the biological context and the experimental approaches for evaluating (R)-BAY-6035, the following diagrams are provided.

SMYD3-MAP3K2 Signaling Pathway and Inhibition by (R)-BAY-6035.

Experimental Workflow for Validating SMYD3-Specific Effects.

Experimental Protocols

Cellular Thermal Shift Assay (CETSA)

This protocol is designed to verify the direct binding of (R)-BAY-6035 to SMYD3 in a cellular context by measuring the thermal stabilization of the target protein.

Materials:

• Cell line of interest (e.g., HeLa, HCT116)

• Complete cell culture medium

• (R)-BAY-6035

• DMSO (vehicle control)

• Phosphate-Buffered Saline (PBS)

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• PCR tubes

• Thermocycler

• Microcentrifuge

Procedure:

• Cell Culture and Treatment:

  • Culture cells to 80-90% confluency.

  • Harvest cells and resuspend in fresh culture medium at a concentration of 2 x 10^6 cells/mL.

  • Prepare two aliquots of the cell suspension. Treat one with the desired concentration of (R)-BAY-6035 (e.g., 1 µM) and the other with an equivalent volume of DMSO.

  • Incubate the cells at 37°C for 1-2 hours.

• Thermal Challenge:

  • Aliquot 50 µL of each cell suspension into separate PCR tubes for each temperature point. A typical temperature gradient ranges from 40°C to 70°C in 2-3°C increments.

  • Place the PCR tubes in a thermocycler and heat for 3 minutes at the designated temperatures, followed by a 3-minute cooling step to 4°C.

• Cell Lysis:

  • Add 50 µL of ice-cold Lysis Buffer to each tube.

  • Lyse the cells using three freeze-thaw cycles (freezing in liquid nitrogen and thawing at room temperature).

• Clarification of Lysate:

  • Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.

• Sample Analysis:

  • Carefully transfer the supernatant containing the soluble protein fraction to a new tube.

  • Analyze the amount of soluble SMYD3 using Western Blot or a quantitative immunoassay like AlphaLISA.

• Data Analysis:

  • Quantify the SMYD3 signal at each temperature point.

  • Normalize the data by setting the signal at the lowest temperature to 100%.

  • Plot the percentage of soluble SMYD3 against the temperature to generate melt curves for both the (R)-BAY-6035-treated and vehicle-treated samples. A rightward shift in the melt curve for the treated sample indicates thermal stabilization and target engagement.

AlphaLISA / HTRF for Target Engagement

These homogenous, no-wash immunoassays can be adapted for a higher-throughput CETSA readout.

Principle:

• AlphaLISA: Utilizes donor and acceptor beads that, when in proximity, generate a chemiluminescent signal. An anti-SMYD3 antibody-conjugated acceptor bead and a biotinylated anti-SMYD3 antibody captured by a streptavidin-donor bead bind to soluble SMYD3.

• HTRF: Employs FRET between a donor and an acceptor fluorophore conjugated to anti-SMYD3 antibodies.

Procedure (General Workflow):

• Perform the CETSA protocol up to the "Clarification of Lysate" step in a 96- or 384-well plate format.

• Transfer the supernatant to an assay plate.

• Add the AlphaLISA or HTRF detection reagents (antibody-conjugated beads or fluorophores) according to the manufacturer's instructions.

• Incubate the plate in the dark at room temperature for the recommended time.

• Read the plate on a compatible microplate reader.

• Analyze the data as described in the CETSA protocol.

Western Blot for MAP3K2 Methylation and Downstream Signaling

This protocol allows for the detection of changes in the methylation status of MAP3K2 and the phosphorylation of downstream kinases like ERK upon treatment with (R)-BAY-6035.

Materials:

• Cell lysates prepared from cells treated with (R)-BAY-6035 or DMSO.

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Anti-methyl-MAP3K2 (specific for methylated K260)

  • Anti-total-MAP3K2

  • Anti-phospho-ERK1/2

  • Anti-total-ERK1/2

  • Anti-SMYD3

  • Anti-GAPDH or β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Data Analysis: Quantify the band intensities and normalize the levels of methylated or phosphorylated proteins to their respective total protein levels. Normalize to a loading control to ensure equal loading.

Chromatin Immunoprecipitation (ChIP)-qPCR

This protocol is used to determine if (R)-BAY-6035 treatment affects the binding of SMYD3 to the promoter regions of its target genes.

Materials:

• Cells treated with (R)-BAY-6035 or DMSO

• Formaldehyde (B43269) (37%)

• Glycine

• Cell lysis and nuclear lysis buffers

• Sonicator or micrococcal nuclease

• Anti-SMYD3 antibody

• Control IgG (e.g., normal rabbit IgG)

• Protein A/G magnetic beads

• Wash buffers (low salt, high salt, LiCl)

• Elution buffer

• Proteinase K

• RNase A

• DNA purification kit

• SYBR Green qPCR master mix

• qPCR primers for SMYD3 target genes (see Table 3)

Procedure:

• Cross-linking: Treat cells with 1% formaldehyde for 10 minutes at room temperature to cross-link proteins to DNA. Quench the reaction with glycine.

• Cell Lysis and Chromatin Shearing: Lyse the cells and shear the chromatin into fragments of 200-1000 bp by sonication or enzymatic digestion.

• Immunoprecipitation:

  • Pre-clear the chromatin with protein A/G beads.

  • Incubate the sheared chromatin with an anti-SMYD3 antibody or control IgG overnight at 4°C.

  • Add protein A/G beads to capture the antibody-chromatin complexes.

• Washing: Wash the beads sequentially with low salt, high salt, and LiCl wash buffers to remove non-specific binding.

• Elution and Reverse Cross-linking: Elute the chromatin from the beads and reverse the cross-links by incubating with proteinase K at 65°C for several hours.

• DNA Purification: Purify the DNA using a DNA purification kit.

• qPCR Analysis:

  • Perform qPCR using primers specific for the promoter regions of known SMYD3 target genes.

  • Analyze the data using the percent input method. A decrease in the enrichment of SMYD3 at the target gene promoters in (R)-BAY-6035-treated cells compared to the vehicle control indicates successful target inhibition.

Gene Expression Analysis (RT-qPCR)

This protocol measures changes in the mRNA expression levels of SMYD3 target genes following treatment with (R)-BAY-6035.

Materials:

• RNA isolated from cells treated with (R)-BAY-6035 or DMSO

• cDNA synthesis kit

• SYBR Green qPCR master mix

• qPCR primers for SMYD3 target genes (see Table 3) and a housekeeping gene (e.g., GAPDH, ACTB)

Procedure:

• RNA Isolation: Isolate total RNA from treated cells using a suitable kit.

• cDNA Synthesis: Synthesize cDNA from the isolated RNA using a reverse transcription kit.

• qPCR:

  • Set up qPCR reactions with SYBR Green master mix, cDNA, and primers for the target genes and a housekeeping gene.

  • Run the qPCR program on a real-time PCR instrument.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

  • A decrease in the expression of known SMYD3-activated genes in response to (R)-BAY-6035 treatment would confirm its inhibitory effect on SMYD3's transcriptional regulatory function.

Table 3: Validated Human qPCR Primer Sequences for SMYD3 Target Genes

Gene	Forward Primer (5'-3')	Reverse Primer (5'-3')	Source
CDK2	ATGGATGCCTCTGCTCTCACTG	CCCGATGAGAATGGCAGAAAGC	OriGene HP205585
WNT10B	CTCGGGATTTCTTGGATTCCAGG	GCCATGACACTTGCATTTCCGC	OriGene HP206919
TERT	GCCGATTGTGAACATGGACTACG	GCTCGTAGTTGAGCACGCTGAA	OriGene HP230441
GAPDH	GTCTCCTCTGACTTCAACAGCG	ACCACCCTGTTGCTGTAGCCAA	General Reference

Conclusion

(R)-BAY-6035 is a powerful and specific tool for investigating the cellular functions of SMYD3. The protocols outlined in these application notes provide a robust framework for confirming the on-target effects of this inhibitor. By employing a combination of biophysical, biochemical, and cellular assays, researchers can confidently dissect the role of SMYD3 in various biological processes and validate its potential as a therapeutic target in diseases such as cancer. Careful experimental design, including the use of appropriate controls, will ensure the generation of high-quality, reproducible data.

References

• 1. origene.com [origene.com]
• 2. resources.amsbio.com [resources.amsbio.com]
• 3. origene.com [origene.com]
• 4. researchgate.net [researchgate.net]
• 5. TERT - PrimePCR Assay and Template | Life Science | Bio-Rad [commerce.bio-rad.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of (S)-BAY-6035 and its Inactive Enantiomer (R)-BAY-6035 as a Negative Control

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive guide for utilizing (S)-BAY-6035, a potent and selective inhibitor of the lysine (B10760008) methyltransferase SMYD3, in conjunction with its inactive stereoisomer, (R)-BAY-6035 (also known as BAY-444). A critical aspect of employing chemical probes in research is the validation that observed biological effects are a direct result of inhibiting the intended target. In the context of BAY-6035, the (S)-enantiomer is the biologically active form, while the (R)-enantiomer serves as an essential negative control due to its significantly reduced activity.[1][2] This protocol outlines the appropriate use of both isomers to facilitate robust experimental design and unambiguous interpretation of results.

(S)-BAY-6035 functions as a substrate-competitive inhibitor, binding to the lysine-binding pocket of SMYD3.[3][4] This action prevents the methylation of SMYD3 substrates, most notably Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2).[3][4][5] The inhibition of MAP3K2 methylation leads to its dephosphorylation and subsequent downregulation of the downstream MEK/ERK signaling pathway.[3][4] The overexpression of SMYD3 has been linked to poor prognosis in various cancers, making it an attractive target for drug development.[5]

Data Presentation

The following tables summarize the key quantitative data for the active (S)-isomer of BAY-6035 and its inactive (R)-isomer control. These values have been compiled from various studies, and direct comparison may not be feasible due to differing experimental conditions.[1]

Table 1: Biochemical and Cellular Potency

Parameter	(S)-BAY-6035 (Active Isomer)	(R)-BAY-6035 (Inactive Control)	Assay Type	Reference
Biochemical IC50	88 nM	> 10 µM	Scintillation Proximity Assay (SPA)	[1]
Cellular IC50	~70 nM	> 10 µM	Cellular MAP3K2 Methylation Assay (HeLa cells)	[1]
Cellular IC50	< 100 nM	Not reported	Cellular Mechanistic Assay (MAP3K2 methylation)	[5]

Table 2: Binding Affinity

Parameter	(S)-BAY-6035 (Active Isomer)	(R)-BAY-6035 (Inactive Control)	Assay Type	Reference
Binding Affinity (Kd)	100 nM	Not reported	Isothermal Titration Calorimetry (ITC)	[6]
Binding Affinity (Kd)	97 nM	Not reported	Surface Plasmon Resonance (SPR)	[3]
Thermal Shift (ΔTm)	9.9 K	Not reported	Thermal Shift Assay (TSA)	[3]

Signaling Pathway and Experimental Workflow

To visually represent the biological context and experimental design, the following diagrams are provided.

Caption: SMYD3-MAP3K2 signaling pathway and the inhibitory action of (S)-BAY-6035.

Caption: Experimental workflow for validating on-target inhibition of MAP3K2 methylation.

Experimental Protocols

The following are detailed methodologies for key experiments to assess the activity of (S)-BAY-6035 and validate its on-target effects using (R)-BAY-6035.

Protocol 1: Cellular MAP3K2 Methylation Assay (Western Blot)

This assay is designed to measure the ability of (S)-BAY-6035 to inhibit the SMYD3-mediated methylation of its substrate, MAP3K2, within a cellular context.[4][7]

Materials:

• HeLa cells (or other suitable cell line with low endogenous SMYD3)

• Plasmids encoding untagged SMYD3 and HA-tagged MAP3K2

• Cell culture medium and supplements

• Transfection reagent

• (S)-BAY-6035 and (R)-BAY-6035 (dissolved in DMSO)

• DMSO (vehicle control)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Anti-methylated MAP3K2 (K260me3)

  • Anti-HA tag (for total MAP3K2)

  • Anti-GAPDH or β-actin (loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Seeding: Seed HeLa cells in 6-well plates at a density that will result in 70-80% confluency at the time of transfection.

• Transfection: Co-transfect the cells with plasmids for SMYD3 and HA-tagged MAP3K2 using a suitable transfection reagent according to the manufacturer's protocol.

• Treatment: Approximately 24 hours post-transfection, replace the medium with fresh medium containing the test compounds.

  • Vehicle Control: Treat cells with DMSO at the same final concentration as the highest compound concentration.

  • (S)-BAY-6035: Treat cells with a range of concentrations (e.g., 1 nM to 10 µM) to determine the IC50.

  • (R)-BAY-6035: Treat cells with a high concentration (e.g., 10 µM) to demonstrate the lack of off-target effects.

• Incubation: Incubate the treated cells for a predetermined time (e.g., 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate the membrane with the primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an ECL substrate.

• Data Analysis: Quantify the band intensities. Normalize the methylated MAP3K2 signal to the total HA-MAP3K2 signal. The loading control should be used to ensure equal protein loading.

Protocol 2: Scintillation Proximity Assay (SPA) for Biochemical IC50 Determination

This biochemical assay measures the enzymatic activity of SMYD3 and is used to determine the IC50 of inhibitors.[4]

Materials:

• Recombinant SMYD3 enzyme

• Biotinylated MEKK2-derived peptide substrate

• [³H]-S-adenosyl-L-methionine ([³H]-SAM)

• (S)-BAY-6035 and (R)-BAY-6035

• Assay buffer (e.g., 50 mM Tris pH 9, 2.5 mM DTT, 0.02% Tween 20)

• Streptavidin-coated SPA beads

• 384-well microplate

• Scintillation counter

Procedure:

• Prepare Reagents: Prepare serial dilutions of (S)-BAY-6035 and (R)-BAY-6035 in assay buffer.

• Reaction Setup: In a microplate, add the following to each well:

  • SMYD3 enzyme (final concentration ~10 nM)

  • Biotinylated MEKK2 peptide (final concentration ~15 µM)

  • Inhibitor dilutions or DMSO control

• Initiate Reaction: Start the reaction by adding [³H]-SAM (final concentration ~335 nM).

• Incubation: Incubate the reaction mixture for a defined period (e.g., 40 minutes) at room temperature (23°C).

• Stop Reaction & Signal Detection: Stop the reaction by adding streptavidin-coated SPA beads. The beads will capture the biotinylated peptide.

• Measurement: Measure the scintillation signal using a suitable plate reader. The signal is generated when the radiolabeled methyl group is in close proximity to the scintillant in the beads.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control. Plot the data and fit to a four-parameter logistic equation to determine the IC50 value.

Troubleshooting

• No Inhibition Observed with (S)-BAY-6035:

  • Compound Degradation: Ensure proper storage of the compound. Prepare fresh stock solutions for each experiment.[6]

  • Incorrect Concentration: Verify the final concentration of the compound in the assay.[6]

  • Cell Permeability: Confirm that (S)-BAY-6035 is permeable in your specific cell model. If permeability is an issue, a cell-free assay like SPA should be used to confirm its inhibitory activity.[6]

  • Low SMYD3 Expression: Ensure adequate expression of SMYD3 in your cellular model, especially if relying on endogenous levels.[6]

• Inhibition Observed with (R)-BAY-6035:

  • This would suggest a potential off-target effect of the chemical scaffold at high concentrations. Perform a broader kinase or methyltransferase screening panel to investigate potential off-target activities.[6] It is crucial to use the lowest effective concentration of (S)-BAY-6035 to minimize the likelihood of off-target effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. bayer.com [bayer.com]

Application Notes and Protocols for In Vivo Administration of (R)-BAY-6035 in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-BAY-6035 is a potent and highly selective small-molecule inhibitor of the SET and MYND domain-containing protein 3 (SMYD3), a lysine (B10760008) methyltransferase implicated in the pathogenesis of various cancers.[1][2] SMYD3 plays a crucial role in cancer development by methylating both histone and non-histone proteins, thereby regulating gene expression and critical cell signaling pathways.[2][3] A key non-histone target of SMYD3 is Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2).[1][3] Methylation of MAP3K2 by SMYD3 enhances the activation of the Ras/Raf/MEK/ERK signaling cascade, a pathway frequently dysregulated in cancer, promoting tumor cell proliferation and survival.[1][3] (R)-BAY-6035 acts as a substrate-competitive inhibitor, binding to the lysine-binding pocket of SMYD3 and preventing the methylation of its substrates.[3] These application notes provide a comprehensive guide for the in vivo administration of (R)-BAY-6035 in mouse models of cancer, based on its known biochemical properties and available data from analogous SMYD3 inhibitors.

Quantitative Data Summary

While specific in vivo efficacy and pharmacokinetic data for (R)-BAY-6035 are not extensively published, the following tables summarize its in vitro activity and the in vivo data available for other SMYD3 inhibitors, which can serve as a reference for study design.

Table 1: In Vitro Activity of (R)-BAY-6035

Assay Type	Parameter	Value	Cell Line	Reference
Cellular MAP3K2 Methylation	IC50	~70 nM	HeLa	[3]
Cellular MAP3K2 Methylation	IC50	183 nM	HeLa	[3]
Scintillation Proximity Assay (SPA)	IC50	88 nM	-	[3]
Isothermal Titration Calorimetry (ITC)	Kd	100 nM	-	[3]
Surface Plasmon Resonance (SPR)	Kd	97 nM	-	[3]
Thermal Shift Assay (TSA)	ΔTm	9.9 K	-	[3]

Table 2: In Vivo Data for Other SMYD3 Inhibitors in Mice

Compound	Dosage	Administration Route	Mouse Model	Observation	Reference
EPZ031686	1 mg/kg	i.v.	CD-1	Moderate clearance (27 mL/min/kg), t1/2 of 1.7 h	[1]
EPZ031686	5 mg/kg	p.o.	CD-1	Good bioavailability	[1]
EPZ031686	50 mg/kg	p.o.	CD-1	Good bioavailability	[1]
BCI-121	1 mg/kg (daily for 3 days)	i.p.	P301S Tau mice	Reverses elevated H3K4me3 in PFC	[4]
BCI-121	50 mg/kg (thrice weekly for 6 weeks)	Not specified	Not specified	Effective in vivo inhibition of SMYD3	[2]

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathway of SMYD3 Inhibition by (R)-BAY-6035

Caption: SMYD3 signaling pathway and the inhibitory action of (R)-BAY-6035.

General Experimental Workflow for In Vivo Efficacy Study

Caption: General workflow for an in vivo efficacy study using (R)-BAY-6035.

Experimental Protocols

Note: The following protocols are suggested starting points and should be optimized based on the specific mouse model and research question.

Protocol 1: Preparation of (R)-BAY-6035 for In Vivo Administration

Objective: To prepare a suitable formulation of (R)-BAY-6035 for oral or intraperitoneal administration in mice.

Materials:

• (R)-BAY-6035 powder

• Vehicle components (e.g., DMSO, PEG300, Tween 80, Saline, or 0.5% methylcellulose)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Solubility Testing: Before preparing the dosing solution, it is recommended to test the solubility of (R)-BAY-6035 in various vehicles to ensure a stable and homogenous formulation.

• Example Formulation for Oral Gavage (Suspension): a. Weigh the required amount of (R)-BAY-6035 powder. b. Prepare a vehicle solution, for example, 0.5% (w/v) methylcellulose (B11928114) in sterile water. c. Add a small amount of Tween 80 (e.g., 0.1-0.5%) to the vehicle to aid in suspension. d. Gradually add the (R)-BAY-6035 powder to the vehicle while vortexing to create a uniform suspension. e. If necessary, sonicate the suspension briefly to break up any aggregates. f. Visually inspect the suspension for homogeneity before each administration.

• Example Formulation for Intraperitoneal Injection (Solution): a. Dissolve (R)-BAY-6035 in a minimal amount of a suitable solvent like DMSO. b. Further dilute the DMSO stock with a vehicle compatible with intraperitoneal injection, such as a mixture of PEG300 and saline. A common vehicle composition is 10% DMSO, 40% PEG300, and 50% saline. c. Ensure the final concentration of DMSO is below 10% to minimize toxicity. d. The final solution should be clear and free of precipitation.

Protocol 2: In Vivo Efficacy Study in a Xenograft Mouse Model

Objective: To evaluate the anti-tumor efficacy of (R)-BAY-6035 in a subcutaneous xenograft mouse model.

Materials:

• Immunocompromised mice (e.g., NOD/SCID or athymic nude mice)

• Cancer cell line known to have a dysregulated Ras/Raf/MEK/ERK pathway

• Matrigel (optional)

• (R)-BAY-6035 formulation and vehicle control

• Calipers for tumor measurement

• Animal scale

Procedure:

• Tumor Cell Implantation: a. Harvest cancer cells during their exponential growth phase. b. Resuspend the cells in sterile PBS or culture medium, optionally mixed with Matrigel (1:1 ratio) to improve tumor take rate. c. Subcutaneously inject the cell suspension (typically 1-5 x 10^6 cells in 100-200 µL) into the flank of each mouse.

• Tumor Growth Monitoring: a. Allow tumors to establish and grow. b. Measure tumor dimensions with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Treatment: a. When tumors reach a predetermined average size (e.g., 100-200 mm³), randomize the mice into treatment and control groups. b. Based on the data from other SMYD3 inhibitors, a starting dose for (R)-BAY-6035 could be in the range of 1-50 mg/kg, administered daily or on a less frequent schedule (e.g., thrice weekly) via oral gavage or intraperitoneal injection. c. The control group should receive the vehicle alone following the same administration schedule. d. Monitor the body weight of the mice regularly as an indicator of toxicity.

• Study Endpoint and Tissue Collection: a. The study can be terminated when tumors in the control group reach a specific size, or after a predetermined treatment duration. b. At the endpoint, euthanize the mice and excise the tumors. c. Weigh and photograph the tumors. d. A portion of the tumor can be snap-frozen in liquid nitrogen for molecular analysis (e.g., Western blotting), and another portion can be fixed in formalin for histological analysis.

Protocol 3: Pharmacodynamic Analysis of (R)-BAY-6035 in Tumor Tissue

Objective: To assess the in vivo target engagement of (R)-BAY-6035 by measuring the inhibition of downstream signaling in tumor tissue.

Materials:

• Tumor lysates from (R)-BAY-6035-treated and control mice

• Protein extraction buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and Western blotting apparatus

• Primary antibodies against p-ERK, total ERK, and a loading control (e.g., β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence substrate

Procedure:

• Protein Extraction: a. Homogenize the frozen tumor samples in ice-cold protein extraction buffer. b. Centrifuge the lysates at high speed to pellet cellular debris. c. Collect the supernatant containing the soluble proteins.

• Protein Quantification: a. Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting: a. Normalize the protein concentrations and prepare samples for SDS-PAGE. b. Separate the proteins by electrophoresis and transfer them to a PVDF membrane. c. Block the membrane to prevent non-specific antibody binding. d. Incubate the membrane with primary antibodies against p-ERK and total ERK overnight at 4°C. e. Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody. f. Detect the protein bands using a chemiluminescence substrate and an imaging system. g. Quantify the band intensities and normalize the p-ERK signal to the total ERK signal to determine the extent of pathway inhibition.

Conclusion

(R)-BAY-6035 is a valuable chemical probe for investigating the biological functions of SMYD3 in cancer. While detailed in vivo administration protocols for (R)-BAY-6035 are not yet widely published, the information provided in these application notes, including suggested starting doses derived from analogous compounds and detailed experimental workflows, offers a solid foundation for researchers to design and conduct their own in vivo studies. Careful optimization of the formulation, dosage, and administration schedule will be crucial for achieving meaningful and reproducible results in preclinical mouse models.

References

• 1. Novel Oxindole Sulfonamides and Sulfamides: EPZ031686, the First Orally Bioavailable Small Molecule SMYD3 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Novel Oxindole Sulfonamides and Sulfamides: EPZ031686, the First Orally Bioavailable Small Molecule SMYD3 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Thermal Shift Assay with (R)-BAY-6035 for SMYD3 Target Engagement

For Researchers, Scientists, and Drug Development Professionals

Introduction

The SET and MYND domain-containing protein 3 (SMYD3) is a lysine (B10760008) methyltransferase that has emerged as a significant target in oncology due to its role in regulating key signaling pathways implicated in cancer development and progression.[1] SMYD3 methylates both histone and non-histone proteins, including the Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), a critical component of the Ras/Raf/MEK/ERK signaling cascade.[1][2] Methylation of MAP3K2 by SMYD3 enhances the activation of this pathway, promoting tumor cell proliferation and survival.[1]

(R)-BAY-6035 is a potent, selective, and cell-active small molecule inhibitor of SMYD3.[1][3] It was identified through a high-throughput screening campaign that utilized a thermal shift assay (TSA).[1][2] (R)-BAY-6035 is the active enantiomer and acts as a substrate-competitive inhibitor by binding to the lysine-binding pocket of SMYD3.[2][4] This application note provides a detailed protocol for performing a thermal shift assay to characterize the interaction between (R)-BAY-6035 and its target protein, SMYD3.

Principle of the Thermal Shift Assay (TSA)

The thermal shift assay, also known as differential scanning fluorimetry (DSF), is a biophysical technique used to assess the thermal stability of a protein.[5][6] The principle lies in monitoring the unfolding of a protein as a function of temperature. In the presence of a fluorescent dye, such as SYPRO Orange, which preferentially binds to the hydrophobic regions of a protein, an increase in fluorescence is observed as the protein denatures and exposes these regions.[7][8] The temperature at which 50% of the protein is unfolded is defined as the melting temperature (Tm).[5][7] The binding of a ligand, such as (R)-BAY-6035, to its target protein, SMYD3, typically increases the protein's thermal stability, resulting in a positive shift in the melting temperature (ΔTm).[8][9] This ΔTm is a measure of the ligand's binding affinity and can be used to quantify target engagement.[5][9]

Quantitative Data Summary

The following table summarizes key quantitative data for (R)-BAY-6035, providing a reference for expected outcomes and for comparison with other inhibitors.

Compound Name	Mechanism of Action	Biochemical IC50 (SPA, vs. MEKK2 peptide)	Cellular IC50 (MAP3K2 methylation)	Binding Affinity (Kd)	Thermal Shift (ΔTm)
(R)-BAY-6035	Substrate-Competitive	88 nM[2][10]	70 nM[4][10]	97 nM (SPR), 100 nM (ITC)[2][11]	9.9 K[2]
BAY-444 (Negative Control)	Inactive Congeneric	>100 µM	>100 µM	Not Applicable	No significant shift

Experimental Protocol: Thermal Shift Assay for (R)-BAY-6035 and SMYD3

This protocol outlines the steps for performing a thermal shift assay to measure the stabilizing effect of (R)-BAY-6035 on the SMYD3 protein.

Materials:

• Recombinant human SMYD3 protein (purified to ≥90%)[7]

• (R)-BAY-6035

• SYPRO Orange Protein Gel Stain (5000x stock in DMSO)

• Assay Buffer (e.g., 20 mM HEPES pH 7.4, 150 mM NaCl, 0.005% Tween 20)[1]

• 96-well qPCR plates[9]

• Optical sealing film

• Real-time PCR instrument capable of monitoring fluorescence during a thermal melt[9][12]

Reagent Preparation:

• SMYD3 Protein Stock: Prepare a working stock of SMYD3 in the assay buffer. The final concentration in the assay will typically be between 2 to 20 µM.[9] For initial experiments, a final concentration of 5 µM can be used.[9]

• (R)-BAY-6035 Stock: Prepare a concentrated stock solution of (R)-BAY-6035 in 100% DMSO. A typical starting stock concentration is 10-100 mM.[6] Create a dilution series of (R)-BAY-6035 in assay buffer to achieve the desired final concentrations in the assay. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1-2% to avoid protein destabilization.

• SYPRO Orange Working Solution: Prepare a 50x working solution of SYPRO Orange by diluting the 5000x stock 1:100 in assay buffer.[13][14] From this, a final concentration of 2x-10x in the assay is typical.[9] For initial optimization, a 5x final concentration can be used.[14]

Assay Procedure:

• Prepare the Protein-Dye Mixture: In a microcentrifuge tube, prepare a master mix containing the SMYD3 protein and SYPRO Orange dye in the assay buffer. The final concentrations should be calculated based on the final reaction volume. For a 25 µl final volume, you would mix the appropriate volumes of the SMYD3 stock, SYPRO Orange working solution, and assay buffer.

• Set up the 96-well Plate:

  • Add the desired volume of the (R)-BAY-6035 dilution series to the appropriate wells of the 96-well plate.

  • Include a vehicle control (assay buffer with the same final concentration of DMSO as the compound wells).

  • Add the protein-dye master mix to each well to reach the final reaction volume (e.g., 25 µl).

  • Seal the plate firmly with an optical sealing film.

  • Centrifuge the plate briefly to collect the contents at the bottom of the wells.

• Instrument Setup and Data Acquisition:

  • Place the plate in the real-time PCR instrument.

  • Set up the instrument to perform a melt curve experiment.

  • The temperature should be ramped from a starting temperature (e.g., 25 °C) to a final temperature (e.g., 95 °C) with a ramp rate of approximately 0.1 °C/s or 1 °C/min.[11][12]

  • Set the fluorescence detection channel to the appropriate wavelengths for SYPRO Orange (excitation ~470 nm, emission ~570 nm).[12]

  • Collect fluorescence data at each temperature increment.

Data Analysis:

• Plot the fluorescence intensity as a function of temperature for each well. The resulting curves should be sigmoidal.[12]

• Determine the melting temperature (Tm) for each condition. The Tm is the temperature at the inflection point of the sigmoidal curve, which corresponds to the peak of the first derivative of the curve.[7][12]

• Calculate the change in melting temperature (ΔTm) by subtracting the Tm of the vehicle control from the Tm of each (R)-BAY-6035 concentration.

• Plot the ΔTm values as a function of the (R)-BAY-6035 concentration to generate a dose-response curve.

Visualizations

SMYD3 Signaling Pathway and Inhibition by (R)-BAY-6035

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. proteos.com [proteos.com]
• 6. Thermal shift assay - Wikipedia [en.wikipedia.org]
• 7. axxam.com [axxam.com]
• 8. reactionbiology.com [reactionbiology.com]
• 9. Current Protocols in Protein Science: Analysis of protein stability and ligand interactions by thermal shift assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. bayer.com [bayer.com]
• 12. bitesizebio.com [bitesizebio.com]
• 13. bio-rad.com [bio-rad.com]
• 14. bioradiations.com [bioradiations.com]

Technical Notes & Optimization

unexpected results with (R)-BAY-6035 treatment

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers using Compound-S, a novel soluble guanylate cyclase (sGC) activator.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Compound-S?

Compound-S is a soluble guanylate cyclase (sGC) activator. It directly stimulates sGC, the primary receptor for nitric oxide (NO), to increase the production of cyclic guanosine (B1672433) monophosphate (cGMP).[1][2] This action leads to various physiological effects, including vasodilation and inhibition of platelet aggregation.[1][2]

Q2: What is the difference between an sGC stimulator and an sGC activator like Compound-S?

sGC modulators are categorized into two classes: stimulators and activators.[1][2]

• sGC stimulators (e.g., riociguat) require the presence of the reduced (ferrous, Fe²⁺) heme group on sGC to exert their effect. They can act synergistically with NO to enhance cGMP production.[2]

• sGC activators (e.g., cinaciguat), like Compound-S, can activate sGC when the heme group is in its oxidized (ferric, Fe³⁺) state or even when the heme group is lost.[1][3] This is particularly relevant in disease states associated with oxidative stress, where sGC may become NO-insensitive.[1][3]

Q3: What are the expected downstream effects of Compound-S treatment?

By increasing intracellular cGMP levels, Compound-S is expected to induce:

• Vasodilation: Relaxation of vascular smooth muscle cells, leading to the widening of blood vessels.[1][4]

• Inhibition of Platelet Aggregation: Prevention of platelets from clumping together, which is a key process in blood clotting.[2][3]

Q4: In which experimental systems can I expect to see effects of Compound-S?

Compound-S is expected to be active in cellular and tissue-based assays where the NO-sGC-cGMP pathway is functional. This includes, but is not limited to, isolated blood vessel preparations, cultured vascular smooth muscle cells, endothelial cells, and platelet-rich plasma.

Troubleshooting Guides

Problem 1: Lower than expected cGMP levels after Compound-S treatment.

Potential Cause	Recommended Solution
Oxidative State of sGC	The activity of sGC activators can be influenced by the redox state of the enzyme.[1][3] Ensure your experimental system reflects the intended oxidative state. Consider inducing oxidative stress (e.g., using ODQ, an sGC inhibitor that also oxidizes the heme group) to potentiate the effect of Compound-S if you are specifically studying its activity on oxidized sGC.[3][5]
Compound Degradation	Ensure proper storage and handling of Compound-S. Prepare fresh solutions for each experiment to avoid degradation.
Incorrect Concentration	Verify the final concentration of Compound-S used in the assay. Perform a dose-response experiment to determine the optimal concentration for your specific cell line or system.
Assay Sensitivity	Ensure your cGMP detection method is sensitive enough to capture the expected changes. Consider using a commercially available cGMP assay kit with high sensitivity.[6]
Cellular Health	Ensure the cells used in the assay are healthy and within a suitable passage number. Stressed or senescent cells may have altered signaling pathways.

Problem 2: No significant effect on platelet aggregation.

Potential Cause	Recommended Solution
Platelet Preparation	The method of platelet preparation (e.g., washed platelets vs. platelet-rich plasma) can influence the outcome. Ensure your protocol is optimized for studying cGMP-mediated platelet inhibition.
Agonist Concentration	The concentration of the platelet agonist (e.g., ADP, collagen, thrombin) used can significantly impact the inhibitory effect of Compound-S. A very high agonist concentration may overcome the inhibitory effect. Titrate the agonist to find a submaximal concentration that allows for the detection of inhibition.
Biphasic Role of sGC in Platelets	Some studies suggest a complex, biphasic role for sGC in platelet activation, where it may have both stimulatory and inhibitory effects depending on the context.[7] Carefully consider the experimental conditions and the specific agonists used.
Off-target Effects of Other Reagents	Ensure that other components in your assay buffer (e.g., solvents) are not interfering with platelet function. Always include appropriate vehicle controls.

Problem 3: Inconsistent or absent vasodilation in isolated vessel studies.

Potential Cause	Recommended Solution
Vessel Viability	Ensure the isolated blood vessels are viable and show a robust contractile response to a standard agonist (e.g., phenylephrine, KCl) before testing Compound-S.
Endothelium Integrity	The presence or absence of a functional endothelium can influence the overall vascular response. While Compound-S acts directly on smooth muscle sGC, endothelial factors can still play a modulatory role.
Synergism with Endogenous NO	Although Compound-S is an sGC activator, its effects might be modulated by endogenous NO levels. Consider experiments with and without an NOS inhibitor (e.g., L-NAME) to dissect the contribution of endogenous NO.[3]
Tachyphylaxis	Prolonged exposure to some vasodilators can lead to reduced responsiveness (tachyphylaxis). Design experiments to assess the acute effects of Compound-S.

Data Presentation

Table 1: In Vitro Potency of sGC Activators (Illustrative Data)

Compound	Assay Condition	Target	EC₅₀ (nM)
Compound-S (hypothetical)	Heme-oxidized sGC	sGC	50
Cinaciguat (BAY 58-2667)	Heme-oxidized sGC	sGC	10 - 100
Riociguat (sGC stimulator)	Reduced sGC	sGC	50 - 200

Data is illustrative and compiled from typical ranges found in the literature for sGC activators and stimulators.[3][5]

Table 2: Effects of sGC Activators on Platelet Aggregation (Illustrative Data)

Agonist	Compound-S IC₅₀ (µM)	Effect
ADP	1 - 10	Inhibition
Collagen	5 - 25	Inhibition
Thrombin	> 50	Partial or no inhibition

Illustrative data based on published findings for sGC activators.[8]

Experimental Protocols

cGMP Measurement Assay

Principle: This protocol outlines a competitive enzyme-linked immunosorbent assay (ELISA) for the quantitative determination of cGMP in cell lysates or tissue homogenates.

Methodology:

• Sample Preparation: Culture cells (e.g., vascular smooth muscle cells) to confluence in appropriate multi-well plates. Treat cells with various concentrations of Compound-S or vehicle control for the desired time.

• Cell Lysis: Aspirate the medium and lyse the cells using a lysis buffer (e.g., 0.1 M HCl) to stop phosphodiesterase activity.

• Assay Procedure:

  • Add samples and cGMP standards to a microplate pre-coated with an anti-cGMP antibody.

  • Add a fixed amount of cGMP-horseradish peroxidase (HRP) conjugate to each well.

  • Incubate the plate to allow competitive binding of sample/standard cGMP and cGMP-HRP to the antibody.

  • Wash the plate to remove unbound reagents.

  • Add a substrate solution for HRP and incubate to develop a colorimetric signal.

  • Stop the reaction and measure the absorbance at the appropriate wavelength.

• Data Analysis: The concentration of cGMP in the samples is inversely proportional to the signal intensity. Calculate cGMP concentrations based on the standard curve.

Platelet Aggregation Assay

Principle: Light transmission aggregometry (LTA) is the gold standard for measuring platelet aggregation. It measures the change in light transmission through a suspension of platelet-rich plasma (PRP) as platelets aggregate in response to an agonist.

Methodology:

• PRP Preparation: Collect whole blood into tubes containing an anticoagulant (e.g., sodium citrate). Centrifuge the blood at a low speed to separate the PRP.

• Assay Procedure:

  • Adjust the PRP to a standardized platelet count.

  • Pre-incubate the PRP with Compound-S or vehicle control at 37°C in an aggregometer cuvette.

  • Add a platelet agonist (e.g., ADP, collagen) to induce aggregation.

  • Record the change in light transmission over time (typically 5-10 minutes).

• Data Analysis: The maximum percentage of aggregation is determined and compared between control and Compound-S-treated samples.

Vasodilation Assay (Isolated Aortic Rings)

Principle: This ex vivo assay measures the ability of Compound-S to relax pre-contracted isolated blood vessel rings, providing a direct measure of its vasodilatory effect.

Methodology:

• Tissue Preparation: Isolate the thoracic aorta from a laboratory animal (e.g., rat, mouse) and cut it into rings of 2-3 mm in width.

• Mounting: Mount the aortic rings in an organ bath containing physiological salt solution, maintained at 37°C and bubbled with 95% O₂/5% CO₂.

• Equilibration and Contraction: Allow the rings to equilibrate under a resting tension. Induce a stable contraction with a vasoconstrictor agent (e.g., phenylephrine).

• Treatment: Once a stable contraction plateau is reached, add cumulative concentrations of Compound-S to the organ bath.

• Data Analysis: Record the changes in tension. Express the relaxation response as a percentage of the pre-contraction induced by the vasoconstrictor.

Mandatory Visualizations

Caption: NO-sGC-cGMP signaling pathway and the action of Compound-S.

Caption: General experimental workflow for testing Compound-S.

Caption: Troubleshooting decision tree for unexpected results.

References

• 1. Soluble Guanylate Cyclase as an Emerging Therapeutic Target in Cardiopulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Soluble Guanylate Cyclase: A new therapeutic target for pulmonary arterial hypertension and chronic thromboembolic pulmonary hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NO-independent stimulators and activators of soluble guanylate cyclase: discovery and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Soluble Guanylate Cyclase Stimulators: Drug Class, Uses, Side Effects, Drug Names [rxlist.com]
• 5. A novel soluble guanylate cyclase activator with reduced risk of hypotension by short‐acting vasodilation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Biphasic roles for soluble guanylyl cyclase (sGC) in platelet activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

(R)-BAY-6035 showing activity in assays

This technical support center is designed for researchers, scientists, and drug development professionals using (R)-BAY-6035. Find troubleshooting guidance and answers to frequently asked questions to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (R)-BAY-6035?

(R)-BAY-6035 is a potent and selective inhibitor of SMYD3 (SET and MYND domain-containing protein 3), which is a protein lysine (B10760008) methyltransferase.[1][2] It functions as a substrate-competitive inhibitor by binding to the lysine-binding pocket of SMYD3.[1][3] This action prevents SMYD3 from methylating its target proteins.[1]

Q2: What are the known downstream targets affected by (R)-BAY-6035 treatment?

By inhibiting SMYD3, (R)-BAY-6035 has been shown to specifically inhibit the methylation of mitogen-activated protein kinase kinase kinase 2 (MAP3K2).[1][4] The inhibition of MAP3K2 methylation leads to the downregulation of the downstream MEK/ERK signaling pathway.[3] SMYD3 has also been reported to methylate other proteins relevant to cancer, such as vascular endothelial growth factor receptor 1 (VEGFR1), RAC-alpha serine/threonine-protein kinase (AKT1), and human epidermal growth factor receptor 2 (HER2).[1][5]

Q3: What is the reported potency of (R)-BAY-6035?

In cellular mechanistic assays, (R)-BAY-6035 specifically inhibits the methylation of MAP3K2 by SMYD3 with an IC50 of less than 100 nM.[1][6] For detailed quantitative data, please refer to the data tables below.

Q4: Is there a negative control available for (R)-BAY-6035?

Yes, a congeneric negative control for (R)-BAY-6035 has been described and is recommended for use in experiments to differentiate between on-target and off-target effects.[1][7]

Troubleshooting Guide

Problem 1: No observable inhibition of downstream target methylation after (R)-BAY-6035 treatment.

Potential Cause	Recommended Solution
Compound Degradation	Ensure proper storage and handling of (R)-BAY-6035. It is recommended to prepare fresh solutions for each experiment.[1]
Incorrect Concentration	Verify the final concentration of (R)-BAY-6035 used in the assay. Perform a dose-response experiment to determine the optimal concentration for your specific cell line or system.[1][8]
Cell Permeability Issues	Confirm that (R)-BAY-6035 is cell-permeable in your experimental model. Some reports suggest that related compounds may have poor membrane permeability.[9] If permeability is an issue, consider using a cell-free system to validate its inhibitory activity on SMYD3.[1]
Low SMYD3 Expression	Check the expression levels of SMYD3 in your model system. Low endogenous levels of the enzyme may result in a minimal observable effect.[1]
Incorrect Treatment Time	Optimize the incubation time with the inhibitor. A time-course experiment (e.g., 6, 12, 24, 48 hours) can help identify the optimal duration for observing the desired effect.[8]
Antibody Issues (for Western Blot)	Ensure the primary antibody for the methylated target is specific and active. Test the antibody on a positive control lysate known to express the target protein and avoid repeated freeze-thaw cycles.[8]

Problem 2: Significant off-target effects are observed.

Potential Cause	Recommended Solution
High Compound Concentration	High concentrations of (R)-BAY-6035 can lead to non-specific binding. Lower the concentration to the lowest effective dose determined from a dose-response experiment.[1]
Lack of a Proper Control	Use the recommended congeneric negative control for (R)-BAY-6035 to distinguish between on-target and potential off-target effects.[1]
Cell Line Specificity	The cellular context can influence the activity of a compound. Consider testing the effects of (R)-BAY-6035 in a different cell line to see if the off-target effects persist.[1]
Selectivity Profile	While (R)-BAY-6035 is highly selective for SMYD3, for novel observed effects, consider performing a broader kinase or methyltransferase panel screening to rule out other interactions.[1]

Quantitative Data

Table 1: Biochemical and Biophysical Binding Affinity of (R)-BAY-6035 [3]

Assay Type	Parameter	Value (nM)
Scintillation Proximity Assay (SPA)	IC50	88
Isothermal Titration Calorimetry (ITC)	Kd	100
Surface Plasmon Resonance (SPR)	Kd	97
Thermal Shift Assay (TSA)	ΔTm	9.9 K

Table 2: Cellular Target Engagement and Activity of (R)-BAY-6035 [3]

Assay Type	Cell Line	Parameter	Value (nM)
Cellular MAP3K2 Methylation Assay	HeLa	IC50	~70
Cellular MAP3K2 Methylation Assay	HeLa	IC50	183

Experimental Protocols

1. Thermal Shift Assay (TSA)

This assay is used to identify compounds that bind to and stabilize a target protein, resulting in an increase in its melting temperature (Tm).[1][7]

• Principle: The unfolding of a protein in the presence of a fluorescent dye (e.g., SYPRO Orange) is monitored as the temperature is increased. The dye binds to hydrophobic regions of the unfolded protein, causing an increase in fluorescence. Ligand binding typically increases the thermal stability of the protein, leading to a higher Tm.[4][7]

• Methodology:

  • A solution containing the SMYD3 protein is incubated with test compounds.[4]

  • A fluorescent dye that binds to unfolded proteins is added to the mixture.[1]

  • The temperature is gradually increased, and the fluorescence is monitored.[1]

  • The Tm is determined as the temperature at which 50% of the protein is unfolded. A positive shift in Tm in the presence of the compound indicates binding.[1]

2. Scintillation Proximity Assay (SPA)

This is a biochemical assay to measure the catalytic activity of SMYD3.[1]

• Principle: A radiolabeled methyl donor (S-Adenosyl-L-methionine, SAM) is used. When SMYD3 methylates a biotinylated peptide substrate, the radiolabel is brought into close proximity to a scintillant-coated bead, generating a signal.[1]

• Methodology:

  • The reaction mixture contains SMYD3, a biotinylated MEKK2-derived peptide substrate, and [³H]-SAM.[4]

  • Various concentrations of (R)-BAY-6035 are added to the reaction mixture.[4]

  • The reaction is incubated to allow for methylation.[4]

  • Streptavidin-coated SPA beads are added to capture the biotinylated peptide.[4]

  • The scintillation signal is measured to determine the extent of methylation and calculate the IC50 value.[4]

3. Cellular MAP3K2 (MEKK2) Methylation Assay (Western Blot)

This assay assesses the ability of (R)-BAY-6035 to inhibit SMYD3-mediated methylation of its substrate MAP3K2 in a cellular context.[7]

• Principle: Cells are co-transfected with constructs expressing SMYD3 and an epitope-tagged MAP3K2. Following treatment with (R)-BAY-6035, the level of MAP3K2 methylation is determined by Western blotting using an antibody specific for methylated MAP3K2.[7]

• Methodology:

  • Seed a suitable cell line (e.g., HeLa cells) in culture plates.[7]

  • Co-transfect the cells with plasmids encoding untagged SMYD3 and HA-tagged MAP3K2.[4][7]

  • Treat the transfected cells with varying concentrations of (R)-BAY-6035.[4]

  • Collect cell lysates and separate proteins by SDS-PAGE.[4]

  • Perform Western blotting using a specific antibody for methylated MAP3K2 (e.g., K260me3) and an antibody for total MAP3K2 for normalization.[4][5]

Visualizations

Caption: SMYD3 signaling pathway and the inhibitory action of (R)-BAY-6035.

Caption: High-level workflow for the discovery and validation of (R)-BAY-6035.

Caption: Troubleshooting logic for lack of observable inhibition with (R)-BAY-6035.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. bayer.com [bayer.com]
• 6. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: (S)-BAY-6035 & (R)-BAY-6035 (BAY-444)

Welcome to the technical support center for BAY-6035. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the optimal use of BAY-6035 stereoisomers and to address common issues encountered during experimentation, particularly concerning the avoidance of off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the difference between (S)-BAY-6035 and (R)-BAY-6035?

A crucial distinction lies in the stereochemistry of BAY-6035. The (S)-isomer is the potent and biologically active inhibitor of the SET and MYND domain-containing protein 3 (SMYD3), a lysine (B10760008) methyltransferase.[1][2] In contrast, the (R)-isomer, also known as BAY-444, is the inactive or significantly less active enantiomer and serves as an essential negative control in experiments.[1][2] Using both isomers allows researchers to differentiate between on-target effects of SMYD3 inhibition and potential off-target effects.

Q2: What is the primary mechanism of action for (S)-BAY-6035?

(S)-BAY-6035 is a benzodiazepine-based, substrate-competitive inhibitor of SMYD3.[1][3] It binds to the substrate-binding site of SMYD3, specifically occupying the hydrophobic channel for lysine binding.[1] This prevents SMYD3 from methylating its substrates, a key one being Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2 or MEKK2).[1][3][4] By inhibiting the methylation of MAP3K2, (S)-BAY-6035 leads to the downregulation of the downstream MEK/ERK signaling pathway.[3]

Q3: What concentration of (S)-BAY-6035 should I use in my cell-based assays?

The optimal concentration of (S)-BAY-6035 can be cell-line dependent. For cellular use, a concentration of 1 µM is often recommended as a starting point.[5] (S)-BAY-6035 has been shown to inhibit the cellular methylation of MAP3K2 with an IC50 value of less than 100 nM.[5][6] It is highly recommended to perform a dose-response experiment, starting with a range of concentrations from 10 nM to 10 µM, to determine the most effective concentration for your specific cell line and experimental conditions.[5]

Q4: How can I be sure the observed effects are due to SMYD3 inhibition and not off-target effects?

To ensure the observed effects are specific to SMYD3 inhibition, it is critical to include the inactive (R)-isomer, BAY-444, as a negative control in your experiments.[1][7] Any cellular phenotype observed with the active (S)-BAY-6035 but not with the same concentration of the inactive (R)-BAY-444 is more likely to be an on-target effect. Additionally, (S)-BAY-6035 has demonstrated high selectivity for SMYD3 over other methyltransferases and kinases, which minimizes the potential for off-target effects.[4][8]

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with BAY-6035.

Problem 1: No change in the methylation of the target protein after treatment with (S)-BAY-6035.

Potential Cause	Recommended Solution
Incorrect Concentration	Verify the final concentration of (S)-BAY-6035. Perform a dose-response experiment to determine the optimal concentration for your specific cell line.[5][7]
Compound Degradation	Ensure proper storage and handling of (S)-BAY-6035. Prepare fresh solutions for each experiment.[7]
Low SMYD3 Expression	Confirm the expression levels of SMYD3 in your experimental model. Low endogenous levels of the enzyme may lead to a minimal observable effect.[7]
Cell Permeability Issues	While (S)-BAY-6035 is cell-permeable, issues can arise in specific models. Consider a cell-free assay to validate its inhibitory activity on SMYD3 if cellular effects are absent.[7]
Insufficient Treatment Time	Optimize the incubation time with the inhibitor. A time-course experiment (e.g., 6, 12, 24, 48 hours) can help identify the optimal duration to observe the desired effect.[5]

Problem 2: Significant off-target effects are suspected.

Potential Cause	Recommended Solution
High Compound Concentration	High concentrations can lead to non-specific binding. Lower the concentration of (S)-BAY-6035 to the lowest effective dose determined from your dose-response experiments.[7]
Lack of a Proper Negative Control	Always include the inactive (R)-isomer (BAY-444) in parallel with the active (S)-isomer. This is the most effective way to distinguish on-target from off-target effects.[7]
Cell Line Specificity	The cellular context can influence a compound's activity. Consider testing the effects of (S)-BAY-6035 in a different cell line to see if the suspected off-target effects persist.[7]

Quantitative Data Summary

The following tables summarize the key quantitative data for the stereoisomers of BAY-6035.

Table 1: Biochemical and Biophysical Binding Affinity of (S)-BAY-6035

Assay Type	Parameter	Value (nM)
Scintillation Proximity Assay (SPA)	IC50	88
Isothermal Titration Calorimetry (ITC)	Kd	100
Surface Plasmon Resonance (SPR)	Kd	97

(Data sourced from multiple references)[3]

Table 2: Cellular Target Engagement and Activity

Assay Type	Cell Line	Parameter	(S)-BAY-6035 Value (nM)	(R)-BAY-6035 (BAY-444) Value
Cellular MAP3K2 Methylation Assay	HeLa	IC50	~70 - 183	> 10 µM

(Data sourced from multiple references)[2][3]

Experimental Protocols

Protocol 1: Cellular MAP3K2 Methylation Assay (Western Blot)

This assay assesses the ability of (S)-BAY-6035 to inhibit SMYD3 activity within a cellular context by measuring the methylation level of its substrate, MAP3K2.

Materials:

• HeLa cells

• Plasmids expressing SMYD3 and HA-tagged MAP3K2

• (S)-BAY-6035 and (R)-BAY-6035 (BAY-444)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-tri-methylated Lysine 260 of MAP3K2, anti-HA-tag, and a loading control (e.g., β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Procedure:

• Co-transfect HeLa cells with plasmids expressing SMYD3 and HA-tagged MAP3K2.

• After allowing for protein expression, treat the cells with varying concentrations of (S)-BAY-6035, (R)-BAY-6035 (as a negative control), and a DMSO vehicle control for a predetermined time (e.g., 24-48 hours).

• Lyse the cells and determine the total protein concentration for each sample.

• Separate equal amounts of protein lysate via SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with a primary antibody specific for tri-methylated Lysine 260 of MAP3K2.

• Probe the same or a parallel blot for total HA-tagged MAP3K2 and a loading control.

• Incubate with the appropriate HRP-conjugated secondary antibodies and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Quantify the band intensities and normalize the methylated MAP3K2 signal to the total MAP3K2 signal.

(Protocol adapted from multiple sources) [1][4][9]

Visualizations

Caption: SMYD3-mediated MAP3K2 methylation and its inhibition by (S)-BAY-6035.

Caption: Logical workflow for troubleshooting (S)-BAY-6035 experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. bayer.com [bayer.com]
• 9. benchchem.com [benchchem.com]

troubleshooting (R)-BAY-6035 solubility issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of (R)-BAY-6035, a potent and selective SMYD3 inhibitor. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address common solubility issues and other experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is (R)-BAY-6035 and what is its mechanism of action?

(R)-BAY-6035 is a potent and highly selective small molecule inhibitor of SMYD3 (SET and MYND domain-containing protein 3), a lysine (B10760008) methyltransferase.[1] It functions as a substrate-competitive inhibitor by binding to the substrate-binding site of SMYD3 and occupying the hydrophobic lysine-binding pocket.[1][2] This prevents SMYD3 from methylating its target proteins, a key one being Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2 or MEKK2).[3][4] By inhibiting the methylation of MAP3K2, (R)-BAY-6035 effectively suppresses the downstream Ras/Raf/MEK/ERK signaling pathway, which is often dysregulated in cancer.[3][5]

Q2: What are the recommended solvents for dissolving (R)-BAY-6035?

(R)-BAY-6035 is readily soluble in dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695). For creating stock solutions, anhydrous DMSO is often preferred for its miscibility with aqueous solutions and cell culture media.[6]

Q3: My (R)-BAY-6035 precipitated after I diluted my DMSO stock solution into an aqueous buffer or cell culture medium. What is the likely cause?

This is a common issue arising from the hydrophobic nature of (R)-BAY-6035. While soluble in organic solvents like DMSO, its aqueous solubility is low. When a concentrated DMSO stock is diluted into an aqueous environment, the concentration of (R)-BAY-6035 may exceed its solubility limit, causing it to "crash out" or precipitate.[6][7]

Q4: How can I prevent my (R)-BAY-6035 from precipitating during experiments?

Several strategies can help prevent precipitation:

• Serial Dilutions: Avoid single, large dilution steps. Instead, perform serial dilutions of your concentrated stock solution in the final aqueous buffer or media.[7]

• Pre-warming Media: Gently pre-warm your cell culture media or buffer to 37°C before adding the compound. Temperature changes can affect solubility.[8]

• Optimize DMSO Concentration: Keep the final concentration of DMSO in your cell culture media as low as possible (typically below 0.5%) to avoid solvent-induced toxicity.[7]

• Sonication: If you observe precipitation, gentle sonication in a water bath can sometimes help to redissolve the compound.

• Fresh Solutions: Prepare fresh working solutions from your stock for each experiment to avoid issues with stability over time.[1]

Q5: What is the recommended storage condition for (R)-BAY-6035 stock solutions?

Stock solutions of (R)-BAY-6035 in DMSO or ethanol should be stored at -20°C or -80°C. It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[9]

Solubility Data

The following table summarizes the solubility of (R)-BAY-6035 in common laboratory solvents.

Solvent	Maximum Concentration	Reference(s)
DMSO	100 mM
Ethanol	100 mM
Aqueous Solutions	Low Solubility (concentration-dependent)	[6][7]

Experimental Protocols

Protocol 1: Preparation of (R)-BAY-6035 Stock Solution

• Materials: (R)-BAY-6035 powder, anhydrous DMSO, sterile microcentrifuge tubes.

• Calculation: Determine the mass of (R)-BAY-6035 required to achieve the desired stock concentration (e.g., 10 mM). The molecular weight of (R)-BAY-6035 is 396.48 g/mol .

• Dissolution:

  • Weigh the calculated amount of (R)-BAY-6035 powder and place it in a sterile microcentrifuge tube.

  • Add the corresponding volume of anhydrous DMSO.

  • Vortex the solution vigorously until the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C.

Protocol 2: Cellular MAP3K2 (MEKK2) Methylation Assay (Western Blot)

This assay assesses the ability of (R)-BAY-6035 to inhibit the SMYD3-mediated methylation of its substrate, MAP3K2, in a cellular context.[3][10]

• Cell Culture: Seed a suitable cell line (e.g., HeLa cells) in culture plates.[10]

• Transfection: Co-transfect the cells with plasmids expressing untagged SMYD3 and HA-tagged MAP3K2.[3]

• Compound Treatment: Treat the transfected cells with varying concentrations of (R)-BAY-6035. Remember to include a vehicle control (DMSO).

• Cell Lysis: After the desired treatment period, wash the cells with PBS and lyse them using a suitable lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• SDS-PAGE and Western Blotting:

  • Separate the protein lysates by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for methylated MAP3K2 and total MAP3K2 (as a loading control).

  • Incubate with the appropriate secondary antibodies.

• Detection: Detect the protein bands using an appropriate chemiluminescence substrate and imaging system.

• Analysis: Quantify the band intensities to determine the level of MAP3K2 methylation relative to the total MAP3K2.

Visual Guides

Signaling Pathway

Caption: SMYD3-mediated methylation of MAP3K2 and its inhibition by (R)-BAY-6035.

Experimental Workflow

Caption: Workflow for the Cellular MAP3K2 Methylation Assay.

Troubleshooting Guide

Caption: A stepwise guide to troubleshooting (R)-BAY-6035 precipitation.

References

• 1. benchchem.com [benchchem.com]
• 2. bayer.com [bayer.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. d-nb.info [d-nb.info]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. phytotechlab.com [phytotechlab.com]
• 10. benchchem.com [benchchem.com]

why is my (R)-BAY-6035 control showing inhibition

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (R)-BAY-6035 as a negative control in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected activity of (R)-BAY-6035?

(R)-BAY-6035 is the inactive enantiomer of the potent and selective SMYD3 inhibitor, BAY-6035.[1] As such, it is designed to be used as a negative control in experiments to help differentiate between on-target SMYD3 inhibition and potential off-target effects or experimental artifacts.[2][3] In an ideal experimental setting, (R)-BAY-6035 should exhibit no significant inhibitory activity against SMYD3.

Q2: What is the mechanism of action of the active BAY-6035 inhibitor?

The active (S)-isomer of BAY-6035 is a substrate-competitive inhibitor of SMYD3 (SET and MYND domain-containing protein 3), a lysine (B10760008) methyltransferase.[4][5] It binds to the lysine-binding pocket of SMYD3, preventing the methylation of its substrates, most notably Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2).[2][4] The inhibition of MAP3K2 methylation leads to its dephosphorylation by PP2A, which in turn downregulates the downstream MEK/ERK signaling pathway.[5]

Troubleshooting Guide: Unexpected Inhibition from (R)-BAY-6035 Control

Observing inhibitory effects from your (R)-BAY-6035 negative control can be perplexing. This guide provides a systematic approach to troubleshooting this unexpected result.

Problem: My (R)-BAY-6035 control is showing inhibition.

This issue can generally be attributed to one of three categories: compound-related issues, experimental artifacts, or off-target effects.

Compound-Related Issues

It is crucial to first verify the integrity of the (R)-BAY-6035 compound itself.

Potential Cause	Recommended Solution
Contamination with Active (S)-Isomer	The most common reason for activity in the (R)-isomer is contamination with the highly active (S)-isomer. Prepare fresh dilutions from a new, unopened stock of (R)-BAY-6035 to rule out contamination of your working solution.[1]
Compound Purity and Identity	Verify the purity and chemical identity of your (R)-BAY-6035 stock using analytical methods such as HPLC-MS. Impurities could possess their own biological activity.[1]
Compound Degradation	Ensure proper storage and handling of (R)-BAY-6035 according to the manufacturer's instructions. Avoid repeated freeze-thaw cycles. Prepare fresh solutions for each experiment from a solid stock if possible.[6]
Compound Aggregation	At high concentrations, small molecules can form aggregates that can lead to non-specific inhibition or interference in assay readouts.[1] Determine the critical aggregation concentration (CAC) in your specific assay buffer. Consider using a lower concentration of the control.
Compound Solubility	Ensure that (R)-BAY-6035 is fully dissolved in your assay buffer. Compound precipitation can interfere with assay measurements, particularly in plate-based optical assays.[1]

Experimental Artifacts

If you have ruled out compound-related issues, the next step is to scrutinize your experimental setup.

Potential Cause	Recommended Solution
High Compound Concentration	Using excessively high concentrations of (R)-BAY-6035 can lead to non-specific binding and apparent inhibition.[6] Perform a dose-response experiment to determine if the inhibition is concentration-dependent and occurs only at high concentrations. Lower the concentration to the lowest effective dose used for the active isomer.
Assay-Specific Interference	The compound may interfere with the assay technology itself (e.g., fluorescence quenching/enhancement, light scattering). Run a control with just the assay components and (R)-BAY-6035 in the absence of the enzyme or cells to check for interference.
Cell Line Specificity	The cellular context can influence a compound's activity. The observed inhibition might be specific to the cell line being used due to its unique protein expression profile or metabolic activities.[6] Consider testing the effect in a different cell line.
Low SMYD3 Expression	If you are working in a cellular system with very low endogenous expression of SMYD3, the assay window might be too small, making it difficult to distinguish true inhibition from background noise or minor off-target effects.[6] Confirm SMYD3 expression levels in your model system.

Off-Target Effects

While BAY-6035 is known to be highly selective for SMYD3, the possibility of off-target effects, particularly at higher concentrations, cannot be entirely dismissed.[4][6]

Potential Cause	Recommended Solution
Interaction with Other Proteins	(R)-BAY-6035 might be interacting with another protein in your system, leading to the observed inhibitory effect. This is more likely at higher concentrations. A critical review of the literature for known off-targets of similar chemical scaffolds may be informative. The use of a structurally unrelated negative control compound, if available, can help clarify this.
Broad Kinase or Methyltransferase Screening	If the unexpected inhibition is persistent and significant, consider performing a broader screening panel against other methyltransferases or kinases to identify potential off-target interactions.[6]

Quantitative Data Summary

The following tables summarize the key quantitative data for the active BAY-6035 inhibitor's engagement with the SMYD3 target.

Table 1: Biochemical and Biophysical Binding Affinity of (S)-BAY-6035

Assay Type	Parameter	Value (nM)
Scintillation Proximity Assay (SPA)	IC50	88
Isothermal Titration Calorimetry (ITC)	Kd	100
Surface Plasmon Resonance (SPR)	Kd	97
Thermal Shift Assay (TSA)	ΔTm	9.9 K

Data sourced from multiple studies.[5]

Table 2: Cellular Target Engagement and Activity of (S)-BAY-6035

Assay Type	Cell Line	Parameter	Value (nM)
Cellular MAP3K2 Methylation Assay	HeLa	IC50	~70 - 183

Data sourced from multiple studies.[5]

Experimental Protocols

1. Thermal Shift Assay (TSA)

This assay is used to identify compounds that bind to and stabilize a target protein by measuring changes in its melting temperature (Tm).[7]

• Principle: Ligand binding typically increases the thermal stability of a protein. This change is detected by monitoring the fluorescence of a dye that binds to unfolded proteins as the temperature is increased.[4][7]

• Methodology:

  • A solution containing the SMYD3 protein is incubated with a fluorescent dye (e.g., SYPRO Orange).

  • This mixture is dispensed into wells of a qPCR plate containing either (R)-BAY-6035, a positive control, or a vehicle control (e.g., DMSO).

  • The plate is sealed and placed in a real-time PCR instrument.

  • Fluorescence is monitored as the temperature is gradually increased.

  • The Tm is determined from the inflection point of the resulting melting curve. A significant positive shift in Tm in the presence of the compound indicates binding.

2. Scintillation Proximity Assay (SPA)

This is a biochemical assay used to measure the enzymatic activity of SMYD3.[4]

• Principle: A biotinylated peptide substrate derived from MAP3K2 is used. When SMYD3 transfers a radiolabeled methyl group from S-adenosyl-L-methionine (SAM) to the peptide, the radioactivity is brought into close proximity to streptavidin-coated scintillant beads, generating a light signal.[7]

• Methodology:

  • SMYD3 enzyme, the biotinylated peptide substrate, and radiolabeled SAM are incubated in the presence of varying concentrations of the test compound ((R)-BAY-6035).

  • Streptavidin-coated SPA beads are added to the reaction.

  • The plate is incubated to allow the biotinylated peptide to bind to the beads.

  • The light signal generated by the proximity of the radiolabel to the scintillant is measured using a microplate scintillation counter. A decrease in signal indicates inhibition of SMYD3 activity.

Visualizations

Caption: The SMYD3-MAP3K2 signaling pathway and the inhibitory action of (S)-BAY-6035.

Caption: Troubleshooting workflow for unexpected inhibition by (R)-BAY-6035.

References

• 1. benchchem.com [benchchem.com]
• 2. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

potential impurities in (R)-BAY-6035 samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding potential impurities in (R)-BAY-6035 samples. The information is designed to assist in identifying and addressing purity concerns during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is (R)-BAY-6035 and what are its common quality attributes?

A1: (R)-BAY-6035, with the chemical name (2S)-1-(3-Azabicyclo[3.1.0]hex-3-ylcarbonyl)-N-(2-cyclopropylethyl)-2,3,4,5-tetrahydro-2-methyl-4-oxo-1H-1,5-benzodiazepine-7-carboxamide, is a potent and selective inhibitor of the lysine (B10760008) methyltransferase SMYD3.[1][2] Commercially available samples typically have a purity of ≥98%, as determined by High-Performance Liquid Chromatography (HPLC).[1][2] It is crucial to use high-purity material for reliable experimental results, as impurities can lead to off-target effects or inaccurate potency measurements.

Q2: What are the potential sources of impurities in (R)-BAY-6035 samples?

A2: Potential impurities in (R)-BAY-6035 can originate from three main sources:

• Synthesis-Related Impurities: These include unreacted starting materials, intermediates, byproducts from side reactions, and residual reagents or solvents.

• Degradation Products: (R)-BAY-6035 can degrade over time or under certain storage and experimental conditions (e.g., exposure to light, high temperatures, or non-optimal pH).

• Enantiomeric Impurities: The biologically active enantiomer is the (S)-isomer. The (R)-isomer, also known as BAY-444, is significantly less active and is considered an impurity if present in the (S)-isomer sample.[3]

Q3: I am observing unexpected results in my cell-based assay with (R)-BAY-6035. Could impurities be the cause?

A3: Yes, unexpected results, such as reduced potency, off-target effects, or cellular toxicity, can be due to the presence of impurities. It is recommended to:

• Verify the Purity: If possible, re-analyze the purity of your (R)-BAY-6035 sample using a suitable analytical method like HPLC.

• Prepare Fresh Solutions: Compound degradation in solution is a common issue. Prepare fresh stock solutions from solid material for each experiment.

• Use a Negative Control: Include the inactive (R)-enantiomer (BAY-444) in your experiments to differentiate between on-target and off-target effects.

Q4: How should I properly store and handle (R)-BAY-6035 to minimize degradation?

A4: To minimize degradation, (R)-BAY-6035 should be stored as a solid at -20°C. Stock solutions in solvents like DMSO or ethanol (B145695) should also be stored at -20°C, preferably in small aliquots to avoid repeated freeze-thaw cycles. Protect both solid samples and solutions from light.

Troubleshooting Guides

Guide 1: Identifying Potential Synthesis-Related Impurities

Since the detailed synthesis of (R)-BAY-6035 is proprietary, we can infer potential impurities based on the general synthesis of benzodiazepines and the structure of the molecule. A plausible retrosynthetic analysis suggests the key starting materials and potential byproducts.

Potential Impurities and Their Sources:

Potential Impurity	Plausible Source
Unreacted Starting Materials	Incomplete reaction of the benzodiazepine (B76468) core, 3-azabicyclo[3.1.0]hexane, or 2-cyclopropylethylamine.
(S)-BAY-444 (the (R)-enantiomer)	Incomplete chiral separation or racemization during synthesis.
Hydrolyzed Benzodiazepine Core	Hydrolysis of the amide bonds in the benzodiazepine ring structure during synthesis or workup.
Reagent Adducts	Side reactions with coupling agents (e.g., HATU, HOBt) used in amide bond formation.
Residual Solvents	Incomplete removal of solvents used during synthesis and purification (e.g., DMF, DCM, Ethyl Acetate).

Recommended Actions:

• High-Resolution Mass Spectrometry (HRMS): Use HRMS to detect the presence of molecules with masses corresponding to the potential impurities listed above.

• HPLC with a Diode Array Detector (DAD): Develop an HPLC method to separate the main compound from potential impurities. The UV spectrum from the DAD can help in the preliminary identification of impurity classes.

Guide 2: Assessing Degradation Products

(R)-BAY-6035, being a complex molecule with several functional groups (amides, benzodiazepine ring), can be susceptible to degradation. Forced degradation studies are a systematic way to identify potential degradation products.

Experimental Protocol: Forced Degradation Study

• Preparation of Samples: Prepare solutions of (R)-BAY-6035 (e.g., 1 mg/mL) in a suitable solvent system (e.g., Acetonitrile:Water 1:1).

• Stress Conditions:

  • Acidic Hydrolysis: Add 0.1 M HCl and incubate at 60°C for 24 hours.

  • Basic Hydrolysis: Add 0.1 M NaOH and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Add 3% H₂O₂ and incubate at room temperature for 24 hours.

  • Thermal Degradation: Incubate a solid sample at 105°C for 24 hours.

  • Photolytic Degradation: Expose a solution to UV light (e.g., 254 nm) for 24 hours.

• Analysis: Analyze the stressed samples by HPLC-MS to separate and identify the degradation products.

Potential Degradation Products:

Degradation Condition	Potential Degradation Products
Acidic/Basic Hydrolysis	Cleavage of the amide bonds, leading to the formation of the benzodiazepine carboxylic acid and the respective amines (3-azabicyclo[3.1.0]hexane and 2-cyclopropylethylamine). Opening of the benzodiazepine ring is also possible.
Oxidation	Oxidation of the nitrogen or allylic positions.
Photolysis	A variety of rearranged or fragmented products.

Experimental Protocols

Protocol 1: HPLC Method for Purity Analysis of (R)-BAY-6035

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with 95% A and 5% B, ramp to 5% A and 95% B over 20 minutes. Hold for 5 minutes. Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

This method should provide a good starting point for separating (R)-BAY-6035 from its more polar or less polar impurities. Method optimization may be required based on the specific impurity profile.

Visualizations

Caption: Plausible synthesis pathway and sources of impurities for (R)-BAY-6035.

Caption: Potential degradation pathways of (R)-BAY-6035 under stress conditions.

Caption: Troubleshooting workflow for unexpected results with (R)-BAY-6035.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Development and validation of a stability indicating RP-HPLC-DAD method for the determination of bromazepam - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

interpreting ambiguous data from (R)-BAY-6035 control groups

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential issues and interpret ambiguous data that may arise during experiments with (R)-BAY-6035, a potent and selective SMYD3 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (R)-BAY-6035?

(R)-BAY-6035 is a potent and selective inhibitor of SMYD3 (SET and MYND domain-containing protein 3), a protein lysine (B10760008) methyltransferase.[1][2] It functions as a substrate-competitive inhibitor by binding to the lysine-binding pocket of SMYD3.[1][3] This prevents the methylation of its target proteins, most notably Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2).[1][3] The inhibition of MAP3K2 methylation leads to its dephosphorylation by PP2A, which in turn downregulates the downstream MEK/ERK signaling pathway.[3]

Q2: What are the known downstream targets of the SMYD3 pathway affected by (R)-BAY-6035?

The primary and most well-characterized non-histone substrate of SMYD3 is MAP3K2.[3][4] Inhibition of SMYD3 by (R)-BAY-6035 specifically inhibits the methylation of MAP3K2.[4] Other reported substrates of SMYD3 that may be affected include vascular endothelial growth factor receptor 1 (VEGFR1), RAC-alpha serine/threonine-protein kinase (AKT1), and human epidermal growth factor receptor 2 (HER2).[1][4]

Q3: What is the reported potency of (R)-BAY-6035?

In cellular mechanistic assays, (R)-BAY-6035 has been shown to specifically inhibit the methylation of MAP3K2 by SMYD3 with an IC50 of less than 100 nM.[1][4] One study reported an IC50 of approximately 70 nM for the inhibition of MEKK2 (another name for MAP3K2) methylation in cells.[5]

Q4: Is there a negative control available for (R)-BAY-6035?

Yes, a congeneric negative control for BAY-6035 has been described.[1][4] Utilizing this negative control in experiments is crucial to help differentiate between on-target and off-target effects.[1]

Troubleshooting Guide: Interpreting Ambiguous Control Group Data

Unexpected or ambiguous data from control groups can complicate the interpretation of experimental results. This guide addresses common issues and provides potential solutions.

Problem 1: Vehicle control group shows an unexpected phenotype or high variability.

• Potential Cause:

  • Solvent Effects: The vehicle (e.g., DMSO) may have biological effects at the concentration used.

  • Cell Health: The cells may be unhealthy, leading to inconsistent responses.

  • Experimental Error: Inconsistent handling or plating of cells.

• Recommended Solution:

  • Vehicle Titration: Determine the highest concentration of the vehicle that does not affect the experimental readout.

  • Cell Quality Control: Regularly check cells for viability and morphology.

  • Standardize Protocols: Ensure consistent cell handling, plating density, and treatment times.

Problem 2: No significant difference between the (R)-BAY-6035 treated group and the negative control group.

• Potential Cause:

  • Compound Degradation: (R)-BAY-6035 may have degraded due to improper storage or handling.

  • Incorrect Concentration: The concentration of (R)-BAY-6035 may be too low to elicit a response.

  • Low SMYD3 Expression: The experimental model may have low endogenous levels of SMYD3, resulting in a minimal observable effect.[1]

  • Assay Insensitivity: The assay may not be sensitive enough to detect changes in substrate methylation.[1]

  • Cell Permeability Issues: (R)-BAY-6035 may not be efficiently entering the cells in your specific model.[1]

• Recommended Solution:

  • Fresh Compound: Prepare fresh solutions of (R)-BAY-6035 for each experiment.[1]

  • Dose-Response Experiment: Perform a dose-response curve to determine the optimal concentration.[1]

  • Confirm SMYD3 Expression: Verify the expression levels of SMYD3 in your cell line or system via Western blot or qPCR.[1]

  • Assay Optimization: Ensure your detection method for substrate methylation is validated and sufficiently sensitive.[1]

  • Cell-Free System: Consider using a cell-free biochemical assay to confirm the inhibitory activity of your compound stock on SMYD3.[1]

Problem 3: Both the (R)-BAY-6035 treated group and the negative control group show similar "off-target" effects.

• Potential Cause:

  • This is the expected outcome if the negative control is functioning correctly. The congeneric negative control is designed to be structurally similar to the active compound but lack on-target activity. If both produce the same off-target phenotype, it suggests this effect is independent of SMYD3 inhibition.

• Recommended Solution:

  • Focus on Differential Effects: The key is to identify phenotypes that are present in the (R)-BAY-6035 treated group but absent in both the vehicle and negative control groups. These are more likely to be true on-target effects.

  • Broader Selectivity Profiling: For novel observed effects, consider performing a broader kinase or methyltransferase panel screening to identify potential off-targets.[1]

Quantitative Data Summary

Assay Type	Cell Line	Parameter	Value (nM)	Reference
Cellular MAP3K2 Methylation	HeLa	IC50	~70	[3]
Cellular MAP3K2 Methylation	HeLa	IC50	183	[3]
Cellular MAP3K2 Methylation	-	IC50	<100	[4]

Experimental Protocols

1. Cellular MAP3K2 Methylation Assay

• Principle: This cell-based assay measures the ability of (R)-BAY-6035 to inhibit the SMYD3-mediated methylation of its substrate, MAP3K2, within cells.[6]

• Methodology:

  • HeLa cells are co-transfected with plasmids expressing SMYD3 and HA-tagged MAP3K2.[6][7]

  • The transfected cells are then treated with varying concentrations of (R)-BAY-6035.[6]

  • Cell lysates are collected, and proteins are separated by SDS-PAGE.[6]

  • Western blotting is performed to detect the levels of methylated MAP3K2 (using a specific antibody against the methylated form) and total MAP3K2.[6]

2. Thermal Shift Assay (TSA)

• Principle: This assay identifies compounds that bind to and stabilize a target protein. Ligand binding typically increases the thermal stability of a protein, resulting in a higher melting temperature (Tm).[1][6]

• Methodology:

  • The SMYD3 protein is mixed with a fluorescent dye that binds to unfolded proteins.[1]

  • The mixture is aliquoted into plates with and without (R)-BAY-6035.[1]

  • The temperature is gradually increased, and the fluorescence is monitored.[1]

  • The Tm is determined as the temperature at which 50% of the protein is unfolded. A positive shift in Tm in the presence of the compound indicates binding.[1]

3. Scintillation Proximity Assay (SPA)

• Principle: A biochemical assay to measure the catalytic activity of SMYD3. A radiolabeled methyl donor (S-Adenosyl-L-methionine, SAM) is used. When SMYD3 methylates a biotinylated peptide substrate, the radiolabel is brought into close proximity to a scintillant-coated bead, generating a signal.[1][6]

• Methodology:

  • SMYD3, a MEK kinase 2 (MEKK2)-derived peptide substrate, and radiolabeled SAM are incubated with or without (R)-BAY-6035.[1][6]

  • Streptavidin-coated SPA beads are added to bind the biotinylated peptide.[1][6]

  • The scintillation signal is measured to quantify the extent of methylation.[6]

Visualizations

Caption: SMYD3 signaling pathway and the inhibitory action of (R)-BAY-6035.

Caption: Troubleshooting workflow for ambiguous control group data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BAY 6035 | Lysine Methyltransferase Inhibitors: R&D Systems [rndsystems.com]
• 6. benchchem.com [benchchem.com]
• 7. bayer.com [bayer.com]

Technical Support Center: Enantiomeric Purity of BAY-6035 Isomers

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to ensure the enantiomeric purity of BAY-6035 isomers.

Frequently Asked Questions (FAQs)

Q1: Why is the enantiomeric purity of BAY-6035 critical for my research?

The biological activity of BAY-6035 is stereospecific. The (S)-enantiomer is the potent inhibitor of SMYD3, while the (R)-enantiomer (also known as BAY-444) serves as a negative control with significantly lower potency.[1] Therefore, ensuring high enantiomeric purity of the (S)-isomer is crucial for obtaining accurate and reproducible experimental results and for the potential therapeutic application of the compound.

Q2: What is the most common method for separating BAY-6035 enantiomers?

Chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the most widely used and effective techniques for separating enantiomers of pharmaceutical compounds like BAY-6035.[2][3][4][5][6] These methods utilize a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to their separation.

Q3: How do I choose the right chiral stationary phase (CSP) for BAY-6035?

The selection of an appropriate CSP is the most critical parameter for achieving chiral resolution.[7] For compounds like BAY-6035, polysaccharide-based CSPs (e.g., derivatives of cellulose (B213188) or amylose) are often a good starting point as they are versatile and widely successful for a broad range of molecules.[5][8] A screening approach using a small set of different chiral columns is highly recommended to find the optimal stationary phase.

Q4: My BAY-6035 enantiomers are not separating. What are the common causes and solutions?

Failure to achieve separation can be due to several factors. Here are some common troubleshooting steps:

• Incorrect CSP: The chosen chiral stationary phase may not be suitable for BAY-6035. It is advisable to screen a variety of CSPs with different chiral selectors.

• Mobile Phase Composition: The composition of the mobile phase is crucial. For normal-phase HPLC, adjusting the ratio of the non-polar solvent (e.g., hexane) to the polar modifier (e.g., ethanol (B145695), isopropanol) can significantly impact separation. For SFC, modifying the co-solvent percentage is a key parameter.

• Additives: For basic or acidic compounds, the addition of a small amount of an additive to the mobile phase (e.g., diethylamine (B46881) for basic compounds, trifluoroacetic acid for acidic compounds) can improve peak shape and resolution.[4]

• Temperature: Lowering the column temperature can sometimes enhance chiral recognition and improve separation.[9]

• Flow Rate: Optimizing the flow rate can also affect resolution. Slower flow rates often lead to better separation but longer run times.[9]

Q5: How can I confirm the enantiomeric excess (e.e.) of my purified BAY-6035 isomer?

Once the enantiomers are separated, the enantiomeric excess (e.e.) can be calculated from the peak areas in the chromatogram using the following formula:

e.e. (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

For accurate determination, it is important to have a well-resolved chromatogram where the peaks are baseline-separated. Other techniques like Nuclear Magnetic Resonance (NMR) spectroscopy with chiral solvating agents can also be used to determine enantiomeric purity.[10][11]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No separation of enantiomers	Inappropriate chiral stationary phase (CSP).	Screen a panel of different CSPs (e.g., polysaccharide-based, protein-based).
Suboptimal mobile phase composition.	Systematically vary the mobile phase composition (e.g., modifier percentage in SFC, alcohol content in normal-phase HPLC).
Poor peak shape (tailing or fronting)	Secondary interactions with the stationary phase.	Add a mobile phase additive (e.g., 0.1% diethylamine for basic compounds, 0.1% trifluoroacetic acid for acidic compounds).
Column overload.	Reduce the sample concentration or injection volume.
Poor resolution between enantiomers	Insufficient chiral recognition.	Optimize the mobile phase and temperature. Lowering the temperature often improves resolution.
Flow rate is too high.	Decrease the flow rate to allow more time for interactions with the CSP.
Inconsistent retention times	Column not properly equilibrated.	Ensure the column is equilibrated with the mobile phase for a sufficient time before injection (at least 10-20 column volumes).
Fluctuations in temperature or mobile phase composition.	Use a column oven to maintain a constant temperature and ensure the mobile phase is well-mixed.

Experimental Protocols

Chiral SFC Method Development for BAY-6035

Supercritical Fluid Chromatography (SFC) is an attractive technique for chiral separations due to its high efficiency and reduced use of organic solvents.[3][12]

1. Initial Screening:

• Columns: Screen a set of chiral columns with different stationary phases (e.g., polysaccharide-based columns like Chiralpak IA, IB, IC, etc.).

• Mobile Phase: Supercritical CO₂ with a methanol (B129727) or ethanol co-solvent gradient (e.g., 5% to 40% over 10 minutes).

• Temperature: 40 °C

• Back Pressure: 150 bar

• Flow Rate: 3 mL/min

• Detection: UV at an appropriate wavelength for BAY-6035.

2. Method Optimization:

• Once a column showing initial separation is identified, optimize the method by:

  • Adjusting the co-solvent type (methanol, ethanol, isopropanol) and percentage.

  • Adding a small amount of an additive (e.g., 0.1% diethylamine) if peak shape is poor.

  • Optimizing the temperature and back pressure to improve resolution and analysis time.

Chiral HPLC Method Development for BAY-6035

High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for chiral separations.[4][8]

1. Initial Screening:

• Columns: Screen a set of normal-phase chiral columns (e.g., Chiralcel OD-H, Chiralpak AD-H).

• Mobile Phase: A mixture of n-hexane and an alcohol (e.g., isopropanol (B130326) or ethanol) in various ratios (e.g., 90:10, 80:20, 70:30).

• Additive: If BAY-6035 has basic properties, add 0.1% diethylamine to the mobile phase.

• Flow Rate: 1 mL/min

• Temperature: 25 °C

• Detection: UV at an appropriate wavelength.

2. Method Optimization:

• Based on the screening results, select the column and mobile phase that provide the best initial separation.

• Fine-tune the mobile phase composition (the ratio of hexane (B92381) to alcohol) to optimize the resolution and retention times.

• Investigate the effect of temperature on the separation.

Visualizations

Caption: Workflow for Chiral Separation and Purity Analysis of BAY-6035.

References

• 1. benchchem.com [benchchem.com]
• 2. Supercritical fluid chromatography for the enantioseparation of pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sphinxsai.com [sphinxsai.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shimadzu.com [shimadzu.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. mdpi.com [mdpi.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. archives.ijper.org [archives.ijper.org]

Technical Support Center: (R)-BAY-6035 Cell Line-Specific Responses

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving the SMYD3 inhibitor, (R)-BAY-6035.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (R)-BAY-6035?

(R)-BAY-6035 is a potent and selective, substrate-competitive inhibitor of SMYD3 (SET and MYND domain-containing protein 3), a protein lysine (B10760008) methyltransferase.[1][2][3] It binds to the substrate-binding site of SMYD3, specifically occupying the hydrophobic lysine-binding pocket, which prevents SMYD3 from methylating its target proteins.[1][2]

Q2: What are the known downstream effects of (R)-BAY-6035 treatment?

By inhibiting SMYD3, (R)-BAY-6035 primarily prevents the methylation of Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2.[1][2] This inhibition leads to the dephosphorylation of MAP3K2 by protein phosphatase 2A (PP2A), subsequently downregulating the MEK/ERK signaling pathway.[2] Researchers can typically observe a decrease in the phosphorylation of MEK1/2 and ERK1/2 upon successful treatment.

Q3: Is there a recommended concentration range for (R)-BAY-6035 in cell-based assays?

The effective concentration of (R)-BAY-6035 can vary significantly between cell lines. However, a starting concentration of 1 µM is often used for cellular assays. The reported IC50 for the inhibition of cellular MAP3K2 methylation is less than 100 nM.[1] It is highly recommended to perform a dose-response experiment for each new cell line to determine the optimal concentration for the desired biological effect.

Q4: Is a negative control available for (R)-BAY-6035?

Yes, a congeneric negative control compound, BAY-444, has been developed. It is structurally similar to (R)-BAY-6035 but is inactive against SMYD3. Using this negative control is crucial to differentiate between on-target effects of SMYD3 inhibition and potential off-target effects of the chemical scaffold.[4]

Q5: How does SMYD3 expression level in a cell line influence the response to (R)-BAY-6035?

The expression level of SMYD3 is a critical determinant of a cell line's sensitivity to (R)-BAY-6035. Cell lines with high endogenous SMYD3 expression are generally more sensitive to the anti-proliferative effects of the inhibitor.[5] Conversely, cell lines with low or undetectable SMYD3 expression may show minimal or no response. It is advisable to determine the SMYD3 expression level in your cell line of interest before initiating experiments.

Data Presentation: (R)-BAY-6035 IC50 Values

The following table summarizes the reported IC50 values for (R)-BAY-6035 in various assays and cell lines. Note that values can vary depending on the experimental conditions and assay type.

Assay Type	Cell Line/Target	Parameter	Value (nM)
Biochemical (Peptide Substrate)	MEKK2 peptide	IC50	88
Cellular (MAP3K2 Methylation)	HeLa	IC50	<100
Cellular (MEKK2 Methylation)	Not Specified	IC50	70

Troubleshooting Guides

Problem 1: No observable effect on downstream signaling (e.g., no change in p-ERK levels) after (R)-BAY-6035 treatment.

Potential Cause	Recommended Solution
Low SMYD3 Expression	Verify the endogenous SMYD3 protein levels in your cell line via Western blot or qPCR. If expression is low, consider using a cell line with higher SMYD3 expression or overexpressing SMYD3.[5]
Incorrect Compound Concentration	Perform a dose-response experiment with a broad range of (R)-BAY-6035 concentrations (e.g., 10 nM to 10 µM) to determine the optimal effective concentration for your specific cell line.
Inadequate Treatment Duration	Conduct a time-course experiment (e.g., 6, 12, 24, 48 hours) to identify the optimal incubation time for observing the desired downstream effects.
Compound Degradation	Ensure proper storage of (R)-BAY-6035. Prepare fresh stock solutions and dilute to the final concentration immediately before each experiment.
Cell Permeability Issues	Confirm that (R)-BAY-6035 is cell-permeable in your experimental model. If in doubt, validate its inhibitory activity in a cell-free biochemical assay first.

Problem 2: Significant cell death or unexpected phenotypes are observed.

Potential Cause	Recommended Solution
High Compound Concentration	High concentrations can lead to off-target effects and non-specific toxicity. Lower the concentration of (R)-BAY-6035 to the lowest effective dose determined from your dose-response experiments.
Off-Target Effects	Include the negative control compound, BAY-444, in your experiments. If BAY-444 does not produce the same phenotype, the effects of (R)-BAY-6035 are likely on-target.[4] For novel effects, consider broader kinase or methyltransferase panel screening.
Cell Line Specificity	The cellular context can influence a compound's activity. Test the effects of (R)-BAY-6035 in a different, well-characterized cell line to see if the unexpected effects persist.

Experimental Protocols

Protocol 1: Cell Viability/Proliferation Assay (MTT Assay)

This protocol is for determining the effect of (R)-BAY-6035 on cell viability and proliferation.

Materials:

• Cells of interest

• 96-well cell culture plates

• Complete cell culture medium

• (R)-BAY-6035 stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Phosphate-Buffered Saline (PBS)

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density that will allow for logarithmic growth during the experiment (e.g., 2,000-10,000 cells/well) in 100 µL of complete medium. Incubate overnight at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of (R)-BAY-6035 in complete medium. Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO at the same final concentration as the highest (R)-BAY-6035 concentration).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C, 5% CO2, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium from each well without disturbing the formazan crystals. Add 150 µL of DMSO to each well to dissolve the crystals.

• Absorbance Measurement: Gently shake the plate for 5-10 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Subtract the average absorbance of blank wells (medium and MTT only) from all other readings. Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Western Blot for Phosphorylated ERK (p-ERK)

This protocol is for assessing the downstream effects of (R)-BAY-6035 on the MAPK signaling pathway.

Materials:

• Cells of interest

• 6-well cell culture plates

• (R)-BAY-6035

• Ice-cold PBS

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer (4x or 6x)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total-ERK1/2, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with the desired concentrations of (R)-BAY-6035 for the determined optimal time.

• Cell Lysis: Place the plate on ice, aspirate the medium, and wash the cells twice with ice-cold PBS. Add an appropriate volume of ice-cold RIPA buffer to each well. Scrape the cells and transfer the lysate to a pre-chilled microfuge tube.

• Lysate Clarification: Incubate the lysate on ice for 30 minutes, vortexing occasionally. Centrifuge at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize the protein concentrations of all samples with lysis buffer. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) per lane of an SDS-PAGE gel. Run the gel and then transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with the anti-phospho-ERK1/2 primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Add ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed for total ERK and a loading control like β-actin.

Visualizations

Caption: (R)-BAY-6035 inhibits the SMYD3-MAP3K2 signaling pathway.

Caption: General experimental workflow for using (R)-BAY-6035.

Caption: Troubleshooting workflow for (R)-BAY-6035 experiments.

References

• 1. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. A SMYD3 Small-Molecule Inhibitor Impairing Cancer Cell Growth - PMC [pmc.ncbi.nlm.nih.gov]

mitigating non-specific binding of (R)-BAY-6035

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the potent and selective SMYD3 inhibitor, (S)-BAY-6035.

A Critical Note on Stereochemistry: (S)-BAY-6035 vs. (R)-BAY-6035 (BAY-444)

It is crucial to distinguish between the stereoisomers of BAY-6035. The biologically active enantiomer is the (S)-isomer , which is referred to as BAY-6035 .[1][2] The (R)-isomer , also known as BAY-444 , is the inactive negative control and exhibits significantly reduced activity.[1][2] Using the inactive (R)-isomer as a negative control is essential for validating that the observed biological effects are due to the specific inhibition of SMYD3 and not off-target effects.[1][3]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (S)-BAY-6035?

(S)-BAY-6035 is a potent and selective, substrate-competitive inhibitor of SMYD3 (SET and MYND domain-containing protein 3), a protein lysine (B10760008) methyltransferase.[4][5] It binds to the substrate-binding site of SMYD3, specifically occupying the hydrophobic lysine-binding pocket.[4] This prevents SMYD3 from methylating its target proteins, a key one being Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2).[1][4]

Q2: What are the downstream effects of SMYD3 inhibition by (S)-BAY-6035?

By inhibiting SMYD3, (S)-BAY-6035 prevents the methylation of MAP3K2.[6] This lack of methylation allows for the dephosphorylation of MAP3K2 by protein phosphatase 2A (PP2A), which in turn downregulates the downstream MEK/ERK signaling pathway.[6] This pathway is crucial for cancer cell proliferation, migration, and invasion.[7]

Q3: What is the recommended concentration of (S)-BAY-6035 for cell-based assays?

The optimal concentration can vary depending on the cell line and experimental conditions. However, (S)-BAY-6035 has been shown to inhibit the cellular methylation of MAP3K2 with an IC50 of approximately 70 nM in HeLa cells.[2][8] A dose-response experiment is always recommended to determine the most effective concentration for your specific system.

Troubleshooting Guide

Problem 1: No observable effect on the downstream target after (S)-BAY-6035 treatment.

Potential Cause	Recommended Solution
Compound Degradation	Ensure proper storage of (S)-BAY-6035. Prepare fresh solutions for each experiment.
Incorrect Concentration	Perform a dose-response experiment to determine the optimal concentration for your cell line or system.
Low SMYD3 Expression	Verify the expression levels of SMYD3 in your experimental model. Low endogenous levels of the enzyme may lead to a minimal observable effect.
Cell Permeability Issues	Confirm that (S)-BAY-6035 is cell-permeable in your specific model. Consider using a cell-free system to validate its inhibitory activity on SMYD3.
Assay Sensitivity	Ensure your detection method for substrate methylation is sensitive enough to detect changes.

Problem 2: Significant off-target effects or non-specific binding observed.

Potential Cause	Recommended Solution
High Compound Concentration	High concentrations can lead to non-specific binding. Lower the concentration of (S)-BAY-6035 to the lowest effective dose.[9]
Lack of Proper Control	Use the congeneric negative control, (R)-BAY-6035 (BAY-444), in parallel with your experiments.[1][2] This will help differentiate between on-target and off-target effects.[9]
Cell Line Specificity	The cellular context can influence a compound's activity. Consider testing the effects of (S)-BAY-6035 in a different cell line.[9]
Assay Buffer Composition	Optimize your assay buffer. Consider adjusting the pH, increasing salt concentration (e.g., NaCl), or adding blocking agents like Bovine Serum Albumin (BSA) or non-ionic surfactants like Tween-20 to reduce non-specific interactions.

Quantitative Data Summary

The following table summarizes the key quantitative data for (S)-BAY-6035 and its inactive control, (R)-BAY-6035 (BAY-444).

Parameter	(S)-BAY-6035 (Active Isomer)	(R)-BAY-6035 / BAY-444 (Inactive Control)	Reference
Biochemical IC50	88 nM (for MEKK2 peptide methylation)	> 10 µM	[2][8]
Cellular IC50	~70 nM (in HeLa cells for MEKK2 methylation)	> 10 µM	[2]
Binding Affinity (Kd)	97 nM (SPR), 100 nM (ITC)	Not Applicable	[7][10]
Mechanism of Action	Substrate-competitive	Inactive	[2]

Visualizations

SMYD3 signaling pathway and inhibition by (S)-BAY-6035.

Workflow for troubleshooting non-specific binding.

Key Experimental Protocols

Thermal Shift Assay (TSA)

This assay is used to confirm the binding of (S)-BAY-6035 to SMYD3 by measuring the change in the protein's thermal stability.[9]

• Principle: Ligand binding typically stabilizes a protein, increasing its melting temperature (Tm). This change is detected using a fluorescent dye that binds to unfolded proteins.[9]

• Methodology:

  • Prepare a solution of purified SMYD3 protein in a suitable buffer.

  • Add a fluorescent dye (e.g., SYPRO Orange) to the protein solution.

  • Aliquot the mixture into a 384-well plate.

  • Add (S)-BAY-6035 and the negative control (R)-BAY-6035 (BAY-444) at various concentrations.

  • Gradually increase the temperature in a real-time PCR instrument while monitoring fluorescence.

  • The Tm is the temperature at which 50% of the protein is unfolded. A positive shift in Tm in the presence of (S)-BAY-6035 indicates binding.[9]

Scintillation Proximity Assay (SPA)

This biochemical assay measures the catalytic activity of SMYD3 and its inhibition by (S)-BAY-6035.[9]

• Principle: A radiolabeled methyl group from S-Adenosyl-L-methionine (SAM) is transferred by SMYD3 to a biotinylated peptide substrate. When the biotinylated peptide is captured by streptavidin-coated SPA beads, the radioactivity is brought into close proximity to a scintillant within the bead, generating a light signal.[9]

• Methodology:

  • Incubate recombinant SMYD3, a biotinylated peptide substrate (derived from MEKK2), and radiolabeled SAM with or without (S)-BAY-6035.

  • Add streptavidin-coated SPA beads to the reaction.

  • Measure the scintillation signal. A decrease in signal indicates inhibition of SMYD3 activity.[9]

Cellular Western Blot for MAP3K2 Methylation

This assay validates the on-target activity of (S)-BAY-6035 in a cellular context.[3]

• Principle: Cells are treated with (S)-BAY-6035, and the level of methylated MAP3K2 is assessed by Western blot using an antibody specific to the methylated form of the protein.[3]

• Methodology:

  • Culture cells and treat with varying concentrations of (S)-BAY-6035 and (R)-BAY-6035 (BAY-444) as a negative control.

  • Lyse the cells and quantify the total protein concentration.

  • Separate equal amounts of protein using SDS-PAGE and transfer to a membrane (e.g., PVDF).

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for methylated MAP3K2.

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an ECL substrate.

  • Normalize the methylated MAP3K2 signal to total MAP3K2 and a loading control (e.g., GAPDH). A decrease in the methylation signal with increasing concentrations of (S)-BAY-6035, but not with (R)-BAY-6035, confirms on-target activity.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. BAY-6035 | Structural Genomics Consortium [thesgc.org]
• 9. benchchem.com [benchchem.com]
• 10. bayer.com [bayer.com]

Reference Data & Comparative Studies

A Comparative Guide to SMYD3 Inhibitors: (R)-BAY-6035 and Other Key Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biochemical and cellular effects of prominent small-molecule inhibitors of the lysine (B10760008) methyltransferase SMYD3, with a focus on (R)-BAY-6035. The information is collated from publicly available experimental data to facilitate an objective assessment for research and drug development purposes.

SET and MYND domain-containing protein 3 (SMYD3) is a lysine methyltransferase implicated in various cancers.[1][2] It regulates key oncogenic signaling pathways through the methylation of both histone (e.g., H3K4, H4K5, H4K20) and non-histone protein targets.[2][3][4] Key non-histone substrates include MAP3K2, VEGFR1, AKT1, and HER2, linking SMYD3 activity to critical cancer-related pathways such as the Ras/Raf/MEK/ERK signaling cascade.[3][5][6][7] The overexpression of SMYD3 is often associated with a poor prognosis in several cancer types, making it an attractive target for therapeutic intervention.[5][8]

This guide will delve into the efficacy data, experimental methodologies, and affected signaling pathways of (R)-BAY-6035 and other notable SMYD3 inhibitors.

Data Presentation: A Head-to-Head Look at Efficacy

The following tables summarize key quantitative data for several SMYD3 inhibitors. It is important to note that these values are compiled from different studies and may not be directly comparable due to variations in experimental conditions.

Table 1: Biochemical and Cellular Potency of SMYD3 Inhibitors

Inhibitor	Type	Biochemical IC50	Cellular IC50	Mechanism of Action
(R)-BAY-6035	Benzodiazepine	88 nM (for MEKK2 peptide methylation)[9][10]	~70-100 nM (in HeLa/HEK-293T cells for MAP3K2 methylation)[7][9]	Substrate-competitive[7][11]
EPZ031686	3 nM[9][10]	36 nM (in HEK-293T cells)[9]	Mixed-type/Non-competitive[9][11]
GSK2807	130 nM (Ki of 14 nM)[10]	Not widely reported	SAM-competitive[10][11]
BCI-121	Reduces H4 methylation in vitro[12]	Inhibits proliferation in various cancer cell lines[12]	Substrate-competitive[11][12]
SMYD3-IN-1 (Cpd 29)	Tetrahydroacridine	11.7 nM[10]	Antiproliferative in HepG2 3D culture[13]	Irreversible/Covalent[13][14]
BAY-444 ((S)-BAY-6035)	Benzodiazepine	> 10 µM[9]	> 10 µM[9]	Inactive control[9]

Table 2: Biophysical Binding Affinity of (R)-BAY-6035 for SMYD3

Assay Type	Parameter	Value
Isothermal Titration Calorimetry (ITC)	Kd	100 nM[6][15]
Surface Plasmon Resonance (SPR)	Kd	97 nM[15]
Thermal Shift Assay (TSA)	ΔTm	9.9 K[15]

Signaling Pathway and Mechanism of Action

SMYD3 plays a crucial role in activating the MAPK signaling pathway through the methylation of MAP3K2 (also known as MEKK2).[16] SMYD3-mediated methylation of MAP3K2 at lysine 260 prevents the binding of the protein phosphatase 2A (PP2A) complex, a negative regulator of the pathway.[16] This leads to sustained activation of downstream signaling.

(R)-BAY-6035, as a substrate-competitive inhibitor, directly blocks the binding of substrates like MAP3K2 to the SMYD3 active site.[7][11] This prevents methylation and subsequently inhibits the downstream MEK/ERK pathway.[16]

Caption: SMYD3-MAP3K2 signaling and inhibition by (R)-BAY-6035.

Experimental Protocols

Detailed methodologies for key experiments cited in the characterization of SMYD3 inhibitors are provided below.

Thermal Shift Assay (TSA)

This high-throughput screening method was used to identify compounds that bind to and stabilize the SMYD3 protein.[6][16]

• Principle: TSA measures changes in the thermal denaturation temperature (Tm) of a protein in the presence of a ligand. Ligand binding typically stabilizes the protein, leading to an increase in Tm.

• Protocol:

  • A solution of purified SMYD3 protein is mixed with a fluorescent dye (e.g., SYPRO Orange) that binds to hydrophobic regions of the protein exposed upon unfolding.

  • The protein-dye mixture is aliquoted into plates containing library compounds.

  • The temperature is gradually increased, and fluorescence is monitored.

  • The Tm is determined as the midpoint of the unfolding transition. A positive shift in Tm indicates compound binding.

Scintillation Proximity Assay (SPA)

SPA is a biochemical assay used to quantify the enzymatic activity of SMYD3 and determine the IC50 values of inhibitors.[15][16]

• Principle: A biotinylated peptide substrate (derived from MEKK2) is methylated by SMYD3 using a radiolabeled methyl donor ([3H]-SAM). Upon addition of streptavidin-coated scintillant beads, the radiolabeled biotinylated peptide is brought into close proximity, generating a light signal that is proportional to the amount of methylation.

• Protocol:

  • The reaction mixture containing SMYD3, biotinylated MEKK2 peptide substrate, [3H]-S-adenosyl-L-methionine (SAM), and varying concentrations of the inhibitor is prepared.

  • The reaction is incubated at room temperature (e.g., 23°C for 40 minutes).

  • Streptavidin-coated SPA beads are added to capture the biotinylated peptide.

  • The scintillation signal is measured to determine the extent of methylation and calculate the IC50 value.

Caption: Workflow for the Scintillation Proximity Assay.

Cellular MAP3K2 (MEKK2) Methylation Assay

This cell-based assay assesses the ability of inhibitors to block SMYD3 activity in a cellular context.[6][16][17]

• Principle: The assay measures the level of SMYD3-mediated methylation of its substrate, MAP3K2, within cells using a specific antibody that recognizes methylated MAP3K2.

• Protocol:

  • HeLa cells are co-transfected with plasmids expressing SMYD3 and HA-tagged MAP3K2.

  • Transfected cells are treated with varying concentrations of the inhibitor.

  • Cell lysates are collected, and proteins are separated by SDS-PAGE.

  • Western blotting is performed to detect the levels of methylated MAP3K2 (using a specific antibody for tri-methylated Lysine 260) and total MAP3K2.[17]

Comparative Summary

• (R)-BAY-6035 is a potent, selective, and cell-active substrate-competitive inhibitor of SMYD3.[7][16] Its well-characterized mechanism of action and the availability of a validated inactive enantiomer ((S)-BAY-6035 or BAY-444) make it a valuable chemical probe for studying SMYD3 biology.[9][17]

• EPZ031686 is another potent inhibitor with a mixed-mode of inhibition, suggesting it may interact with both the substrate and SAM binding sites.[9][11] It exhibits high cellular potency.[9]

• Other Inhibitors such as BCI-121 and GSK2807 target SMYD3 through different competitive mechanisms.[11] The development of irreversible inhibitors like SMYD3-IN-1 represents another therapeutic strategy, potentially offering a more durable pharmacological effect.[13]

While extensive preclinical development of small-molecule SMYD3 inhibitors has occurred, no clinical trials with these agents are currently in progress.[8] The continued characterization and comparison of these compounds are crucial for advancing our understanding of SMYD3's role in cancer and for the development of novel epigenetic therapies.

References

• 1. What are SMYD3 inhibitors and how do they work? [synapse.patsnap.com]
• 2. SMYD3: a regulator of epigenetic and signaling pathways in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SMYD3: a regulator of epigenetic and signaling pathways in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. bayer.com [bayer.com]
• 7. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Promise for Histone Methyltransferase Inhibitors for Epigenetic Therapy in Clinical Oncology: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. A SMYD3 Small-Molecule Inhibitor Impairing Cancer Cell Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Discovery of Irreversible Inhibitors Targeting Histone Methyltransferase, SMYD3 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of (R)-BAY-6035 as a True Negative Control

A Note on Target Specificity: It is important for researchers to note that (R)-BAY-6035 and its active counterpart, (S)-BAY-6035, are specific inhibitors of the lysine (B10760008) methyltransferase SMYD3. They are not known to interact with the A2B adenosine (B11128) receptor. A distinct compound, BAY 60-6583, is a known agonist of the A2B adenosine receptor. This guide will focus on the validated use of (R)-BAY-6035 as a negative control for SMYD3 inhibition.

This guide provides a comprehensive comparison of (R)-BAY-6035 with its active enantiomer, (S)-BAY-6035, to validate its use as a true negative control in research settings. The objective is to present experimental data and protocols that support the inactive nature of (R)-BAY-6035 against the SMYD3 methyltransferase, providing researchers, scientists, and drug development professionals with a clear rationale for its use in their studies.

Data Presentation: Quantitative Comparison of BAY-6035 Enantiomers

The following table summarizes the key quantitative data comparing the activity of the active (S)-isomer and the inactive (R)-isomer of BAY-6035. The significant difference in potency underscores the utility of the (R)-isomer as a negative control.

Parameter	(S)-BAY-6035 (Active Isomer)	(R)-BAY-6035 (Negative Control)	Reference
Biochemical IC50	88 nM (for MEKK2 peptide methylation)	> 10 µM	[1]
Cellular IC50	~70 nM (in HeLa cells for MEKK2 methylation)	> 10 µM	[1]
Mechanism of Action	Substrate-competitive	Inactive	[1]

Experimental Protocols

Detailed methodologies are crucial for the validation of a negative control. Below are summaries of key experiments used to differentiate the activity of the BAY-6035 enantiomers.

1. Biochemical Scintillation Proximity Assay (SPA) for SMYD3 Activity

• Principle: This assay measures the enzymatic activity of SMYD3 by quantifying the transfer of a radiolabeled methyl group from S-Adenosyl-L-methionine (SAM) to a biotinylated peptide substrate derived from MEK kinase 2 (MEKK2).

• Methodology:

  • Recombinant SMYD3 enzyme is incubated with the MEKK2-derived peptide substrate and radiolabeled SAM in the presence of varying concentrations of (S)-BAY-6035 or (R)-BAY-6035.

  • Streptavidin-coated SPA beads are added to the reaction. These beads bind to the biotinylated peptide substrate.

  • If methylation has occurred, the radiolabel is brought into close proximity to the scintillant in the beads, generating a light signal that is detected by a scintillation counter.

  • The IC50 value is determined by measuring the concentration of the inhibitor required to reduce the signal by 50%.

2. Cellular Mechanistic Assay for MAP3K2 Methylation

• Principle: This cell-based assay assesses the ability of BAY-6035 enantiomers to inhibit the SMYD3-mediated methylation of its substrate, MAP3K2, within a cellular environment.

• Methodology:

  • HeLa cells are co-transfected with plasmids expressing SMYD3 and a tagged version of MAP3K2 (e.g., HA-tagged).

  • The transfected cells are then treated with a range of concentrations of (S)-BAY-6035 or (R)-BAY-6035.

  • Following treatment, cell lysates are prepared, and proteins are separated by size using SDS-PAGE.

  • Western blotting is performed using specific antibodies to detect the levels of methylated MAP3K2 and total MAP3K2. The ratio of methylated to total MAP3K2 is used to determine the inhibitory effect of the compounds.

3. Thermal Shift Assay (TSA)

• Principle: TSA is used to identify compounds that bind to and stabilize a target protein. A shift in the melting temperature (Tm) of the protein in the presence of a compound indicates a direct interaction.

• Methodology:

  • The SMYD3 protein is mixed with a fluorescent dye that binds to unfolded proteins.

  • This mixture is then aliquoted into a multi-well plate with and without the test compounds ((S)-BAY-6035 and (R)-BAY-6035).

  • The temperature is gradually increased, and the fluorescence is monitored. As the protein unfolds, the dye binds, and the fluorescence increases.

  • The Tm is the temperature at which 50% of the protein is unfolded. A significant positive shift in the Tm in the presence of a compound indicates binding and stabilization.

Mandatory Visualizations

SMYD3 Signaling Pathway

The following diagram illustrates the signaling pathway involving SMYD3 and the point of inhibition by (S)-BAY-6035.

Caption: The SMYD3-MAP3K2 signaling cascade and the inhibitory action of (S)-BAY-6035.

Experimental Workflow for Negative Control Validation

This diagram outlines a logical workflow for validating (R)-BAY-6035 as a negative control.

Caption: A workflow for the validation of (R)-BAY-6035 as a negative control.

References

• 1. benchchem.com [benchchem.com]

(R)-BAY-6035 Versus Its Inactive Control: A Comparative Guide for Researchers

For researchers in oncology and cell signaling, the selection of appropriate tools to probe protein function is paramount. This guide provides a detailed comparison of the potent and selective SMYD3 inhibitor, (R)-BAY-6035, and its corresponding negative control, offering insights into their differential activities and the experimental frameworks used to assess them.

(R)-BAY-6035 has emerged as a critical chemical probe for elucidating the biological roles of the lysine (B10760008) methyltransferase SMYD3, which is implicated in various cancers. An essential aspect of rigorous scientific inquiry is the use of a proper negative control to ensure that the observed effects are due to the specific inhibition of the target protein. For a small molecule inhibitor like (R)-BAY-6035, the appropriate negative control is not a scrambled peptide, but rather a structurally similar yet inactive compound, such as its enantiomer. This guide will focus on the comparison between the active (R)-BAY-6035 and its validated inactive control.

Mechanism of Action: Targeting the SMYD3-MAP3K2 Axis

(R)-BAY-6035 is a potent and selective, substrate-competitive inhibitor of SMYD3.[1][2] It binds to the lysine-binding pocket of SMYD3, preventing the methylation of its substrates.[3][4] A key non-histone substrate of SMYD3 is Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2).[1][5] The methylation of MAP3K2 by SMYD3 is a critical step in the activation of the downstream MEK/ERK signaling pathway, which is frequently dysregulated in cancer and promotes tumor cell proliferation and survival.[1][6] By inhibiting SMYD3, (R)-BAY-6035 blocks MAP3K2 methylation, leading to the downregulation of the MEK/ERK cascade.[3]

Comparative Efficacy Data

The following table summarizes the key quantitative data comparing the activity of (R)-BAY-6035 with its inactive control. The primary measure of efficacy is the half-maximal inhibitory concentration (IC50) in cellular assays measuring the methylation of MAP3K2.

Compound	Target	Assay Type	Cell Line	Parameter	Value	Reference
(R)-BAY-6035	SMYD3	Cellular MAP3K2 Methylation Assay	HeLa	IC50	~70 nM	[3][6]
Inactive Control (e.g., BAY-444, the S-enantiomer)	SMYD3	Cellular MAP3K2 Methylation Assay	HeLa	IC50	Significantly higher than (R)-BAY-6035	[7]

Experimental Protocols

To differentiate the activity of (R)-BAY-6035 from its inactive control, a cellular MAP3K2 methylation assay is commonly employed.

Cellular MAP3K2 Methylation Assay

Principle: This assay quantifies the ability of a compound to inhibit the SMYD3-mediated methylation of its substrate, MAP3K2, within a cellular context. The levels of methylated MAP3K2 are typically assessed by Western blotting.[1][5]

Detailed Protocol:

• Cell Culture and Transfection: HeLa cells are seeded in appropriate culture plates. The cells are then co-transfected with plasmids expressing SMYD3 and an epitope-tagged version of MAP3K2 (e.g., HA-tagged MAP3K2).[1][5]

• Compound Treatment: Following transfection, the cells are treated with varying concentrations of (R)-BAY-6035 or the inactive control compound. A vehicle control (e.g., DMSO) is also included.

• Cell Lysis: After the treatment period, the cells are harvested and lysed to extract total cellular proteins.[1]

• Western Blotting: The protein lysates are separated by SDS-PAGE and transferred to a membrane. The membrane is then probed with a specific antibody that recognizes methylated MAP3K2 (specifically at lysine 260).[1][8] To normalize the data, the membrane is also probed with an antibody against total MAP3K2.

• Data Analysis: The signal from the methylated MAP3K2 is normalized to the signal from total MAP3K2. The IC50 value is then calculated by plotting the normalized methylation levels against the compound concentration.

Visualizing the Molecular Pathway and Experimental Logic

To further clarify the mechanism of action and the experimental design, the following diagrams are provided.

Caption: The SMYD3 signaling pathway and the inhibitory action of (R)-BAY-6035.

Caption: Workflow for the cellular MAP3K2 methylation assay.

References

• 1. benchchem.com [benchchem.com]
• 2. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. bayer.com [bayer.com]
• 7. benchchem.com [benchchem.com]
• 8. bayer.com [bayer.com]

A Comparative Analysis of BAY-6035 Enantiomers on SMYD3 Activity

A guide for researchers, scientists, and drug development professionals on the differential effects of BAY-6035 enantiomers on the activity of the lysine (B10760008) methyltransferase SMYD3.

This guide provides a detailed comparison of the enantiomers of BAY-6035, a potent and selective inhibitor of SMYD3. The information is collated from publicly available experimental data to facilitate an objective assessment for research and drug development purposes.

Note on Stereochemistry: There is conflicting information in the available literature regarding the specific stereochemistry of the active and inactive enantiomers of BAY-6035. Some sources identify the S-isomer as the active inhibitor and the R-isomer (also known as BAY-444) as the inactive control.[1] Conversely, other sources refer to the R-isomer as the active enantiomer.[2][3] This guide will refer to them as the "active enantiomer" and "inactive enantiomer" to reflect this ambiguity, with the understanding that the inactive enantiomer is also referred to as BAY-444.

Data Presentation: A Head-to-Head Look at Efficacy

The following table summarizes the key quantitative data for the active and inactive enantiomers of BAY-6035. It is important to note that these values are compiled from different studies and may not be directly comparable due to variations in experimental conditions.

Parameter	Active Enantiomer	Inactive Enantiomer (BAY-444)
Biochemical IC50	88 nM (for MEKK2 peptide methylation)[1]	> 10 µM[1]
Cellular IC50	~70 nM (in HeLa cells for MEKK2 methylation)[1]	> 10 µM[1]
Mechanism of Action	Substrate-competitive[1]	Inactive
Selectivity	High selectivity over other methyltransferases[1]	Not applicable
Dissociation Constant (Kd)	100 nM (Isothermal Titration Calorimetry)[3]	Not Reported
Dissociation Constant (Kd)	97 nM (Surface Plasmon Resonance)[3]	Not Reported

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Scintillation Proximity Assay (SPA)

This biochemical assay is used to determine the IC50 of BAY-6035 for the inhibition of SMYD3 enzymatic activity.

• Principle: A biotinylated substrate peptide is captured on streptavidin-coated SPA beads. When a radiolabeled methyl group from S-adenosyl-L-methionine (SAM) is transferred to the peptide by SMYD3, the radioactivity is brought into close proximity to the scintillant in the beads, generating a light signal.

• Protocol:

  • The reaction mixture contains 10 nM SMYD3, 335 nM [³H]-SAM, and 15 µM of a MEKK2-derived peptide substrate in a buffer of 50 mM Tris pH 9, 2.5 mM DTT, and 0.02% Tween 20.

  • Various concentrations of the BAY-6035 enantiomers are added to the reaction mixture.

  • The reaction is incubated for 40 minutes at 23°C.

  • Streptavidin-coated SPA beads are added to capture the biotinylated peptide.

  • The scintillation signal is measured to determine the extent of methylation and calculate the IC50 value.

Isothermal Titration Calorimetry (ITC)

ITC is used to confirm the binding of BAY-6035 to SMYD3 and to determine the dissociation constant (Kd).

• Principle: ITC directly measures the heat released or absorbed during a binding event. Titrating a ligand into a solution containing a protein allows for the determination of binding affinity, stoichiometry, and thermodynamic parameters.

• Protocol:

  • The SMYD3 protein solution is prepared at a concentration of 10 µM in the sample cell.

  • The active enantiomer of BAY-6035 is prepared at a concentration of 0.3 mM in the injection syringe.

  • The buffer used is 20 mM HEPES pH 7.4, 150 mM NaCl, and 0.005% Tween 20.

  • A series of small injections of the BAY-6035 solution are made into the SMYD3 solution.

  • The heat changes upon binding are measured to determine the binding affinity (Kd).

Cellular MAP3K2 (MEKK2) Methylation Assay

This Western blot-based assay assesses the ability of BAY-6035 enantiomers to inhibit SMYD3-mediated methylation of its substrate MAP3K2 in a cellular context.

• Principle: Cells are co-transfected with constructs expressing SMYD3 and an epitope-tagged MAP3K2. Following treatment with the BAY-6035 enantiomers, the level of MAP3K2 methylation is determined by Western blotting using an antibody specific for methylated MAP3K2.

• Protocol:

  • HeLa cells are seeded in culture plates.

  • The cells are co-transfected with plasmids encoding untagged SMYD3 and HA-tagged MAP3K2.

  • After transfection, the cells are treated with varying concentrations of the BAY-6035 enantiomers for a specified period (e.g., 24-48 hours). A DMSO control is included.

  • The cells are lysed, and the total protein concentration is determined.

  • Equal amounts of protein lysate are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is probed with a primary antibody specific for tri-methylated Lysine 260 of MAP3K2.

  • The membrane is also probed for total HA-tagged MAP3K2 and a loading control (e.g., β-actin).

  • The membrane is incubated with appropriate HRP-conjugated secondary antibodies, and the signal is detected using an enhanced chemiluminescence (ECL) substrate.

  • The band intensities are quantified, and the methylated MAP3K2 signal is normalized to the total MAP3K2 signal to determine the extent of inhibition.

Visualizations

To visualize the biological context and experimental approaches for evaluating these inhibitors, the following diagrams are provided.

Caption: Experimental workflow for the comparative analysis of BAY-6035 enantiomers.

Caption: SMYD3 signaling pathway and inhibition by the active enantiomer of BAY-6035.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

On-Target Effects of (S)-BAY-6035: A Comparative Analysis Using the Inactive (R)-Isomer

A definitive guide for researchers, scientists, and drug development professionals on confirming the on-target effects of the potent and selective SMYD3 inhibitor, (S)-BAY-6035, by utilizing its inactive stereoisomer, (R)-BAY-6035 (also known as BAY-444), as a negative control. This guide provides a comprehensive overview of the comparative data, detailed experimental protocols, and critical signaling pathways to ensure rigorous validation of experimental findings.

The protein lysine (B10760008) methyltransferase SMYD3 has emerged as a significant target in cancer research due to its role in regulating oncogenic signaling pathways. (S)-BAY-6035 is a potent and selective inhibitor of SMYD3, making it a valuable tool for studying the enzyme's function.[1][2] A critical aspect of utilizing chemical probes is the ability to distinguish on-target effects from potential off-target activities. The availability of the structurally analogous but biologically inactive (R)-isomer provides a robust method for this validation.[2][3]

Comparative Efficacy Data: (S)-BAY-6035 vs. (R)-BAY-6035

The stark difference in biochemical and cellular potency between the (S) and (R) enantiomers underscores the stereospecificity of the SMYD3-inhibitor interaction. This differential activity is fundamental for designing experiments that can confidently attribute observed effects to the inhibition of SMYD3.

Parameter	(S)-BAY-6035	(R)-BAY-6035 (BAY-444)	Reference
Biochemical IC50	88 nM (for MEKK2 peptide methylation)	> 10 µM	[3][4]
Cellular IC50	~70 nM (in HeLa cells for MEKK2 methylation)	> 10 µM	[4]
Binding Affinity (Kd)	97 nM (SPR), 100 nM (ITC)	Not Applicable	[5][6]

Signaling Pathway and Mechanism of Action

(S)-BAY-6035 functions as a substrate-competitive inhibitor by binding to the lysine-binding pocket of SMYD3.[5][7] This prevents the methylation of its key non-histone substrate, Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2.[1][5] The methylation of MAP3K2 by SMYD3 is a critical step in the activation of the Ras/Raf/MEK/ERK signaling cascade, a pathway frequently dysregulated in cancer.[1] By inhibiting SMYD3, (S)-BAY-6035 prevents MAP3K2 methylation, leading to the suppression of this oncogenic pathway.[1]

SMYD3 signaling pathway and inhibition by (S)-BAY-6035.

Experimental Protocols

Rigorous validation of the on-target effects of (S)-BAY-6035 relies on a combination of biochemical, biophysical, and cellular assays. The inclusion of the inactive (R)-isomer as a negative control in these experiments is crucial.

Scintillation Proximity Assay (SPA) for Biochemical Potency

This assay quantitatively measures the enzymatic activity of SMYD3 and its inhibition.

Principle: A biotinylated peptide substrate derived from MAP3K2 is incubated with recombinant SMYD3 and a radiolabeled methyl donor, S-Adenosyl-L-[methyl-³H]-methionine ([³H]-SAM). Upon methylation, the radiolabeled peptide is captured by streptavidin-coated SPA beads, bringing the radioisotope in close proximity to a scintillant within the bead, which generates a light signal.[1][8]

Protocol:

• Prepare a reaction mixture containing recombinant SMYD3 enzyme, a biotinylated MAP3K2-derived peptide substrate, and [³H]-SAM in an appropriate assay buffer.

• Add varying concentrations of (S)-BAY-6035, (R)-BAY-6035, or vehicle control (DMSO) to the reaction mixture.

• Incubate the reaction at a controlled temperature to allow for enzymatic activity.

• Terminate the reaction and add streptavidin-coated SPA beads.

• Incubate to allow the biotinylated peptide to bind to the beads.

• Measure the scintillation signal using a suitable plate reader.

• Calculate the IC50 values by plotting the percentage of inhibition against the inhibitor concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bayer.com [bayer.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. bayer.com [bayer.com]
• 7. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

(R)-BAY-6035: A Verified Inactive Control for Studying SMYD3-Mediated Signaling

A Comparative Analysis of BAY-6035 Enantiomers in SMYD3 Inhibition

For researchers investigating the role of the lysine (B10760008) methyltransferase SMYD3 in cellular pathways, the stereospecificity of its inhibitors is a critical factor for rigorous experimental design. BAY-6035 has been identified as a potent and selective inhibitor of SMYD3. However, its inhibitory activity is confined to a single enantiomer, (S)-BAY-6035. Its counterpart, (R)-BAY-6035 (also known as BAY-444), has been consistently demonstrated to be inactive, serving as an ideal negative control to validate on-target effects.[1][2] This guide provides a comparative overview of the experimental data that substantiates the inactivity of (R)-BAY-6035, alongside detailed experimental protocols and relevant signaling pathway diagrams.

Quantitative Comparison of BAY-6035 Enantiomers

Experimental data clearly demonstrates a significant disparity in the inhibitory potency of the (S) and (R) enantiomers of BAY-6035 against SMYD3. The (S)-isomer exhibits potent inhibition in both biochemical and cellular assays, whereas the (R)-isomer is largely inactive.[2]

Parameter	(S)-BAY-6035 (Active Isomer)	(R)-BAY-6035 (Inactive Isomer)	Reference
Biochemical IC50	88 nM (for MEKK2 peptide methylation)	> 10 µM	[2]
Cellular IC50	~70 nM (in HeLa cells for MEKK2 methylation)	> 10 µM	[2]
Mechanism of Action	Substrate-competitive	Inactive	[2]

SMYD3 Signaling Pathway and Mechanism of Inhibition

SMYD3 is a lysine methyltransferase that plays a crucial role in regulating cellular signaling, particularly the Ras-ERK pathway.[3] A key non-histone substrate of SMYD3 is Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2.[4][5][6] SMYD3 methylates MAP3K2, which prevents the binding of the protein phosphatase 2A (PP2A), a negative regulator.[3][5][6] This leads to the sustained activation of the downstream MEK/ERK signaling cascade, promoting cell proliferation and survival.[3][4] The active (S)-BAY-6035 competitively inhibits SMYD3, preventing the methylation of MAP3K2 and thereby blocking this signaling pathway.[1][2]

SMYD3-MAP3K2 signaling pathway and inhibition by (S)-BAY-6035.

Experimental Protocols for Validation of Inactivity

The validation of (R)-BAY-6035 as an inactive control relies on robust biochemical and cellular assays that quantify SMYD3 activity.

Biochemical Scintillation Proximity Assay (SPA)

This assay directly measures the enzymatic activity of SMYD3 and its inhibition by test compounds.

• Principle: A biotinylated peptide substrate derived from MAP3K2 is incubated with recombinant SMYD3 and a radiolabeled methyl donor (S-Adenosyl-L-[methyl-³H]-methionine). If SMYD3 is active, the radiolabeled methyl group is transferred to the peptide. The biotinylated peptide is then captured by streptavidin-coated scintillant beads. The proximity of the radioisotope to the scintillant results in a detectable signal that is proportional to the enzyme's activity.

• Methodology:

  • Recombinant SMYD3 enzyme is incubated with the test compound ((R)-BAY-6035 or (S)-BAY-6035) at various concentrations.

  • The biotinylated MAP3K2 peptide substrate and [³H]-SAM are added to initiate the methylation reaction.

  • The reaction is stopped, and streptavidin-coated SPA beads are added.

  • The plate is incubated to allow the biotin-streptavidin interaction.

  • The signal is measured using a scintillation counter. A decrease in signal compared to the vehicle control indicates inhibition of SMYD3.

Cellular MAP3K2 Methylation Assay (Western Blot)

This assay assesses the ability of the compound to inhibit SMYD3-mediated methylation of its substrate MAP3K2 within a cellular context.[7]

• Principle: Cells are engineered to overexpress SMYD3 and an epitope-tagged version of MAP3K2. Following treatment with the test compound, the level of MAP3K2 methylation is determined by Western blotting using an antibody that specifically recognizes methylated MAP3K2.

• Methodology:

  • A suitable cell line (e.g., HeLa or HEK293T) is co-transfected with plasmids encoding SMYD3 and epitope-tagged MAP3K2.

  • The transfected cells are treated with various concentrations of the test compound ((R)-BAY-6035 or (S)-BAY-6035) or a vehicle control.

  • After an incubation period, the cells are lysed, and protein concentrations are determined.

  • Equal amounts of protein lysate are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is probed with a primary antibody specific for methylated MAP3K2.

  • A secondary antibody conjugated to a detection enzyme is used, and the signal is visualized.

  • The membrane is often stripped and re-probed with an antibody against total MAP3K2 or a loading control (e.g., GAPDH or β-actin) to normalize the data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Lysine methylation in cancer: SMYD3-MAP3K2 teaches us new lessons in the Ras-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The SMYD3-MAP3K2 signaling axis promotes tumor aggressiveness and metastasis in prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 6. publications.ersnet.org [publications.ersnet.org]
• 7. benchchem.com [benchchem.com]

A Side-by-Side Comparison of (S)-BAY-6035 and its Inactive Analog, BAY-444

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the potent and selective SMYD3 inhibitor, (S)-BAY-6035, and its corresponding inactive (R)-isomer, BAY-444. A critical aspect of rigorous pharmacological research is the use of a structurally similar but biologically inactive control to ensure that observed effects are attributable to the specific inhibition of the intended target.[1] In the context of SMYD3 inhibition, BAY-444 serves as this essential negative control for (S)-BAY-6035.[1][2] This document outlines their differential biochemical and cellular activities, supported by quantitative data from various experimental assays, detailed methodologies for key experiments, and visualizations of the relevant signaling pathway and experimental workflows.

Data Presentation: Quantitative Comparison of (S)-BAY-6035 and BAY-444

The following tables summarize the key quantitative data, highlighting the stark contrast in potency between the active (S)-isomer (BAY-6035) and the inactive (R)-isomer (BAY-444).

Parameter	(S)-BAY-6035	BAY-444 ((R)-isomer)	Reference(s)
Biochemical IC50 (MEKK2 peptide methylation)	88 nM	> 10 µM	[2]
Cellular IC50 (MAP3K2 methylation in HeLa cells)	~70 nM	> 10 µM	[2]
Mechanism of Action	Substrate-competitive	Inactive	[1][2]
Selectivity	Highly selective over other methyltransferases	Not Applicable	[2]

Assay Type	Parameter	Value	Reference(s)
Isothermal Titration Calorimetry (ITC)	Kd	100 nM	[3][4]
Surface Plasmon Resonance (SPR)	Kd	97 nM	[3]
Thermal Shift Assay (TSA)	ΔTm	9.9 K	[3]

Signaling Pathway and Mechanism of Action

(S)-BAY-6035 is a benzodiazepine-based, peptide-competitive inhibitor of SMYD3.[5] X-ray crystallography has revealed that it binds to the substrate-binding site of SMYD3, occupying the hydrophobic channel for lysine (B10760008) binding.[1][6] This direct interaction with the catalytic pocket prevents SMYD3 from methylating its substrates, a key one being Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2.[5][7] The methylation of MAP3K2 by SMYD3 is a critical step in the activation of the MEK/ERK signaling pathway, which is a known driver of cell proliferation in cancers.[5] The S-configuration of BAY-6035 is essential for its high-affinity binding and potent inhibitory activity.[1]

SMYD3 methylates MAP3K2, leading to downstream signaling. (S)-BAY-6035 competitively inhibits SMYD3.

Experimental Protocols

Detailed methodologies for key experiments used to characterize (S)-BAY-6035 and its inactive analog are provided below.

Cellular Assay for MAP3K2 Methylation

This assay quantifies the ability of (S)-BAY-6035 to inhibit the methylation of MAP3K2 by SMYD3 in a cellular context.[4][8]

Methodology:

• Cell Culture and Transfection: HeLa cells are co-transfected with plasmids encoding for SMYD3 and HA-tagged MAP3K2.

• Compound Treatment: Twenty-four hours post-transfection, the cells are treated with varying concentrations of (S)-BAY-6035 or BAY-444 for 20 hours.

• Cell Lysis and Protein Quantification: Cells are lysed, and total protein concentration is determined.

• Western Blotting: Equal amounts of protein are resolved by SDS-PAGE and transferred to a membrane.

• Antibody Incubation: The membrane is probed with a primary antibody specific for methylated MAP3K2 (at lysine 260). Subsequently, the same membrane is stripped and re-probed with an anti-HA antibody to detect total HA-tagged MAP3K2.

• Detection and Quantification: The appropriate HRP-conjugated secondary antibodies are used for detection via chemiluminescence. Band intensities are quantified, and the methylated MAP3K2 signal is normalized to the total MAP3K2 signal to determine the level of inhibition.[1]

Workflow for the cellular MAP3K2 methylation assay.

Scintillation Proximity Assay (SPA)

SPA is a bead-based assay used to measure the inhibition of SMYD3 enzymatic activity in a high-throughput format.

Principle:

A biotinylated peptide substrate of SMYD3 is incubated with the enzyme and a radiolabeled methyl donor ([³H]-S-adenosyl-L-methionine). If methylation occurs, the radiolabeled peptide is captured by streptavidin-coated scintillant-containing beads, bringing the radioisotope in close proximity to the scintillant and generating a light signal. Inhibitors of SMYD3 will prevent this methylation, resulting in a decreased signal.

Methodology:

• Reaction Mixture: A reaction mixture containing SMYD3, the biotinylated MAP3K2 peptide substrate, and the test compound ((S)-BAY-6035 or BAY-444) is prepared.

• Initiation of Reaction: The reaction is initiated by the addition of [³H]-S-adenosyl-L-methionine.

• Incubation: The reaction is incubated to allow for enzymatic activity.

• Signal Detection: Streptavidin-coated SPA beads are added to the reaction mixture. The plate is then read on a scintillation counter to measure the light output.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with binding events, allowing for the determination of binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).[9][10]

Methodology:

• Sample Preparation: A solution of SMYD3 is placed in the sample cell of the calorimeter, and a solution of the ligand ((S)-BAY-6035) is loaded into the injection syringe.[5] Both solutions are prepared in the same buffer to minimize heats of dilution.[5]

• Titration: The ligand is titrated into the protein solution in a series of small injections.

• Data Acquisition: The heat released or absorbed during each injection is measured.

• Data Analysis: The resulting data is fitted to a binding model to determine the thermodynamic parameters of the interaction.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique used to measure the kinetics of binding interactions.[11][12]

Methodology:

• Immobilization: SMYD3 is immobilized on the surface of a sensor chip.

• Analyte Injection: Solutions of (S)-BAY-6035 at various concentrations are flowed over the sensor surface, and the association of the compound is monitored in real-time.

• Dissociation: After the association phase, a running buffer is flowed over the surface to monitor the dissociation of the compound.

• Data Analysis: The resulting sensorgrams are fitted to a kinetic binding model to determine the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (Kd).[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. bayer.com [bayer.com]
• 5. benchchem.com [benchchem.com]
• 6. Discovery of the SMYD3 Inhibitor BAY-6035 Using Thermal Shift Assay (TSA)-Based High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. SMYD3 cellular assay – openlabnotebooks.org [openlabnotebooks.org]
• 9. Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Isothermal Titration Calorimetry Characterization of Drug-Binding Energetics to Blood Proteins | Springer Nature Experiments [experiments.springernature.com]
• 11. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 12. Surface Plasmon Resonance (SPR) Analysis of Binding Interactions of Proteins in Inner-Ear Sensory Epithelia - PMC [pmc.ncbi.nlm.nih.gov]

(R)-BAY-6035: A Comparative Analysis of Cross-Reactivity with Other Methyltransferases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selective SMYD3 inhibitor, (R)-BAY-6035, with a focus on its cross-reactivity profile against other methyltransferases. The information herein is compiled from available experimental data to offer an objective assessment for research and drug development applications.

(R)-BAY-6035 is a potent and highly selective, substrate-competitive inhibitor of SMYD3 (SET and MYND domain-containing protein 3), a protein lysine (B10760008) methyltransferase implicated in various cancers.[1] Its primary non-histone substrate is Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2.[2] By inhibiting the methylation of MAP3K2 by SMYD3, (R)-BAY-6035 effectively suppresses downstream signaling pathways, such as the MEK/ERK pathway, which are crucial for cancer cell proliferation.[2][3]

Quantitative Data Summary

The potency and selectivity of (R)-BAY-6035 have been characterized through various biochemical and cellular assays.

Table 1: Potency of (R)-BAY-6035 against SMYD3

Assay Type	Description	IC50 Value
Biochemical Assay	Inhibition of MEKK2 peptide methylation by SMYD3.	88 nM[1]
Cellular Assay	Inhibition of MAP3K2 methylation in HeLa cells.	~70 nM[1]

Table 2: Illustrative Cross-Reactivity Profile of (R)-BAY-6035

While it is widely reported that (R)-BAY-6035 exhibits high selectivity (>100-fold) over other methyltransferases, specific quantitative data from a broad panel screen is not publicly available in the provided search results.[4] The following table is an illustrative representation of a typical selectivity panel, reflecting the reported high selectivity of (R)-BAY-6035. The listed methyltransferases are common targets for selectivity profiling.

Methyltransferase	Target Type	% Inhibition at 10 µM (R)-BAY-6035 (Hypothetical)
SMYD3	Lysine (Protein)	>95%
SMYD2	Lysine (Protein)	<10%
SETD2	Lysine (Protein)	<5%
EZH2	Lysine (Protein)	<5%
G9a	Lysine (Protein)	<5%
SUV39H1	Lysine (Protein)	<5%
PRMT1	Arginine (Protein)	<5%
PRMT5	Arginine (Protein)	<5%
DNMT1	DNA	<5%
DNMT3A	DNA	<5%

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental results. The following are outlines of key experiments used to characterize the potency and selectivity of (R)-BAY-6035.

Biochemical Scintillation Proximity Assay (SPA) for SMYD3 Inhibition

This assay quantifies the transfer of a radiolabeled methyl group from S-adenosyl-L-methionine (SAM) to a biotinylated peptide substrate derived from MEKK2.

Materials:

• Recombinant human SMYD3 enzyme

• Biotinylated MEKK2 peptide substrate

• [³H]-SAM (radiolabeled methyl donor)

• (R)-BAY-6035 (or other test compounds)

• Streptavidin-coated SPA beads

• Assay buffer (e.g., 50 mM HEPES, pH 8.0, 10 mM MgCl₂, 1 mM DTT)

• 384-well microplates

Procedure:

• Add assay buffer, SMYD3 enzyme, and the biotinylated MEKK2 peptide substrate to the wells of a 384-well plate.

• Add varying concentrations of (R)-BAY-6035 or DMSO (vehicle control).

• Initiate the reaction by adding [³H]-SAM.

• Incubate the plate at 30°C for a defined period (e.g., 60 minutes) to allow for the methylation reaction.

• Terminate the reaction by adding an excess of cold SAM.

• Add streptavidin-coated SPA beads to each well. The biotinylated and now radiolabeled peptide will bind to the beads.

• Incubate to allow the beads to settle and capture the peptide.

• Measure the radioactivity in each well using a scintillation counter. The proximity of the [³H] to the scintillant in the beads generates a light signal.

• Calculate the percent inhibition at each concentration of the inhibitor and determine the IC50 value by fitting the data to a dose-response curve.

Cellular Western Blot Assay for MAP3K2 Methylation

This assay assesses the ability of (R)-BAY-6035 to inhibit the methylation of its substrate MAP3K2 within a cellular context.[5]

Materials:

• HeLa cells (or other suitable cell line)

• Plasmids encoding for SMYD3 and HA-tagged MAP3K2

• Lipofectamine or other transfection reagent

• (R)-BAY-6035 (or other test compounds)

• Cell lysis buffer

• Primary antibodies: anti-HA tag, anti-methyl-MAP3K2 (K260me3)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed HeLa cells in 6-well plates and allow them to adhere overnight.

• Co-transfect the cells with plasmids encoding SMYD3 and HA-tagged MAP3K2.

• After 24 hours, treat the cells with varying concentrations of (R)-BAY-6035 or DMSO for an additional 24 hours.

• Lyse the cells and determine the protein concentration of the lysates.

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and probe with primary antibodies against the HA tag (to detect total MAP3K2) and methylated MAP3K2.

• Incubate with an HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the methylated MAP3K2 signal to the total MAP3K2 signal.

• Determine the cellular IC50 value by plotting the normalized methylation signal against the inhibitor concentration.

Visualizations

The following diagrams illustrate the relevant biological pathway and a general experimental workflow.

Caption: SMYD3-mediated methylation of MAP3K2 and its inhibition by (R)-BAY-6035.

Caption: General workflow for assessing methyltransferase inhibitor selectivity.

References

• 1. benchchem.com [benchchem.com]
• 2. bayer.com [bayer.com]
• 3. benchchem.com [benchchem.com]
• 4. BAY 6035 | Other Lysine Methyltransferases | Tocris Bioscience [tocris.com]
• 5. SMYD3 cellular assay – openlabnotebooks.org [openlabnotebooks.org]

Validating Phenotypic Changes with the SMYD3 Inhibitor (R)-BAY-6035 and its Inactive Control

A common challenge in pharmacological research is ensuring that an observed cellular phenotype is a direct result of inhibiting the intended target. This guide provides a framework for validating that phenotypic changes are specifically due to the inhibition of the lysine (B10760008) methyltransferase SMYD3, using the potent and selective inhibitor (R)-BAY-6035 in conjunction with its inactive enantiomer as a negative control.

Understanding the Tools: (R)-BAY-6035 and its Control

(R)-BAY-6035 is a potent, selective, and cell-active inhibitor of SMYD3.[1][2] It functions as a substrate-competitive inhibitor by binding to the lysine-binding pocket of SMYD3.[3][4] This prevents the methylation of SMYD3's substrates, a key one being Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2).[2][4] Inhibition of MAP3K2 methylation leads to the downregulation of the downstream MEK/ERK signaling pathway.[1][3]

Crucially, the inhibitory activity of BAY-6035 is stereospecific. The (R)-enantiomer, (R)-BAY-6035, is the active inhibitor of SMYD3. In contrast, the (S)-enantiomer serves as a vital negative control, as it is structurally very similar but has significantly lower potency.[5] Using this active/inactive pair allows researchers to distinguish between on-target effects of SMYD3 inhibition and potential off-target effects of the chemical scaffold.

Comparative Efficacy Data

The following table summarizes the inhibitory potency of (R)-BAY-6035 and its inactive enantiomer, along with a comparator SMYD3 inhibitor, EPZ031686.

Compound	Target	Biochemical IC50	Cellular IC50	Mechanism of Action
(R)-BAY-6035	SMYD3	88 nM (for MEKK2 peptide methylation)[5]	~70 nM (in HeLa cells for MEKK2 methylation)[5]	Substrate-competitive[5]
(S)-BAY-6035 (Negative Control)	SMYD3	> 10 µM[5]	> 10 µM[5]	Inactive[5]
EPZ031686	SMYD3	3 nM[5]	36 nM (in HEK-293T cells)[5]	Mixed-type/Non-competitive[5]

Experimental Protocols

To validate that a phenotypic change is dependent on SMYD3 inhibition, it is essential to demonstrate that the phenotype is observed with (R)-BAY-6035 but not with its inactive (S)-enantiomer. Below are key experimental protocols.

Cellular MAP3K2 Methylation Assay

This Western blot-based assay directly assesses the ability of (R)-BAY-6035 to inhibit SMYD3-mediated methylation of its substrate MAP3K2 in a cellular context.[2]

Principle: Cells are co-transfected with constructs expressing SMYD3 and an epitope-tagged MAP3K2. Following treatment with the test compounds, the level of MAP3K2 methylation is determined by Western blotting using an antibody specific for methylated MAP3K2. A reduction in methylated MAP3K2 in the presence of (R)-BAY-6035, but not its inactive control, indicates on-target activity.

Protocol:

• Seed a suitable cell line (e.g., HeLa cells) in culture plates.[2]

• Co-transfect the cells with plasmids encoding untagged SMYD3 and HA-tagged MAP3K2.[2]

• Treat the transfected cells with varying concentrations of (R)-BAY-6035 and the inactive (S)-enantiomer.

• Collect cell lysates and separate proteins by SDS-PAGE.[1]

• Perform a Western blot to detect levels of methylated MAP3K2 (using a specific antibody) and total MAP3K2.[1]

Thermal Shift Assay (TSA)

This biophysical assay can be used to confirm direct binding of (R)-BAY-6035 to the SMYD3 protein.

Principle: Ligand binding to a protein typically increases its thermal stability, resulting in a higher melting temperature (Tm). This change in Tm is detected by monitoring the fluorescence of a dye that binds to unfolded proteins.[1][4]

Protocol:

• A solution containing the SMYD3 protein is incubated with the test compounds ((R)-BAY-6035 and its inactive control).[1]

• A fluorescent dye that binds to unfolded proteins is added.

• The temperature is gradually increased, and the fluorescence is monitored.[4]

• A positive shift in the melting temperature in the presence of (R)-BAY-6035 indicates direct binding and stabilization of the protein.

Visualizing the Pathway and Experimental Logic

To better understand the mechanism and the experimental design, the following diagrams illustrate the SMYD3 signaling pathway and the logic for using an active/inactive pair for validation.

Caption: The SMYD3-MAP3K2 signaling pathway and the inhibitory action of (R)-BAY-6035.

Caption: Logical workflow for validating on-target phenotypic effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

comparative IC50 values of BAY-6035 isomers

A comparative analysis of the inhibitory activity of BAY-6035 stereoisomers reveals a significant difference in their potency against the lysine (B10760008) methyltransferase SMYD3. The activity of BAY-6035 is highly stereospecific, with the S-enantiomer being the active form, while the R-enantiomer functions as a negative control.[1] Currently, there is no publicly available information on the cis and trans isomers of BAY-6035. This guide focuses on the well-characterized enantiomers of BAY-6035.

Data Presentation: Comparative IC50 Values

The inhibitory potency of the S- and R-isomers of BAY-6035 has been evaluated in both biochemical and cellular assays. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Isomer	Biochemical IC50 (nM)	Cellular IC50 (nM)
BAY-6035 (S-isomer)	88	~70
BAY-6035 (R-isomer)	> 10,000	> 10,000

Experimental Protocols

The IC50 values presented above were determined using the following key experimental methodologies:

Biochemical Scintillation Proximity Assay (SPA)

This assay quantifies the in vitro enzymatic activity of SMYD3.

• Principle: The assay measures the transfer of a radiolabeled methyl group from S-adenosyl-L-methionine (SAM) to a biotinylated peptide substrate derived from the natural SMYD3 substrate, MAP3K2. The biotinylated peptide is captured by streptavidin-coated SPA beads. When the radiolabeled methyl group is transferred to the peptide, it is brought into close proximity to the scintillant in the beads, generating a light signal that is proportional to the enzyme activity.

• Protocol:

  • Recombinant human SMYD3 enzyme, the biotinylated MAP3K2 peptide substrate, and varying concentrations of the BAY-6035 isomers are incubated together in an assay buffer.

  • The enzymatic reaction is initiated by the addition of [3H]-SAM.

  • The reaction is allowed to proceed for a defined period at a controlled temperature.

  • Streptavidin-coated SPA beads are added to the reaction mixture to capture the biotinylated peptide.

  • The plate is incubated to allow for the capture of the peptide and the proximity-induced signal to develop.

  • The signal is measured using a microplate scintillation counter.

  • IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Cellular MAP3K2 Methylation Assay

This Western blot-based assay assesses the ability of BAY-6035 isomers to inhibit the methylation of MAP3K2 by SMYD3 within a cellular environment.[2]

• Principle: The assay measures the level of methylation of ectopically expressed MAP3K2 in cells co-transfected with SMYD3. Inhibition of SMYD3 by BAY-6035 leads to a decrease in the MAP3K2 methylation signal.

• Protocol:

  • HeLa cells are seeded in culture plates.

  • The cells are co-transfected with plasmids encoding for SMYD3 and an epitope-tagged version of MAP3K2 (e.g., HA-tagged).

  • Following transfection, the cells are treated with a range of concentrations of the BAY-6035 isomers for a specified duration.

  • The cells are lysed, and the total protein concentration is determined.

  • Equal amounts of protein from each treatment condition are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

  • The membrane is probed with a primary antibody specific for methylated MAP3K2 and a primary antibody for total MAP3K2 (or the epitope tag) as a loading control.

  • The primary antibodies are detected using appropriate horseradish peroxidase (HRP)-conjugated secondary antibodies and a chemiluminescent substrate.

  • The band intensities are quantified, and the ratio of methylated MAP3K2 to total MAP3K2 is calculated.

  • IC50 values are determined by plotting the percentage of inhibition against the inhibitor concentration.[3]

Signaling Pathway and Experimental Workflow

BAY-6035 inhibits the SMYD3-mediated methylation of MAP3K2, a key component of the Ras/Raf/MEK/ERK signaling pathway.[2] This pathway is frequently hyperactivated in cancer and plays a crucial role in cell proliferation, survival, and differentiation. The workflow for assessing the cellular activity of BAY-6035 isomers typically involves the co-transfection and Western blot methodology described above.

Caption: SMYD3 signaling pathway and the inhibitory action of BAY-6035.

Caption: Workflow for determining the cellular IC50 of BAY-6035 isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bayer.com [bayer.com]

Safety & Regulatory Compliance

Proper Disposal of (R)-BAY-6035: A Guide for Laboratory Professionals

For immediate release – This document provides essential guidance on the proper disposal procedures for (R)-BAY-6035, a potent and selective inhibitor of the SMYD3 methyltransferase, intended for researchers, scientists, and drug development professionals. Adherence to these protocols is critical for ensuring laboratory safety and environmental compliance.

(R)-BAY-6035 is a chemical probe used in research settings.[1][2] As with all laboratory chemicals, it is imperative to handle and dispose of this compound in a manner that minimizes risk to personnel and the environment. The following procedures are based on standard laboratory safety practices and information typically found in Safety Data Sheets (SDS) for similar chemical compounds.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. All handling of (R)-BAY-6035, including preparation for disposal, should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

Disposal of (R)-BAY-6035 and its containers must be performed in accordance with all applicable federal, state, and local regulations.

• Waste Identification and Segregation :

  • Unused or unwanted (R)-BAY-6035, whether in solid form or in solution, should be treated as chemical waste.

  • Do not mix (R)-BAY-6035 waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Waste Collection :

  • Collect waste (R)-BAY-6035 in a designated, properly labeled, and sealed waste container. The container should be compatible with the chemical properties of the compound and any solvents used.

  • The label on the waste container must clearly identify the contents, including the name "(R)-BAY-6035" and any other components of the waste mixture.

• Storage of Waste :

  • Store the sealed waste container in a designated, secure secondary containment area away from incompatible materials.

  • The storage area should be cool and dry. Long-term storage recommendations for the pure compound are at -20°C.[3]

• Arranging for Disposal :

  • Contact your institution's EHS office or a licensed chemical waste disposal contractor to arrange for the pickup and proper disposal of the waste.

  • Provide the waste manifest or any other required documentation to the disposal contractor. Never dispose of (R)-BAY-6035 down the drain or in the regular trash.

Quantitative Data Summary

For researchers using (R)-BAY-6035, solubility data is crucial for preparing solutions and for understanding potential waste streams.

Solvent	Maximum Concentration (mg/mL)	Maximum Concentration (mM)
DMSO	39.65	100
Ethanol	39.65	100
Data sourced from supplier technical information.

Experimental Workflow for Disposal

The logical flow for the proper disposal of (R)-BAY-6035 is outlined below. This workflow ensures that all safety and regulatory steps are followed in the correct sequence.

Caption: Logical workflow for the disposal of (R)-BAY-6035.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]

Personal protective equipment for handling (R)-BAY-6035

Essential Safety and Handling Guide for (R)-BAY-6035

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling (R)-BAY-6035. The following procedures and recommendations are designed to ensure safe operational handling and disposal of this compound.

Personal Protective Equipment (PPE)

When handling (R)-BAY-6035, it is imperative to use appropriate personal protective equipment to minimize exposure and ensure personal safety. The following table summarizes the required PPE.

PPE Category	Item	Specification/Standard
Eye Protection	Safety Glasses/Goggles	Must include side shields to protect from splashes.
Hand Protection	Gloves	Chemical-resistant gloves (e.g., nitrile, latex).
Body Protection	Lab Coat	Standard laboratory coat.
Respiratory	Respirator	Required if there is a risk of generating dust or aerosols.

Operational Handling and Storage

Proper handling and storage are crucial to maintain the integrity of (R)-BAY-6035 and the safety of laboratory personnel.

• Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of any dust or aerosols. Avoid direct contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place. The recommended storage temperature is -20°C.

Disposal Plan

Dispose of (R)-BAY-6035 and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. It is recommended to consult with your institution's environmental health and safety (EHS) department for specific disposal protocols.

Experimental Protocols and Signaling Pathway

(R)-BAY-6035 is the inactive R-isomer of BAY-6035, a potent and selective inhibitor of the SET and MYND domain-containing protein 3 (SMYD3).[1] The active S-isomer, BAY-6035, acts as a benzodiazepine-based, peptide-competitive inhibitor of SMYD3 by binding to its substrate-binding site.[1] This prevents SMYD3 from methylating its substrates, including Mitogen-Activated Protein Kinase Kinase Kinase 2 (MAP3K2), also known as MEKK2.[1]

SMYD3 Signaling Pathway Inhibition by BAY-6035

SMYD3 is known to play a role in oncogenic signaling by methylating and activating MAP3K2, which in turn initiates a phosphorylation cascade through MEK1/2 and ERK1/2, promoting cell proliferation and survival.[1] The active S-isomer, BAY-6035, inhibits this pathway.

Caption: Inhibition of the SMYD3 signaling pathway by BAY-6035.

Experimental Workflow: Western Blotting for MAP3K2 Methylation

The following workflow outlines a Western blotting experiment to determine the extent of inhibition of MAP3K2 methylation by BAY-6035 and its inactive R-isomer control, (R)-BAY-6035 (referred to as BAY-444 in some literature).[1]

Caption: Western blot workflow for MAP3K2 methylation analysis.

References

• 1. benchchem.com [benchchem.com]